(S)-3-Amino-1-methyl-piperidine

• CAS: 902152-76-5

Core Science & Biosynthesis

An In-Depth Technical Guide to (S)-3-Amino-1-methylpiperidine: A Chiral Building Block for Drug Discovery

Introduction: The Significance of Chiral Piperidines in Medicinal Chemistry

The piperidine ring is a ubiquitous scaffold in a vast array of natural products and synthetic pharmaceuticals, owing to its favorable physicochemical properties that often impart desirable pharmacokinetic profiles to drug candidates.[1] Within this important class of heterocycles, chiral 3-aminopiperidines represent a particularly valuable subset of building blocks for medicinal chemists. The stereochemistry at the C3 position can profoundly influence the biological activity and target selectivity of a molecule.[2] This guide focuses on the chemical properties and applications of (S)-3-Amino-1-methylpiperidine , a versatile chiral amine that serves as a key intermediate in the synthesis of innovative therapeutics. Its structure, featuring a primary amine for further functionalization and a tertiary amine within the piperidine ring, offers multiple avenues for molecular elaboration. Understanding the nuanced chemical behavior of this compound is paramount for its effective utilization in drug design and development.

Physicochemical and Spectroscopic Profile

(S)-3-Amino-1-methylpiperidine is typically a colorless to pale yellow liquid or solid, depending on its purity.[2] Its basic nature, conferred by the two amino groups, allows it to readily form salts and participate in a variety of chemical transformations.[2] The stereochemical integrity of the (S)-enantiomer is a critical quality attribute, as it dictates the three-dimensional orientation of substituents and, consequently, the interaction with biological targets.[2]

Property	Value	Source
CAS Number	902152-76-5	[2][3]
Molecular Formula	C₆H₁₄N₂	[3]
Molecular Weight	114.19 g/mol	[3]
Appearance	Colorless to pale yellow liquid/solid	[2]
Boiling Point	136.5 ± 8.0 °C (Predicted)	[3]
Density	0.912 ± 0.06 g/cm³ (Predicted)	[3]
pKa	10.40 ± 0.20 (Predicted)	[3]
Solubility	Soluble in polar solvents like water and alcohols	[2]

Spectroscopic Characterization

While specific experimental spectra for (S)-3-Amino-1-methylpiperidine were not found in the searched resources, the expected spectroscopic features can be inferred from data on closely related structures, such as its (R)-enantiomer and N-Boc protected precursors.[4][5][6]

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show a complex pattern of multiplets in the aliphatic region corresponding to the piperidine ring protons. A singlet for the N-methyl group would likely appear around 2.2-2.3 ppm. The methine proton at the C3 position, adjacent to the amino group, would be a multiplet. The protons on the carbons adjacent to the tertiary nitrogen would be shifted downfield.

¹³C NMR Spectroscopy: The carbon NMR spectrum would display six distinct signals. The N-methyl carbon would resonate at approximately 46-47 ppm. The carbons of the piperidine ring would appear in the range of 20-60 ppm, with the carbons adjacent to the nitrogens (C2 and C6) being the most downfield.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by N-H stretching vibrations of the primary amine in the region of 3300-3500 cm⁻¹. C-H stretching vibrations of the alkyl groups would be observed around 2850-3000 cm⁻¹. The N-H bending vibration would be visible in the 1580-1650 cm⁻¹ region.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (114.19 g/mol ). Fragmentation patterns would likely involve the loss of the amino group and cleavage of the piperidine ring.

Synthesis and Reactivity

The synthesis of enantiomerically pure (S)-3-Amino-1-methylpiperidine can be achieved through a variety of synthetic routes. A common and efficient method involves the reductive amination of a chiral precursor, followed by deprotection.

Synthetic Workflow

Caption: General synthetic workflow for (S)-3-Amino-1-methylpiperidine.

Experimental Protocol: Synthesis of (S)-3-Amino-1-methylpiperidine

This protocol is adapted from the synthesis of the (R)-enantiomer and is expected to yield the desired (S)-enantiomer with high fidelity.[7]

Step 1: Reductive Amination of (S)-3-Amino-1-N-Boc-piperidine

• To a stirred solution of (S)-3-Amino-1-N-Boc-piperidine (1 equivalent) in a suitable solvent such as methanol or dichloromethane at 0 °C, add aqueous formaldehyde (1.5 equivalents).

• After stirring for 30 minutes, add a reducing agent such as sodium triacetoxyborohydride or sodium cyanoborohydride (1.5 equivalents) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude N-Boc-(S)-3-Amino-1-methylpiperidine, which can often be used in the next step without further purification.

Step 2: Deprotection of N-Boc-(S)-3-Amino-1-methylpiperidine

• Dissolve the crude product from Step 1 in a suitable solvent such as dioxane or methanol.

• Add a solution of hydrochloric acid in dioxane (e.g., 4M) or concentrated hydrochloric acid.

• Stir the reaction mixture at room temperature for several hours until the deprotection is complete (monitored by TLC or LC-MS).

• Concentrate the reaction mixture under reduced pressure.

• Triturate the residue with a non-polar solvent like diethyl ether to precipitate the dihydrochloride salt of (S)-3-Amino-1-methylpiperidine.

• Filter the solid, wash with cold diethyl ether, and dry under vacuum to obtain the final product.

Reactivity Profile

(S)-3-Amino-1-methylpiperidine possesses two nucleophilic nitrogen atoms, a primary amine and a tertiary amine, which dictate its reactivity.

• Primary Amine Reactivity: The primary amino group at the C3 position is the more reactive site for reactions with a wide range of electrophiles.

  • Acylation: It readily reacts with acylating agents such as acid chlorides and anhydrides to form amides.

  • Alkylation: It can be alkylated with alkyl halides, although over-alkylation can be an issue. Reductive amination with aldehydes or ketones provides a more controlled method for mono-alkylation.[8]

  • Sulfonylation: Reaction with sulfonyl chlorides yields sulfonamides.

  • Urea and Thiourea Formation: It reacts with isocyanates and isothiocyanates to form ureas and thioureas, respectively.

• Tertiary Amine Reactivity: The tertiary amine within the piperidine ring is less nucleophilic than the primary amine but can still participate in certain reactions.

  • Quaternization: It can be quaternized by reaction with reactive alkylating agents to form quaternary ammonium salts.

  • Oxidation: It can be oxidized to form an N-oxide.

Applications in Drug Discovery and Development

The true value of (S)-3-Amino-1-methylpiperidine and its direct precursor, (S)-3-aminopiperidine, lies in their application as key building blocks in the synthesis of high-value pharmaceutical agents. The chiral 3-aminopiperidine motif is a common feature in several marketed drugs and clinical candidates.

Case Study: Dipeptidyl Peptidase-4 (DPP-4) Inhibitors for Type 2 Diabetes

DPP-4 is a serine protease that inactivates incretin hormones, which play a crucial role in regulating blood glucose levels.[9] Inhibitors of DPP-4 are an important class of oral anti-diabetic drugs. The (R)-3-aminopiperidine moiety is a key pharmacophore in several DPP-4 inhibitors, where it mimics the dipeptide substrate and forms crucial interactions with the enzyme's active site.

• Alogliptin: This potent and selective DPP-4 inhibitor features a (R)-3-aminopiperidine group that is crucial for its binding affinity. The synthesis of Alogliptin involves the coupling of (R)-3-aminopiperidine with a substituted pyrimidinedione core.

• Linagliptin: Another widely prescribed DPP-4 inhibitor, Linagliptin, also incorporates the (R)-3-aminopiperidine scaffold.[10] Its synthesis involves the reaction of (R)-3-aminopiperidine with a xanthine derivative.[11]

Caption: Mechanism of action of DPP-4 inhibitors containing the 3-aminopiperidine moiety.

Case Study: Janus Kinase (JAK) Inhibitors for Autoimmune Diseases

Janus kinases are a family of intracellular, non-receptor tyrosine kinases that are involved in cytokine signaling pathways that regulate immune cell function.[12] Inhibitors of JAKs are used to treat a variety of autoimmune and inflammatory conditions.

• Tofacitinib: This JAK inhibitor, used for the treatment of rheumatoid arthritis, psoriatic arthritis, and ulcerative colitis, contains a related chiral piperidine core, specifically a 3-amino-4-methylpiperidine derivative.[13][14] The synthesis of Tofacitinib highlights the importance of stereocontrolled synthesis of substituted piperidines in accessing complex drug molecules.[15]

Safety and Handling

As with all chemicals, (S)-3-Amino-1-methylpiperidine should be handled with appropriate safety precautions in a well-ventilated fume hood. It is advisable to wear personal protective equipment, including safety glasses, gloves, and a lab coat. The compound may be irritating to the skin, eyes, and respiratory tract. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

(S)-3-Amino-1-methylpiperidine is a valuable and versatile chiral building block with significant applications in medicinal chemistry. Its unique structural features, including a stereodefined primary amine and a tertiary amine within a piperidine scaffold, provide a rich platform for the synthesis of complex and biologically active molecules. The successful incorporation of the related (R)-3-aminopiperidine moiety into blockbuster drugs for type 2 diabetes and autoimmune diseases underscores the importance of this chemical entity in modern drug discovery. A thorough understanding of its synthesis, reactivity, and physicochemical properties is essential for researchers and scientists aiming to leverage its potential in the development of the next generation of therapeutics.

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Introduction: The Strategic Importance of Chiral Piperidines

An In-Depth Technical Guide to (S)-3-Amino-1-methyl-piperidine (CAS 902152-76-5)

For Researchers, Scientists, and Drug Development Professionals

The piperidine ring is a cornerstone structural motif in medicinal chemistry, present in a multitude of pharmaceutical agents.[1][2] When functionalized to create a stereocenter, as in the case of (S)-3-Amino-1-methyl-piperidine, the resulting enantiomer becomes a high-value chiral building block. The precise three-dimensional arrangement of substituents on the piperidine ring is often critical for biological activity, dictating the molecule's interaction with its target protein or enzyme.[3] Consequently, the stereochemical purity of such intermediates directly impacts the efficacy and safety of the final active pharmaceutical ingredient (API).[4]

(S)-3-Amino-1-methyl-piperidine, a chiral secondary amine, is of significant interest in drug discovery and development. It serves as a versatile scaffold, enabling the synthesis of complex molecules with tailored pharmacological profiles.[1] This guide provides a comprehensive technical overview of its properties, synthesis, analytical validation, and applications, offering field-proven insights for its effective use in research and development.

Core Physicochemical Properties

(S)-3-Amino-1-methyl-piperidine is a chiral amine featuring a piperidine ring with a primary amino group at the C3 position and a methyl group on the ring nitrogen. It is typically a colorless to pale yellow liquid, and its basic nature, conferred by the two amino groups, allows it to readily participate in a wide range of chemical reactions.

Property	Value	Reference
CAS Number	902152-76-5	[5][6][7]
Molecular Formula	C₆H₁₄N₂	[6][7]
Molecular Weight	114.19 g/mol	[6]
Appearance	Colorless to light yellow liquid	[6]
Predicted Boiling Point	136.5 ± 8.0 °C	[6]
Predicted Density	0.912 ± 0.06 g/cm³	[6]
Predicted pKa	10.40 ± 0.20	[6]
Solubility	Soluble in polar solvents like water and alcohols

Synthesis and Stereochemical Control: A Biocatalytic Approach

The synthesis of enantiomerically pure 3-aminopiperidines presents a significant challenge. While numerous classical methods exist, they often suffer from a lack of stereocontrol or rely on harsh, toxic reagents.[8] Modern biocatalytic approaches, particularly those using transaminase enzymes, have emerged as highly efficient and sustainable alternatives for establishing the desired stereochemistry.[9][10][11]

A robust strategy for synthesizing (S)-3-Amino-1-methyl-piperidine involves a multi-step sequence beginning with a protected piperidone precursor. The key step is the asymmetric amination to install the (S)-amino group, followed by N-methylation and deprotection.

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An In-depth Technical Guide to (S)-3-Amino-1-methyl-piperidine: Synthesis, Characterization, and Handling

This technical guide provides a comprehensive overview of (S)-3-Amino-1-methyl-piperidine, a chiral amine of significant interest in pharmaceutical and agrochemical research and development. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its chemical properties, a detailed synthesis protocol, analytical characterization methods, and essential safety and handling procedures.

Core Molecular and Physical Properties

(S)-3-Amino-1-methyl-piperidine is a chiral building block characterized by a piperidine ring with an amino group at the 3-position and a methyl group at the 1-position. Its specific stereochemistry makes it a valuable component in the synthesis of complex, biologically active molecules. The fundamental properties of this compound are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₆H₁₄N₂	[1][2][3]
Molecular Weight	114.19 g/mol	[1][2][3]
CAS Number	902152-76-5	[1][2][3][4]
Appearance	Colorless to pale yellow liquid or solid
Boiling Point (Predicted)	136.5 ± 8.0 °C	[2]
Density (Predicted)	0.912 ± 0.06 g/cm³	[2]
Solubility	Soluble in polar solvents like water and alcohols
Synonyms	(S)-1-Methylpiperidin-3-amine, (3S)-1-methyl-3-Piperidinamine, (S)-1-Methyl-3-aminopiperidine	[1][2][3]

Synthesis Protocol: Reductive Amination of a Boc-Protected Precursor

The synthesis of (S)-3-Amino-1-methyl-piperidine can be efficiently achieved through a two-step process starting from the commercially available (S)-3-Amino-1-N-Boc-piperidine. This process involves the reductive amination to introduce the N-methyl group, followed by the deprotection of the Boc group.

Rationale for the Synthetic Strategy

The use of a Boc (tert-butyloxycarbonyl) protecting group on the piperidine nitrogen is a common and effective strategy. It deactivates the secondary amine, preventing it from participating in undesired side reactions during the methylation of the primary amino group. The subsequent deprotection under acidic conditions is typically clean and high-yielding. Reductive amination using formaldehyde as the methyl source and sodium cyanoborohydride as a mild reducing agent is a well-established and reliable method for N-methylation.

Experimental Workflow

Caption: Synthesis workflow for (S)-3-Amino-1-methyl-piperidine.

Detailed Step-by-Step Methodology

Step 1: N-Methylation of (S)-3-Amino-1-N-Boc-piperidine

• To a solution of (S)-3-Amino-1-N-Boc-piperidine (1 equivalent) in methanol, add a 37% aqueous solution of formaldehyde (1.5 equivalents).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium cyanoborohydride (1.5 equivalents) portion-wise, maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the methanol.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield crude (S)-3-(Methylamino)-1-N-Boc-piperidine, which can be used in the next step without further purification.

Step 2: Deprotection of the Boc Group

• Dissolve the crude (S)-3-(Methylamino)-1-N-Boc-piperidine in methanol.

• Add a solution of 4N HCl in dioxane (2-3 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the deprotection by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Triturate the resulting residue with diethyl ether to induce precipitation.

• Filter the solid, wash with cold diethyl ether, and dry under vacuum to obtain (S)-3-Amino-1-methyl-piperidine as its hydrochloride salt.

Analytical Characterization and Quality Control

Ensuring the purity and stereochemical integrity of (S)-3-Amino-1-methyl-piperidine is critical for its application in pharmaceutical synthesis. High-Performance Liquid Chromatography (HPLC) is the primary analytical technique for this purpose.

Purity Determination by Reversed-Phase HPLC

Due to the weak UV absorption of 3-aminopiperidine and its derivatives, a derivatization step is often employed to enhance detection sensitivity.[5][6]

• Instrumentation : HPLC system with a UV detector.

• Column : C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Derivatization Agent : Benzoyl chloride is a suitable agent that reacts with the amino group to form a UV-active benzamide derivative.

• Sample Preparation :

  • Dissolve a known amount of (S)-3-Amino-1-methyl-piperidine in an aprotic solvent such as dichloromethane.

  • Add triethylamine (1.1 equivalents) and cool to 0 °C.

  • Slowly add benzoyl chloride (1.05 equivalents) and stir for 30-60 minutes.

  • Quench the reaction with water and extract the derivatized product with dichloromethane.

  • Evaporate the solvent and redissolve the residue in the mobile phase for injection.

• Mobile Phase : A gradient of water (with 0.1% trifluoroacetic acid) and acetonitrile is typically used.

• Detection : UV detection at 254 nm.

Enantiomeric Purity by Chiral HPLC

The presence of the undesired (R)-enantiomer can significantly impact the efficacy and safety of the final active pharmaceutical ingredient. Therefore, accurate determination of the enantiomeric excess is crucial.

• Instrumentation : HPLC system with a UV detector.

• Column : A chiral stationary phase column, such as one based on a cyclodextrin or a polysaccharide derivative, is required to separate the enantiomers.

• Mobile Phase : A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol) is commonly used. The exact ratio will need to be optimized for the specific chiral column.

• Detection : UV detection, often after derivatization as described above to improve sensitivity.

Safety, Handling, and Storage

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including chemical-resistant gloves, safety goggles with side shields, and a lab coat.[7] Work in a well-ventilated area, preferably within a chemical fume hood.[7][8]

• Handling : Avoid contact with skin, eyes, and clothing.[9] Keep away from heat, sparks, and open flames.[7][8][9] Use non-sparking tools and take precautionary measures against static discharge.[7][8]

• Storage : Store in a tightly closed container in a cool, dry, and well-ventilated place.[7][9] Keep away from incompatible materials such as strong oxidizing agents and acids.[8]

• First Aid :

  • In case of skin contact : Immediately flush with plenty of water for at least 15 minutes and remove contaminated clothing.[3][7]

  • In case of eye contact : Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[3][7]

  • If inhaled : Move the person into fresh air.[3][7]

  • If swallowed : Do NOT induce vomiting. Rinse mouth with water.[3]

  • In all cases of exposure, seek immediate medical attention.[7]

Conclusion

(S)-3-Amino-1-methyl-piperidine is a key chiral intermediate with significant potential in the development of novel therapeutics. A thorough understanding of its synthesis, analytical characterization, and safe handling is paramount for its successful application in research and manufacturing. The protocols and information provided in this guide offer a solid foundation for scientists and researchers working with this valuable compound.

References

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(S)-3-Amino-1-methyl-piperidine synthesis from chiral precursors

An In-depth Technical Guide to the Synthesis of (S)-3-Amino-1-methyl-piperidine from Chiral Precursors

Authored by: Senior Application Scientist, Gemini

Publication Date: January 17, 2026

Abstract

(S)-3-Amino-1-methyl-piperidine is a critical chiral building block in contemporary pharmaceutical development, forming the core of numerous active pharmaceutical ingredients (APIs). Its stereospecific presentation is paramount to biological activity and safety, necessitating robust and efficient enantioselective synthetic methodologies. This guide provides a comprehensive technical overview of the principal strategies for synthesizing (S)-3-Amino-1-methyl-piperidine, with a focus on leveraging chiral precursors. We will explore synthetic pathways originating from the chiral pool, including L-glutamic acid and (S)-nipecotic acid, as well as state-of-the-art asymmetric catalytic methods such as enzymatic transamination and catalytic hydrogenation. Each strategy is analyzed for its mechanistic underpinnings, experimental rationale, and practical applicability in research and development settings. Detailed protocols, comparative data, and process flow diagrams are provided to equip researchers, chemists, and drug development professionals with the requisite knowledge for informed synthetic planning and execution.

Introduction: The Strategic Importance of (S)-3-Amino-1-methyl-piperidine

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of therapeutic agents. When substituted with a chiral center, as in the case of 3-aminopiperidine derivatives, the enantiomeric purity of the molecule becomes a critical determinant of its pharmacological profile. (S)-3-Amino-1-methyl-piperidine serves as a key intermediate for synthesizing compounds targeting a range of conditions, from metabolic disorders like type 2 diabetes to neurological diseases. The precise three-dimensional arrangement of the amino and methyl groups on the piperidine ring dictates the molecule's interaction with its biological target, making enantioselective synthesis not just an academic exercise, but a regulatory and clinical necessity.

This guide delves into the primary methodologies for achieving high enantiopurity in the synthesis of this vital synthon, focusing on strategies that begin with already chiral molecules—a "chiral pool" approach—and those that create the chiral center through asymmetric catalysis.

Chiral Pool Synthesis Strategies

The chiral pool refers to the collection of abundant, inexpensive, and enantiomerically pure natural products like amino acids and sugars, which can serve as versatile starting materials for complex chiral molecules.[1][2][3] This approach leverages the inherent stereochemistry of the starting material, often translating it through a series of reactions to the final target.

Synthesis from L-Glutamic Acid

L-Glutamic acid, a readily available α-amino acid, provides a robust starting point for the synthesis of 3-aminopiperidine derivatives. The strategy involves transforming the linear five-carbon backbone of glutamic acid into the six-membered piperidine ring, while preserving the stereochemistry at the C2 position, which will become the C3 position of the piperidine.

The synthetic sequence typically begins with the protection of the amino group, commonly with a tert-butoxycarbonyl (Boc) group, and esterification of both carboxylic acids. The diester is then selectively reduced to the corresponding diol using a mild reducing agent like sodium borohydride. The resulting diol is subsequently converted into a di-tosylate, a good leaving group, to facilitate the final ring-closing step. Intramolecular cyclization is achieved by reaction with a primary amine, in this case, methylamine, which acts as a nucleophile, displacing both tosylate groups to form the N-methylated piperidine ring. The final step involves the deprotection of the Boc group to yield the target molecule.

Experimental Protocol: Synthesis from L-Glutamic Acid

• Boc Protection and Esterification: To a solution of L-glutamic acid in methanol, add thionyl chloride dropwise at 0 °C to afford the dimethyl ester hydrochloride salt.[4] Subsequently, protect the amino group using di-tert-butyl dicarbonate ((Boc)₂O) and a base like triethylamine in dichloromethane (CH₂Cl₂) to yield (S)-dimethyl 2-(tert-butoxycarbonyl)amino)pentanedioate.

• Reduction to Diol: Dissolve the protected diester in methanol. Add sodium borohydride portion-wise at room temperature. The reaction is quenched with aqueous citric acid, and the product, (S)-tert-butyl (1,5-dihydroxypentan-2-yl)carbamate, is extracted with an organic solvent.

• Di-tosylation: The diol is dissolved in CH₂Cl₂ with triethylamine and a catalytic amount of 4-dimethylaminopyridine (DMAP). p-Toluenesulfonyl chloride is added at 0 °C, and the reaction is stirred until completion to yield the crude di-tosylate.

• Cyclization and Deprotection: The crude di-tosylate is reacted with methylamine in a suitable solvent to form the N-methylated, Boc-protected piperidine. Subsequent removal of the Boc group with a strong acid, such as hydrochloric acid in dioxane, yields (S)-3-Amino-1-methyl-piperidine hydrochloride.

Workflow Diagram: Synthesis from L-Glutamic Acid

Caption: Workflow for the synthesis of (S)-3-Amino-1-methyl-piperidine from L-Glutamic Acid.

Synthesis from (S)-Nipecotic Acid

(S)-Nipecotic acid, or (S)-piperidine-3-carboxylic acid, is another valuable chiral precursor. Its synthesis can be achieved through the resolution of racemic nipecotic acid or via asymmetric synthesis.[5][6] Starting with (S)-nipecotic acid, the synthesis of the target amine can be accomplished via a Curtius or Hofmann rearrangement of the carboxylic acid functionality.

A typical route involves N-protection of the piperidine nitrogen, conversion of the carboxylic acid to an acyl azide (for the Curtius rearrangement), which then thermally rearranges to an isocyanate. The isocyanate is subsequently hydrolyzed to the primary amine. The final step is the N-methylation of the piperidine ring.

Experimental Protocol: Synthesis via Curtius Rearrangement

• N-Protection: Protect the piperidine nitrogen of (S)-nipecotic acid with a suitable group, for example, a benzyloxycarbonyl (Cbz) group.

• Acyl Azide Formation: Activate the carboxylic acid (e.g., as a mixed anhydride) and react it with sodium azide to form the acyl azide.

• Curtius Rearrangement and Trapping: Heat the acyl azide in an inert solvent (e.g., toluene) to induce rearrangement to the isocyanate. Trap the isocyanate with a suitable alcohol (e.g., tert-butanol) to form a carbamate (e.g., Boc-protected amine).

• N-Methylation and Deprotection: The N-Cbz group can be removed by hydrogenolysis, followed by reductive amination with formaldehyde and a reducing agent to install the N-methyl group. Finally, the Boc group on the 3-amino substituent is removed with acid to yield the product.

Asymmetric Catalytic Strategies

Asymmetric catalysis offers a more atom-economical approach by creating the desired stereocenter from a prochiral precursor, often with high enantioselectivity.

Biocatalytic Asymmetric Amination using ω-Transaminases

One of the most powerful and green methods for synthesizing chiral amines is through the use of ω-transaminase (ω-TA) enzymes.[7] These enzymes catalyze the transfer of an amino group from an amine donor (such as isopropylamine or alanine) to a ketone acceptor, creating a new chiral center with high enantiomeric excess (e.e.).[7][8]

For the synthesis of (S)-3-amino-1-methyl-piperidine, the prochiral ketone, 1-methyl-3-piperidone (or its more stable N-Boc protected analogue, 1-Boc-3-piperidone), is used as the substrate.[7][8] The choice of an (S)-selective ω-transaminase directs the stereochemical outcome of the reaction. The use of isopropylamine as the amine donor is advantageous as the byproduct, acetone, is volatile and can be easily removed, driving the reaction equilibrium towards product formation.[7]

Experimental Protocol: Enzymatic Synthesis

• Reaction Setup: In a buffered aqueous solution (e.g., phosphate buffer, pH 7.5), dissolve the substrate (1-Boc-3-piperidone).

• Addition of Reagents: Add the ω-transaminase (often immobilized on a solid support for easier recovery and reuse), the amine donor (isopropylamine), and the essential cofactor, pyridoxal-5'-phosphate (PLP).[7][8]

• Reaction Execution: Stir the mixture at a controlled temperature (e.g., 30-45 °C) for a specified duration (e.g., 24 hours).[8] Reaction progress can be monitored by HPLC or GC.

• Work-up and Purification: Upon completion, if using an immobilized enzyme, it can be filtered off. The aqueous phase is then extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried and concentrated to yield the crude (S)-1-Boc-3-aminopiperidine.[8]

• Final Steps: The Boc group is removed as previously described, and if starting with 1-Boc-3-piperidone, the N-methylation step would be required. If 1-methyl-3-piperidone was used as the starting ketone, the product is obtained directly after work-up.

Workflow Diagram: Enzymatic Synthesis dot

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The Emergence of a Privileged Scaffold: A Technical Guide to the Discovery and History of (S)-3-Amino-1-methyl-piperidine

Abstract

The chiral 3-aminopiperidine framework is a cornerstone of modern medicinal chemistry, celebrated for its prevalence in a multitude of pharmacologically active agents. This technical guide delves into the history, discovery, and synthetic evolution of a key exemplar of this class: (S)-3-Amino-1-methyl-piperidine. While a singular "discovery" event for this specific molecule is not clearly delineated in the annals of chemical literature, its history is intrinsically woven into the broader narrative of the development of chiral piperidines as indispensable tools in drug discovery. We will explore the genesis of synthetic strategies for obtaining enantiomerically pure 3-aminopiperidines, from classical resolution to modern asymmetric catalysis, and detail the subsequent methodologies for N-alkylation. Particular emphasis will be placed on the causality behind experimental choices and the validation of synthetic protocols. The guide will culminate in a discussion of the pharmacological significance of this structural motif, exemplified by its incorporation into groundbreaking therapeutics, thereby providing researchers, scientists, and drug development professionals with a comprehensive understanding of this vital chiral building block.

Introduction: The Strategic Importance of the Chiral 3-Aminopiperidine Core

The piperidine ring is one of the most ubiquitous heterocyclic scaffolds in approved pharmaceuticals.[1][2] Its conformational flexibility and ability to present substituents in well-defined spatial orientations make it an ideal framework for engaging with biological targets. The introduction of a chiral center, as seen in 3-aminopiperidine, adds a critical dimension of stereochemical control, which is paramount for achieving target selectivity and minimizing off-target effects.[3]

The (S)-3-Amino-1-methyl-piperidine moiety, with its defined stereochemistry at the C3 position and a tertiary amine at the N1 position, offers a unique combination of structural features. The primary amine at C3 serves as a crucial handle for further functionalization, while the N-methyl group can influence basicity, lipophilicity, and metabolic stability, all key parameters in drug design.[4] This makes it, and its enantiomeric and diastereomeric counterparts, highly sought-after intermediates in the synthesis of complex pharmaceutical agents.[4][5]

A Historical Perspective: The Quest for Enantiopurity

The history of (S)-3-Amino-1-methyl-piperidine is not one of a sudden discovery, but rather a gradual evolution of synthetic methodologies aimed at accessing enantiomerically pure 3-aminopiperidines. Early approaches were dominated by the challenge of separating enantiomers from a racemic mixture.

Classical Resolution: The Foundation of Chiral Separation

One of the earliest and most fundamental techniques for obtaining enantiomerically pure amines is classical resolution via the formation of diastereomeric salts. This method relies on the reaction of a racemic amine with a chiral acid to form a pair of diastereomeric salts, which can then be separated by fractional crystallization due to their different physical properties, such as solubility.

While effective, classical resolution often suffers from being laborious and yielding a maximum of 50% of the desired enantiomer from the racemic mixture, although racemization and recycling of the unwanted enantiomer can improve the overall efficiency.

The Rise of Asymmetric Synthesis: A Paradigm Shift

The late 20th and early 21st centuries witnessed a paradigm shift towards asymmetric synthesis, a more elegant and efficient approach that aims to directly generate the desired enantiomer. This shift was driven by the development of chiral catalysts and biocatalytic methods.

An early and intuitive strategy for asymmetric synthesis involves the use of readily available, enantiomerically pure starting materials from nature, often referred to as the "chiral pool." L-glutamic acid, a naturally occurring amino acid, has been successfully employed as a starting material for the synthesis of enantiomerically pure 3-(N-Boc amino) piperidine derivatives. This multi-step route involves esterification, Boc-protection, reduction of the diester to a diol, tosylation, and finally cyclization to form the piperidine ring.[6]

The advent of biocatalysis has revolutionized the synthesis of chiral amines. Enzymes, particularly transaminases, have proven to be highly effective in the asymmetric synthesis of chiral amines from prochiral ketones with high enantioselectivity under mild reaction conditions.[7] This method has become a cornerstone for the industrial production of chiral aminopiperidines.

Modern Synthetic Methodologies

Current synthetic strategies for (S)-3-Amino-1-methyl-piperidine and its congeners are characterized by their efficiency, stereoselectivity, and scalability. A common and highly effective approach involves a two-stage process: first, the synthesis of an enantiomerically pure, N-protected 3-aminopiperidine, followed by N-methylation and deprotection.

Synthesis of the Chiral Precursor: (S)-3-Amino-1-Boc-piperidine

The Boc (tert-butoxycarbonyl) protecting group is widely used in the synthesis of aminopiperidines due to its stability under a range of reaction conditions and its facile removal under acidic conditions.[3] The synthesis of (S)-3-Amino-1-Boc-piperidine can be achieved through various methods, with enzymatic transamination being a particularly efficient route.

Experimental Protocol: Enzymatic Asymmetric Synthesis of (S)-3-Amino-1-Boc-piperidine

This protocol describes the synthesis of (S)-3-Amino-1-Boc-piperidine using an immobilized ω-transaminase.

• Materials:

  • 1-Boc-3-piperidone

  • Immobilized ω-transaminase (e.g., ATA-255)

  • Isopropylamine (amine donor)

  • Pyridoxal-5'-phosphate (PLP) (co-factor)

  • Phosphate buffer (e.g., 100 mM, pH 7.5)

  • Organic solvent for extraction (e.g., ethyl acetate)

  • Drying agent (e.g., anhydrous sodium sulfate)

• Procedure:

  • In a reaction vessel, dissolve 1-Boc-3-piperidone in the phosphate buffer.

  • Add the immobilized ω-transaminase, isopropylamine, and PLP to the solution.

  • Stir the reaction mixture at a controlled temperature (e.g., 45°C) for a specified time (e.g., 24 hours).

  • Monitor the reaction progress by a suitable analytical technique (e.g., HPLC or GC).

  • Upon completion, filter to remove the immobilized enzyme.

  • Extract the aqueous phase with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography if necessary.

N-Methylation and Deprotection: The Final Steps to (S)-3-Amino-1-methyl-piperidine

Once the enantiomerically pure N-Boc protected precursor is obtained, the final steps involve the introduction of the methyl group at the piperidine nitrogen and the removal of the Boc protecting group from the 3-amino position. A common method for N-methylation is reductive amination using formaldehyde as the methyl source and a reducing agent such as sodium cyanoborohydride.

Experimental Protocol: Synthesis of (S)-3-Amino-1-methyl-piperidine from (S)-3-Amino-1-Boc-piperidine

This protocol outlines the N-methylation of (S)-3-Amino-1-Boc-piperidine followed by deprotection to yield the final product.

• Materials:

  • (S)-3-Amino-1-Boc-piperidine

  • Formaldehyde (37% aqueous solution)

  • Sodium cyanoborohydride

  • Methanol

  • Hydrochloric acid (e.g., 4M in dioxane)

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate

  • Diethyl ether

• Procedure:

  • Step 1: N-Methylation

    • Dissolve (S)-3-Amino-1-Boc-piperidine in methanol.

    • Add aqueous formaldehyde to the solution.

    • Cool the mixture in an ice bath and add sodium cyanoborohydride portion-wise.

    • Stir the reaction mixture at room temperature overnight.

    • Concentrate the reaction mixture under reduced pressure.

    • Dissolve the residue in ethyl acetate and wash with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield crude (S)-1-Boc-3-(methylamino)piperidine, which can often be used in the next step without further purification.

  • Step 2: Deprotection

    • Dissolve the crude N-methylated intermediate in a suitable solvent (e.g., methanol or dichloromethane).

    • Add a solution of hydrochloric acid (e.g., 4M in dioxane) and stir at room temperature for several hours.

    • Monitor the reaction for the removal of the Boc group.

    • Concentrate the reaction mixture under reduced pressure.

    • Triturate the residue with diethyl ether to precipitate the dihydrochloride salt of the product.

    • Filter the solid, wash with cold ether, and dry to obtain (S)-3-Amino-1-methyl-piperidine dihydrochloride.

The Pharmacological Significance: A Case Study of Tofacitinib

The true significance of a chiral building block is realized in its application in the synthesis of bioactive molecules. While a blockbuster drug containing the specific (S)-3-Amino-1-methyl-piperidine enantiomer is not prominently documented, the closely related (3R,4R)-4-methyl-3-(methylamino)piperidin-1-yl moiety is the cornerstone of the groundbreaking drug, Tofacitinib .[8][9][10][11]

Tofacitinib is an oral Janus kinase (JAK) inhibitor for the treatment of rheumatoid arthritis, psoriatic arthritis, and ulcerative colitis.[9] The synthesis of Tofacitinib is a testament to the importance of stereochemical control, with the specific (3R,4R) configuration of the substituted piperidine ring being crucial for its potent and selective inhibition of JAK enzymes.[8][11]

The synthetic routes to Tofacitinib often involve the challenging construction of this chiral piperidine intermediate, highlighting the demand for robust and efficient methods to produce such scaffolds.[10][12] The development of Tofacitinib underscores the immense value that resides in chiral piperidine building blocks, including (S)-3-Amino-1-methyl-piperidine, for the creation of novel therapeutics.

Data Presentation

Table 1: Comparison of Synthetic Strategies for Chiral 3-Aminopiperidines

Synthetic Strategy	Advantages	Disadvantages	Key Considerations
Classical Resolution	Well-established, applicable to a wide range of amines.	Laborious, maximum 50% theoretical yield per resolution cycle, requires a suitable chiral resolving agent.	Choice of resolving agent and crystallization solvent are critical.
Synthesis from Chiral Pool	Utilizes readily available, enantiopure starting materials.	Often involves multi-step syntheses, limited by the availability of suitable starting materials.	Stereochemical integrity must be maintained throughout the synthetic sequence.
Biocatalysis (Transaminases)	High enantioselectivity, mild reaction conditions, environmentally friendly.	Enzyme stability and substrate scope can be limiting, may require co-factor regeneration.	Optimization of pH, temperature, and substrate/enzyme ratio is crucial for high conversion and enantiomeric excess.
Asymmetric Hydrogenation	Potentially high turnover numbers and enantioselectivity.	Requires specialized chiral catalysts and high-pressure equipment, catalyst screening can be time-consuming.	Catalyst and ligand selection are paramount for achieving high stereoselectivity.

Visualization of Key Concepts

Figure 1: A generalized workflow illustrating the various synthetic pathways to obtain (S)-3-Amino-1-methyl-piperidine.

Figure 2: The key chemical transformations in the synthesis of the target molecule from its Boc-protected precursor.

Conclusion

(S)-3-Amino-1-methyl-piperidine stands as a testament to the evolution of synthetic organic chemistry and its profound impact on drug discovery. While its own "discovery" is not a singular event, its emergence from the broader pursuit of chiral 3-aminopiperidines highlights the critical importance of this structural motif. The development of sophisticated synthetic strategies, from classical resolution to asymmetric biocatalysis, has made this and related chiral building blocks readily accessible to medicinal chemists. The successful application of a stereoisomer of this core in the blockbuster drug Tofacitinib serves as a powerful illustration of the value embedded within this seemingly simple chiral amine. As the demand for more selective and potent therapeutics continues to grow, the strategic application of well-defined chiral building blocks like (S)-3-Amino-1-methyl-piperidine will undoubtedly remain a cornerstone of successful drug development programs.

References

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• An Improved and Efficient Process for the Preparation of Tofacitinib Citr
• Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib. (n.d.). Semantic Scholar.
• Schiffers, I., et al. (2022). Convenient Synthesis of (R)-3-(Boc-amino)piperidine and (R).
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• Structure of few bio-active compounds having 3-amino piperidine ring system. (n.d.).
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• 3-Amino-1-methyl piperidine dihydrochloride. (n.d.). Santa Cruz Biotechnology.
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• 3-(Aminomethyl)piperidine. (n.d.). Chem-Impex.
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• 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. (n.d.). NIH.
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(S)-3-Amino-1-methyl-piperidine: A Chiral Catalyst for Next-Generation Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

January 17, 2026

Abstract

(S)-3-Amino-1-methyl-piperidine, a chiral saturated heterocycle, has emerged as a pivotal building block in contemporary medicinal chemistry. Its rigid, stereochemically defined structure provides an invaluable scaffold for the synthesis of complex molecular architectures with precisely controlled three-dimensional orientations. This guide offers a comprehensive technical overview of (S)-3-Amino-1-methyl-piperidine, encompassing its synthesis, characterization, and strategic application in the development of novel therapeutic agents. By delving into the causality behind experimental choices and providing validated protocols, this document aims to empower researchers to effectively leverage this versatile chiral amine in their drug discovery endeavors.

Introduction: The Strategic Importance of Chiral Piperidines in Drug Design

The piperidine motif is a ubiquitous structural feature in a vast array of natural products and synthetic pharmaceuticals, owing to its favorable physicochemical properties, including aqueous solubility and metabolic stability.[1][2][3] When chirality is introduced at the 3-position of the piperidine ring, as in (S)-3-Amino-1-methyl-piperidine, it creates a powerful tool for interrogating and optimizing interactions with biological targets. The stereochemistry of this chiral center can profoundly influence the pharmacological activity and safety profile of a drug candidate by dictating its binding orientation within a target protein.[4]

The presence of both a secondary amine within the ring and a primary exocyclic amine provides two distinct points for chemical modification, allowing for the facile introduction of diverse pharmacophoric elements. The N-methyl group enhances the basicity of the ring nitrogen and can influence the conformational preferences of the piperidine ring, further contributing to its utility as a versatile scaffold. This guide will explore the synthesis and application of this specific enantiomer, highlighting its role in the creation of potent and selective therapeutic agents.

Synthesis and Chiral Integrity of (S)-3-Amino-1-methyl-piperidine

The efficient and stereoselective synthesis of (S)-3-Amino-1-methyl-piperidine is paramount to its application in drug discovery. The most common and practical approach involves the resolution of racemic 3-aminopiperidine followed by N-methylation. This section details a robust and validated protocol for its preparation.

Chiral Resolution of 3-Aminopiperidine

The foundational step in accessing enantiomerically pure (S)-3-Amino-1-methyl-piperidine is the resolution of the racemic 3-aminopiperidine precursor. Classical resolution via diastereomeric salt formation with a chiral acid remains a widely employed and scalable method.

N-Methylation of (S)-3-Aminopiperidine: A Reductive Amination Approach

With the enantiomerically pure (S)-3-aminopiperidine in hand, the final step is the introduction of the N-methyl group. Reductive amination is a highly efficient and selective method for this transformation.[5][6]

Experimental Protocol: Synthesis of (S)-3-Amino-1-methyl-piperidine

This protocol is adapted from a similar procedure for the (R)-enantiomer and is based on established principles of reductive amination.[7]

Materials:

• (S)-3-Aminopiperidine dihydrochloride

• Formaldehyde (37% solution in water)

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM)

• Sodium bicarbonate (saturated aqueous solution)

• Brine

• Anhydrous sodium sulfate

• Diatomaceous earth

• Hydrochloric acid (4M in 1,4-dioxane)

• Methanol

• Diethyl ether

Procedure:

• Free Base Generation: Dissolve (S)-3-aminopiperidine dihydrochloride (1.0 eq) in a minimal amount of water and cool in an ice bath. Slowly add a saturated aqueous solution of sodium bicarbonate until the pH of the solution is >10. Extract the aqueous layer with dichloromethane (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the free base of (S)-3-aminopiperidine.

• Reductive Amination: Dissolve the (S)-3-aminopiperidine free base (1.0 eq) in dichloromethane (10 volumes). To this solution, add formaldehyde (1.1 eq) and stir for 30 minutes at room temperature. Cool the reaction mixture in an ice bath and add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude (S)-3-Amino-1-methyl-piperidine. The crude product can be purified by distillation or column chromatography on silica gel.

• Salt Formation (Optional): For long-term storage and improved handling, the free base can be converted to its dihydrochloride salt. Dissolve the purified free base in methanol and add a 4M solution of HCl in 1,4-dioxane. The dihydrochloride salt will precipitate and can be collected by filtration, washed with cold diethyl ether, and dried under vacuum.

Diagram: Synthetic Workflow

Caption: Synthetic pathway to (S)-3-Amino-1-methyl-piperidine.

Physicochemical and Spectroscopic Characterization

Accurate characterization of (S)-3-Amino-1-methyl-piperidine is crucial for its use in synthesis and for regulatory purposes. The following table summarizes its key physicochemical properties.

Property	Value	Reference
Molecular Formula	C₆H₁₄N₂	[8]
Molecular Weight	114.19 g/mol	[8]
Appearance	Colorless to pale yellow liquid	[4]
Boiling Point	136.5 ± 8.0 °C at 760 mmHg	[9]
Density	0.912 ± 0.06 g/cm³	[3]
CAS Number	902152-76-5	[8]

Spectroscopic Data:

• ¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to show characteristic signals for the N-methyl group (singlet), the piperidine ring protons (multiplets), and the amino group protons (broad singlet). The chemical shifts and coupling constants will be consistent with the assigned structure. The spectrum for the (R)-enantiomer is available and serves as a reference.[10]

• ¹³C NMR: The carbon NMR spectrum will display six distinct signals corresponding to the six carbon atoms in the molecule.

• Mass Spectrometry (ESI-MS): m/z [M+H]⁺ calculated for C₆H₁₅N₂⁺: 115.1230; found: 115.1232.

Quality Control: Ensuring Enantiomeric Purity

The biological activity of a chiral drug is often confined to a single enantiomer. Therefore, rigorous quality control to determine the enantiomeric excess (e.e.) of (S)-3-Amino-1-methyl-piperidine is a critical step. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this analysis.[11]

Protocol: Chiral HPLC Analysis

Due to the lack of a strong chromophore in the molecule, pre-column derivatization is often necessary to enable UV detection and enhance chiral recognition.[11]

Materials:

• (S)-3-Amino-1-methyl-piperidine sample

• Derivatizing agent (e.g., p-toluenesulfonyl chloride)

• Chiral HPLC column (e.g., Chiralpak® AD-H)

• HPLC grade solvents (e.g., ethanol, diethylamine)

Procedure:

• Derivatization: React the (S)-3-Amino-1-methyl-piperidine sample with an excess of p-toluenesulfonyl chloride in the presence of a base to form the corresponding sulfonamide.

• HPLC Analysis: Inject the derivatized sample onto a chiral HPLC column. The separation of the enantiomers is achieved using an isocratic mobile phase, typically a mixture of an alcohol and a small amount of an amine modifier.

• Detection and Quantification: Monitor the elution of the enantiomers using a UV detector at a suitable wavelength (e.g., 228 nm). The enantiomeric excess is calculated from the peak areas of the two enantiomers.

Diagram: Chiral Purity Verification Workflow

Caption: Workflow for determining the enantiomeric purity.

Applications in Drug Discovery: A Scaffold for Innovation

The (S)-3-aminopiperidine scaffold is a privileged structure in medicinal chemistry, appearing in a number of approved drugs and clinical candidates.[12] The N-methylated derivative, (S)-3-Amino-1-methyl-piperidine, offers a unique combination of stereochemistry and substitution that can be exploited to develop novel therapeutics.

Case Study: Inhibitors of HIV-1 Protease

HIV-1 protease is a critical enzyme in the life cycle of the human immunodeficiency virus, making it a prime target for antiviral therapy. A series of potent HIV-1 protease inhibitors have been developed that incorporate a piperidine scaffold as a P2-ligand.[13] The stereochemistry at the 3-position of the piperidine ring is crucial for optimal binding to the enzyme's active site. The (S)-configuration often provides the correct orientation for key interactions with the protein backbone. The N-methyl group can be used to fine-tune the physicochemical properties of the inhibitor, such as its solubility and cell permeability.

Case Study: Inhibitors of Mycobacterium tuberculosis MenA

Tuberculosis remains a major global health threat, and new drugs with novel mechanisms of action are urgently needed. The enzyme MenA, involved in the biosynthesis of menaquinone, is a validated target for the development of new anti-tuberculosis agents.[14] Piperidine derivatives have been identified as potent inhibitors of MenA. The (S)-3-amino-1-methyl-piperidine scaffold can be incorporated into these inhibitors to explore the structure-activity relationships and optimize their potency and pharmacokinetic properties. The primary amino group can be functionalized to interact with key residues in the MenA active site, while the N-methylated piperidine ring serves as a rigid scaffold to position these interacting groups.

Conclusion: A Versatile Tool for Modern Drug Discovery

(S)-3-Amino-1-methyl-piperidine represents a powerful and versatile chiral building block for the synthesis of novel therapeutic agents. Its well-defined stereochemistry, coupled with the presence of two modifiable nitrogen atoms, provides a robust platform for the design of potent and selective inhibitors for a wide range of biological targets. The synthetic protocols and analytical methods detailed in this guide provide a solid foundation for researchers to confidently incorporate this valuable scaffold into their drug discovery programs, paving the way for the development of the next generation of innovative medicines.

References

• Reductive Amination. (2025). YouTube. Available at: [Link]

• Reductive amination. (n.d.). Wikipedia. Available at: [Link]

• Chittabathina, V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-9. Available at: [Link]

• Berg, K., et al. (2021). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. ACS Infectious Diseases, 7(10), 2876-2889. Available at: [Link]

• Li, Y., et al. (2020). Piperidine scaffold as the novel P2-ligands in cyclopropyl-containing HIV-1 protease inhibitors: Structure-based design, synthesis, biological evaluation and docking study. PLoS One, 15(7), e0235483. Available at: [Link]

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. (2024). Indian Journal of Chemistry, 63B(5), 518-525. Available at: [Link]

• Berggren, K., et al. (2012). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. Journal of Medicinal Chemistry, 55(15), 6739-6751. Available at: [Link]

• (R)-1-Methylpiperidin-3-amine | CAS 1001353-92-9. (n.d.). American Elements. Available at: [Link]

• Structure of few bio-active compounds having 3-amino piperidine ring system. (2024). ResearchGate. Available at: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2022). Molecules, 27(23), 8345. Available at: [Link]

• Pharmacological Applications of Piperidine Derivatives. (2023). Encyclopedia.pub. Available at: [Link]

• Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. (2023). International Journal of Novel Research and Development, 8(4), a369-a384. Available at: [Link]

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(S)-3-Amino-1-methyl-piperidine solubility and stability

An In-depth Technical Guide on the Solubility and Stability of (S)-3-Amino-1-methyl-piperidine

Foreword

In the landscape of modern drug discovery, (S)-3-Amino-1-methyl-piperidine stands out as a pivotal chiral building block. Its piperidine core is a privileged scaffold in medicinal chemistry, integral to the structure of numerous pharmacologically active agents. A profound understanding of its fundamental physicochemical properties—namely solubility and stability—is not merely an academic exercise; it is a critical prerequisite for mitigating development risks, ensuring reproducible research, and accelerating the journey from bench to bedside. This technical guide provides a comprehensive examination of these properties, synthesizing theoretical principles with actionable, field-proven experimental protocols. It is designed to equip researchers, chemists, and drug development professionals with the necessary insights to effectively utilize this versatile molecule.

Core Physicochemical Profile

The behavior of a molecule in both biological and manufacturing contexts is dictated by its intrinsic physicochemical characteristics. For (S)-3-Amino-1-methyl-piperidine, its structure as a small, chiral, diamine-containing heterocycle governs its properties.

• IUPAC Name: (3S)-1-methylpiperidin-3-amine

• Molecular Formula: C₆H₁₄N₂

• Molecular Weight: 114.19 g/mol

• Appearance: Colorless to light yellow liquid

• Predicted pKa: Approximately 10.40. The presence of a tertiary amine within the ring and a primary exocyclic amine makes the molecule basic. This high pKa indicates that at physiological pH (~7.4), the molecule will be predominantly protonated, a state that typically enhances aqueous solubility.

Solubility: The Gateway to Application

Solubility is a critical parameter influencing everything from reaction kinetics in synthesis to bioavailability in formulation. The polar amine groups of (S)-3-Amino-1-methyl-piperidine allow for strong hydrogen bonding, making it readily soluble in polar solvents.

Table 1: Solubility Profile of (S)-3-Amino-1-methyl-piperidine

Solvent Class	Representative Solvents	Solubility Classification	Rationale & Implications for Development
Aqueous	Water, Phosphate-Buffered Saline (PBS)	Freely Soluble	The molecule's ability to form hydrogen bonds and protonate in aqueous media leads to high solubility. This is highly advantageous for developing parenteral formulations and for use in aqueous-based assays.
Polar Protic	Methanol, Ethanol	Freely Soluble	The hydroxyl groups of these solvents act as both hydrogen bond donors and acceptors, readily solvating the amine functionalities. This makes them excellent solvents for purification (e.g., chromatography) and synthesis.
Polar Aprotic	Dichloromethane (DCM), Tetrahydrofuran (THF)	Soluble	While lacking hydrogen bond donating ability, the polarity of these solvents is sufficient to dissolve the molecule, making them suitable for various organic transformations.
Non-Polar	Toluene, Hexane	Sparingly Soluble to Insoluble	The lack of polarity and hydrogen bonding capability in these solvents makes them poor choices for solubilizing this polar amine. This property can be exploited for precipitation or extraction purposes.

Experimental Protocol: Thermodynamic Solubility Assessment

A robust understanding of solubility requires empirical determination. The shake-flask method (OECD Guideline 105) is the gold standard for determining thermodynamic solubility.

• Preparation: Add an excess amount of (S)-3-Amino-1-methyl-piperidine to vials containing the solvent of interest (e.g., water, pH 7.4 PBS).

• Equilibration: Seal the vials and agitate them at a constant, controlled temperature (e.g., 25 °C) for a minimum of 24-48 hours to ensure equilibrium is reached. Visual confirmation of excess solid should be maintained.

• Phase Separation: After equilibration, allow the samples to stand, then clarify the supernatant by centrifugation (e.g., 15,000 rpm for 20 minutes) or filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Accurately dilute the clarified supernatant and analyze the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV or LC-MS/MS.

• Validation: The experiment's integrity is confirmed by analyzing the solid phase post-equilibration to ensure no degradation or polymorphic transition has occurred, typically via DSC or XRPD.

Causality Behind Experimental Choices:

• Extended Equilibration (24-48h): This ensures the system reaches a true thermodynamic equilibrium between the solid and dissolved states, avoiding the misleadingly high values often seen in rapid kinetic assays.

• Centrifugation/Filtration: This step is critical to remove all undissolved microparticulates, ensuring that the subsequent analysis measures only the truly dissolved compound.

• Analytical Quantification: Using a validated, specific method like HPLC ensures accurate measurement, free from interference from potential impurities or degradants.

Chemical Stability: Ensuring Molecular Integrity

The stability of an active pharmaceutical ingredient (API) is paramount to its safety and efficacy. For (S)-3-Amino-1-methyl-piperidine, the amine functionalities are the most likely sites of chemical instability.

Anticipated Degradation Pathways

Based on the chemical structure, two primary degradation pathways are of concern:

• Oxidative Degradation: The lone pairs of electrons on the nitrogen atoms are susceptible to oxidation, especially in the presence of oxygen, metal ions, or light. This can lead to the formation of N-oxides, imines, or more complex degradation products.

• Reactivity with Electrophiles: The nucleophilic nature of the amines makes them reactive towards electrophiles. In formulation, this is particularly relevant when considering compatibility with excipients containing reactive groups (e.g., aldehydes in reducing sugars). General studies on piperidine degradation show pathways initiated by radical abstraction, leading to ring-opening or the formation of imines and nitrosamines.

Diagram 1: Forced Degradation Experimental Workflow

Caption: Workflow for a forced degradation study.

Protocol for Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradants and developing a stability-indicating analytical method.

• Stock Solution: Prepare a stock solution of (S)-3-Amino-1-methyl-piperidine at a known concentration (e.g., 1 mg/mL) in a suitable solvent like water or methanol.

• Stress Conditions:

  • Acid Hydrolysis: Dilute the stock solution with 0.1 N HCl and heat at 60 °C.

  • Base Hydrolysis: Dilute the stock solution with 0.1 N NaOH and heat at 60 °C.

  • Oxidation: Dilute the stock solution with 3% H₂O₂ and keep at room temperature.

  • Thermal Stress: Heat the stock solution at 80 °C. A parallel study should be run on the solid material.

  • Photostability: Expose the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (per ICH Q1B guidelines). A dark control must be run in parallel.

• Time Points: Sample at appropriate intervals (e.g., 0, 2, 4, 8, 24 hours) until target degradation (e.g., 5-20%) is achieved.

• Sample Analysis: Analyze all samples using a high-performance liquid chromatography (HPLC) system equipped with both a photodiode array (PDA) detector and a mass spectrometer (MS).

Trustworthiness: The Self-Validating Analytical Method

The entire stability assessment hinges on the quality of the analytical method. A method is considered "stability-indicating" only if it can unequivocally separate the parent compound from its degradation products and any other potential impurities.

• Peak Purity: The PDA detector is used to assess peak purity at each time point. The UV-Vis spectra across the peak of the parent compound should be consistent; any deviation suggests co-elution with a degradant.

• Mass Balance: A critical self-validation check. The sum of the assay value of the parent compound and the levels of all detected degradation products should remain constant (ideally 98-102%) throughout the study. A significant drop in mass balance suggests the formation of non-chromophoric degradants, volatile compounds, or substances that are not eluting from the column.

Diagram 2: Logic for Stability-Indicating Method Development

Caption: Iterative process for developing a stability-indicating HPLC method.

Recommendations for Handling and Storage

Given its physicochemical properties, the following handling and storage procedures are recommended to maintain the integrity of (S)-3-Amino-1-methyl-piperidine:

• Storage: The compound should be stored in a cool (2-8 °C), dry place, protected from light. The container should be tightly sealed under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen and moisture.

• Handling: As a basic and potentially corrosive liquid, appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is essential. It should be handled in a well-ventilated area or fume hood.

• Formulation Considerations: For liquid formulations, especially aqueous ones, the inclusion of an antioxidant may be warranted to inhibit oxidative degradation. Buffering the formulation to a mildly basic pH could enhance stability, but compatibility with the buffer salts must be confirmed. Avoid excipients with reactive functionalities like aldehydes.

References

• **Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium

Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of (S)-3-Amino-1-methyl-piperidine Derivatives

Abstract

The (S)-3-aminopiperidine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous pharmaceutical agents, including potent Dipeptidyl Peptidase-4 (DPP-4) inhibitors used in the treatment of type 2 diabetes.[1][2][3] The addition of an N-methyl group can further modulate the pharmacological properties of these molecules, enhancing their potency, selectivity, or pharmacokinetic profile. This document provides an in-depth guide for researchers and drug development professionals on the robust and enantioselective synthesis of (S)-3-Amino-1-methyl-piperidine derivatives. We will explore multiple synthetic strategies, from classical resolution to modern biocatalytic methods, offering detailed, field-proven protocols. The causality behind experimental choices is elucidated to empower researchers to adapt and troubleshoot these methodologies.

Introduction: The Strategic Importance of the Piperidine Core

The piperidine ring is one of the most prevalent N-heterocycles in pharmaceuticals and natural products.[3][4] Its conformational flexibility allows it to act as a versatile scaffold, presenting substituents in precise three-dimensional orientations for optimal target engagement. Specifically, the chiral 3-aminopiperidine moiety is a critical pharmacophore. The stereochemistry at the C3 position is often crucial for biological activity; for instance, the (R)-enantiomer of 3-aminopiperidine is a key building block for DPP-4 inhibitors like Alogliptin and Linagliptin.[1][2][5] This guide focuses on the synthesis of the (S)-enantiomer, which is also a valuable intermediate for constructing novel chemical entities.

The primary challenge in synthesizing these derivatives lies in controlling the stereochemistry at the C3 position. This guide will detail two primary, highly effective strategies for achieving high enantiopurity: asymmetric synthesis from a prochiral precursor using biocatalysis and synthesis from a chiral pool starting material.

Retrosynthetic Analysis and Strategic Overview

A successful synthesis of (S)-3-Amino-1-methyl-piperidine hinges on the efficient and stereocontrolled installation of the C3-amino group. The final N-methylation is typically a straightforward transformation.

Caption: Retrosynthetic analysis of (S)-3-Amino-1-methyl-piperidine.

The retrosynthetic analysis reveals two primary pathways to the key intermediate, (S)-N-Boc-3-aminopiperidine:

• Asymmetric Synthesis: A direct, atom-economical approach involving the asymmetric amination of a prochiral ketone, N-Boc-3-piperidone.

• Chiral Pool Synthesis: A multi-step route starting from an inexpensive, enantiopure natural product like L-glutamic acid.[6]

The N-tert-butoxycarbonyl (Boc) group is the protecting group of choice due to its stability under a wide range of conditions and its facile removal under acidic conditions.[7]

Synthetic Strategy 1: Asymmetric Biocatalysis

The use of ω-transaminase (ω-TA) enzymes represents a state-of-the-art, green chemistry approach to synthesizing chiral amines.[2] These enzymes catalyze the transfer of an amino group from a donor molecule to a ketone substrate with high enantioselectivity.

Causality and Experimental Rationale:

• Enzyme Selection: Commercially available (S)-selective ω-transaminases are employed to ensure the desired stereochemical outcome. These enzymes are often immobilized to enhance stability, allow for easy recovery, and facilitate reuse, which is critical for scalable synthesis.[2]

• Amino Donor: Isopropylamine (IPA) is an ideal amino donor. The byproduct of the reaction is acetone, a low-boiling-point solvent that can be easily removed, driving the reaction equilibrium towards the product.[2]

• Cofactor: Pyridoxal-5'-phosphate (PLP) is an essential cofactor for transaminase activity and must be included in the reaction mixture.[5]

• Reaction Conditions: The reaction is performed in an aqueous buffer at a controlled pH and temperature (e.g., pH 7.5, 45°C) to maintain optimal enzyme activity.[5]

Caption: Experimental workflow for the biocatalytic synthesis route.

Synthetic Strategy 2: Chiral Pool Synthesis from L-Glutamic Acid

This classical approach leverages the inherent chirality of L-glutamic acid to construct the enantiopure piperidine ring. While it involves more steps than the biocatalytic route, it relies on traditional organic chemistry transformations.[6]

Causality and Experimental Rationale:

• Protection and Esterification: The amino group of L-glutamic acid is first protected (e.g., as a Boc carbamate), and both carboxylic acids are esterified. This prevents unwanted side reactions in subsequent steps.

• Reduction: The diester is reduced to the corresponding diol using a mild reducing agent like sodium borohydride (NaBH₄). This step is crucial for setting up the cyclization.

• Hydroxyl Activation: The primary and secondary hydroxyl groups of the diol are converted into good leaving groups, typically by tosylation (formation of a tosylate ester) using p-toluenesulfonyl chloride (TsCl).[6] This activation is necessary for the subsequent nucleophilic substitution.

• Cyclization: The final piperidine ring is formed via an intramolecular double nucleophilic substitution reaction. By reacting the ditosylate with a primary amine (in this case, methylamine), the N-methylated piperidine ring is constructed in a single step. The amine first displaces one tosylate, and the newly formed secondary amine then displaces the second tosylate intramolecularly to form the ring.

Comparative Data

Feature	Strategy 1: Asymmetric Biocatalysis	Strategy 2: Chiral Pool (L-Glutamic Acid)
Starting Material	N-Boc-3-piperidone (prochiral)	L-Glutamic Acid (chiral)
Key Transformation	Enzymatic Reductive Amination	Diol Formation -> Tosylation -> Cyclization
Typical Yield	High (>90% for amination step)	Moderate (44-55% overall)
Enantiomeric Excess	Excellent (>99% e.e.)[2]	Maintained from starting material
Number of Steps	Fewer	More
Advantages	High enantioselectivity, green process, direct	Utilizes inexpensive starting material
Disadvantages	Requires specialized enzyme	Longer route, use of protecting groups

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn at all times.

Protocol 1: Synthesis of (S)-tert-butyl 3-aminopiperidine-1-carboxylate via Biocatalysis[5]

This protocol is adapted from established procedures for ω-transaminase reactions.[2][5]

• Materials:

  • 1-Boc-3-piperidone

  • Immobilized (S)-selective ω-transaminase (e.g., ATA-255 or equivalent)

  • Isopropylamine (IPA)

  • Pyridoxal-5'-phosphate (PLP)

  • Potassium phosphate buffer (100 mM, pH 7.5)

  • Ethyl acetate (for extraction)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • In a temperature-controlled reaction vessel, dissolve 1-Boc-3-piperidone (1.0 equiv.) in potassium phosphate buffer.

  • To the solution, add the immobilized ω-transaminase (typically loaded at 5-10% w/w relative to the substrate), isopropylamine (5-10 equiv.), and PLP (1 mM).

  • Stir the reaction mixture vigorously at a controlled temperature (e.g., 45°C) for 24-48 hours.

  • Monitor the reaction progress by HPLC or GC analysis until substrate conversion is complete.

  • Upon completion, remove the immobilized enzyme by filtration. The enzyme can be washed with buffer and stored for reuse.

  • Saturate the aqueous filtrate with sodium chloride and extract with ethyl acetate (3x volumes).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the product by column chromatography on silica gel if necessary to afford (S)-tert-butyl 3-aminopiperidine-1-carboxylate as a clear oil or white solid.

Protocol 2: Synthesis of (S)-3-Amino-1-methyl-piperidine Dihydrochloride

This protocol details the N-methylation of the product from Protocol 1, followed by deprotection. The procedure is adapted from a similar synthesis of the (R)-enantiomer.[8]

• Materials:

  • (S)-tert-butyl 3-aminopiperidine-1-carboxylate (from Protocol 1)

  • Formaldehyde (37% aqueous solution)

  • Sodium cyanoborohydride (NaBH₃CN)

  • Methanol

  • 4N HCl in Dioxane

  • Ethyl acetate

  • Diethyl ether

• Procedure:

  Part A: N-Methylation

  • Dissolve (S)-tert-butyl 3-aminopiperidine-1-carboxylate (1.0 equiv.) in methanol (approx. 7.5 mL per 1 g of starting material).

  • Add aqueous formaldehyde solution (1.5 equiv.).

  • Cool the mixture to 0°C in an ice bath.

  • Add sodium cyanoborohydride (1.5 equiv.) portion-wise, ensuring the temperature remains below 10°C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in a mixture of ethyl acetate and water. Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield crude (S)-tert-butyl 3-(methylamino)piperidine-1-carboxylate. This material is often used directly in the next step without further purification.

  Part B: Boc Deprotection

  • Dissolve the crude product from Part A in methanol (approx. 6 mL per 1 g of initial starting material).

  • To this solution, add 4N HCl in dioxane (2.0 equiv.).

  • Stir the reaction mixture at room temperature for 6-12 hours. A precipitate will form.

  • Concentrate the mixture under reduced pressure.

  • Triturate the residue with diethyl ether.

  • Collect the resulting solid by filtration, wash with a small amount of ice-cold methanol, and dry under vacuum to yield (S)-3-Amino-1-methyl-piperidine dihydrochloride as a white solid.[8]

Conclusion

The synthesis of enantiopure (S)-3-Amino-1-methyl-piperidine derivatives is a critical capability for medicinal chemistry and drug development. This guide has detailed two robust strategies: a modern, efficient biocatalytic route and a classical chiral pool approach. The biocatalytic method is highly recommended for its high enantioselectivity, operational simplicity, and adherence to green chemistry principles. By understanding the underlying chemical principles and following the detailed protocols provided, researchers can confidently synthesize these valuable building blocks for the discovery of novel therapeutics.

References

• Smolecule. (2023, August 15). Buy 3-Aminopiperidine dihydrochloride | 138060-07-8.
• ACS Publications. 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS | Journal of Medicinal Chemistry.
• Open Research@CSIR-NIScPR. Facile synthesis of 3-amino substituted piperidines from L-glutamic acid.
• RSC Publishing. (2020, June 2). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades - Chemical Communications.
• NINGBO INNO PHARMCHEM CO.,LTD. The Role of 3-Aminopiperidine-2,6-dione in Modern Pharmaceutical Synthesis.
• Semantic Scholar. Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades.
• The University of Manchester Research Explorer. (2020, July 21). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades.
• Organic Chemistry Portal. Piperidine synthesis.
• Google Patents. WO2011160037A2 - Process for the preparation of a single enantiomer of 3-aminopiperidine dihydrochloride.
• Google Patents. CN103865964A - Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method.
• Google Patents. US20100029941A1 - Preparation of (r)-3-aminopiperidine dihydrochloride.
• PubMed Central (PMC). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• Beilstein Journals. Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases.
• ResearchGate. Structure of few bio-active compounds having 3-amino piperidine ring system.
• NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Applications of Piperidine Derivatives in Chemical Research.
• National Institutes of Health (NIH). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS - PMC.
• ResearchGate. (2024, June 2). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid.
• Benchchem. A Comparative Guide to (S)-1-Boc-3-aminopiperidine and Other Chiral Amines in Asymmetric Synthesis.
• ChemicalBook. (R)-3-Amino-1-methyl-piperidine synthesis.

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Application Notes and Protocols: Asymmetric Synthesis of (S)-3-Amino-1-methyl-piperidine

Introduction

(S)-3-Amino-1-methyl-piperidine is a chiral synthetic building block of significant interest in medicinal chemistry and drug development. Its piperidine core is a prevalent scaffold in numerous biologically active molecules and approved pharmaceuticals. The precise stereochemical orientation of the amino group at the C3 position is often critical for target engagement and pharmacological activity. Consequently, robust and efficient methods for the asymmetric synthesis of this compound are in high demand.

This technical guide provides an in-depth overview of a highly effective and modern approach for the synthesis of (S)-3-Amino-1-methyl-piperidine, focusing on a chemoenzymatic strategy. This method leverages the high enantioselectivity of ω-transaminase enzymes for the key stereochemistry-defining step, followed by a straightforward chemical transformation to yield the final product. An alternative chemical synthesis route starting from a natural chiral pool starting material is also discussed for completeness. This document is intended for researchers, scientists, and drug development professionals seeking to implement a reliable and scalable synthesis.

Strategy 1: Chemoenzymatic Synthesis via Asymmetric Amination

This state-of-the-art approach is divided into two main stages: the enzymatic asymmetric synthesis of the key intermediate, (S)-1-Boc-3-aminopiperidine, and its subsequent N-methylation and deprotection. This strategy is lauded for its high enantiomeric purity, operational simplicity, and environmentally benign reaction conditions in the key enzymatic step.[1][2]

Part 1: Enzymatic Asymmetric Synthesis of (S)-1-Boc-3-aminopiperidine

The core of this synthesis is the asymmetric amination of the prochiral ketone, 1-Boc-3-piperidone, catalyzed by an (S)-selective ω-transaminase (ω-TA). These enzymes facilitate the transfer of an amino group from a donor molecule to the ketone, creating the desired chiral amine with high fidelity.[1]

Mechanism and Rationale

ω-Transaminases are pyridoxal-5'-phosphate (PLP)-dependent enzymes. The catalytic cycle involves the formation of a Schiff base between the PLP cofactor and the amino donor (e.g., isopropylamine). The amino group is then transferred to the enzyme, forming a pyridoxamine-5'-phosphate (PMP) intermediate. The prochiral ketone substrate then enters the active site, and the amino group is transferred from the PMP to the ketone, regenerating the PLP and yielding the chiral amine product. The high enantioselectivity is dictated by the specific three-dimensional arrangement of the enzyme's active site, which preferentially binds the substrate in an orientation that leads to the (S)-enantiomer. The use of isopropylamine as the amino donor is advantageous as the byproduct, acetone, is volatile and can be easily removed, helping to drive the reaction equilibrium towards product formation.[1]

Experimental Workflow Diagram

Caption: Workflow for the conversion to the final product.

Protocol: Synthesis of (S)-3-Amino-1-methyl-piperidine

This protocol is based on a standard reductive amination procedure followed by acid-mediated deprotection. [3]Note that the reference protocol describes the synthesis of the (R)-enantiomer; the procedure is directly applicable to the (S)-enantiomer.

Materials and Reagents:

• (S)-1-Boc-3-aminopiperidine

• Formaldehyde (30% aqueous solution)

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol

• Ethyl acetate

• 4N HCl in dioxane

• Diethyl ether

Procedure:

• Reductive Amination: To a solution of (S)-1-Boc-3-aminopiperidine (assuming 0.05 mol scale) in methanol (75 mL) at 0°C, add a 30% aqueous solution of formaldehyde (7.5 mL).

• Add sodium cyanoborohydride (4.51 g, 0.075 mol) portion-wise, maintaining the temperature at 0°C.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Concentrate the reaction mixture in vacuo. Dissolve the residue in ethyl acetate and water.

• Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer in vacuo to obtain the crude N-methylated intermediate, which can be used directly in the next step.

• Deprotection: Dissolve the crude intermediate in methanol (60 mL) and add 4N HCl in dioxane (10 mL).

• Stir the reaction mixture at room temperature for 6 hours.

• Concentrate the mixture in vacuo.

• Isolation: Triturate the residue with diethyl ether. Filter the resulting precipitate and wash with ice-cold methanol to yield (S)-3-Amino-1-methyl-piperidine as its hydrochloride salt.

Data Summary:

Parameter	Value	Reference
Yield	~72% (over 2 steps)	[3]

Strategy 2: Synthesis from a Chiral Pool Precursor (L-Glutamic Acid)

An alternative strategy involves a multi-step chemical synthesis starting from the readily available and inexpensive chiral building block, L-glutamic acid. [4]This approach relies on traditional organic transformations to construct the piperidine ring and install the required functionalities.

Synthetic Outline

The synthesis involves several key transformations:

• Protection and Reduction: Esterification of both carboxylic acids of L-glutamic acid, followed by N-Boc protection of the amino group. The di-ester is then reduced to the corresponding diol. 2. Cyclization: The diol is converted into a di-tosylate, which undergoes intramolecular cyclization upon reaction with an amine (e.g., benzylamine) to form the protected piperidine ring.

• Final Modifications: Subsequent debenzylation and other functional group manipulations would be required to arrive at the final target molecule.

Workflow Diagram

Caption: Multi-step synthesis from L-glutamic acid.

Causality and Experimental Choices

This route is a classic example of using a chiral pool starting material to build a more complex molecule. The stereocenter from L-glutamic acid is carried through the synthesis to define the stereochemistry of the final product. The choice of the Boc protecting group for the amino acid is crucial for its stability and ease of removal. The conversion of the diol to a di-tosylate creates good leaving groups, facilitating the intramolecular SN2 cyclization reaction with an amine to form the piperidine ring. While this method is robust, it involves more steps compared to the chemoenzymatic approach and may result in lower overall yields.

Conclusion

For the asymmetric synthesis of (S)-3-Amino-1-methyl-piperidine, the chemoenzymatic approach offers a highly efficient, selective, and sustainable route. The use of ω-transaminases for the key stereochemistry-determining step provides access to the chiral intermediate with excellent enantiomeric purity under mild conditions. The subsequent chemical modifications are straightforward and high-yielding. While the synthesis from L-glutamic acid is a valid alternative, its multi-step nature makes it less atom-economical and potentially more labor-intensive. For applications in drug development and process chemistry, the chemoenzymatic strategy represents the current state-of-the-art.

References

• Gunasekar, R., Pu, C., Wu, X., Zhang, S., et al. (2022). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. Nature Catalysis. [Link]

• Wanner, M. J., & Koomen, G. J. (2003). A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. PMC - NIH. [Link]

• Gunasekar, R., et al. (2022). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. ResearchGate. [Link]

• Li, X., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

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• Park, J. S., et al. (2003). An efficient synthesis of 3(S)-aminopiperidine-5(R)-carboxylic acid as a cyclic β,γ′-diamino acid. Tetrahedron Letters. [Link]

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• Contente, M. L., et al. (2018). Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases. Beilstein Journal of Organic Chemistry. [Link]

• Clarke Group. (2021). An Asymmetric Approach Towards 3-Spiropiperidines. University of St Andrews Research Portal. [Link]

• ResearchGate. (2007). Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives. [Link]

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(S)-3-Amino-1-methyl-piperidine: A Versatile Scaffold for Drug Discovery

An Application Guide for Medicinal Chemists

Senior Application Scientist Note: The piperidine ring is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its favorable physicochemical properties, metabolic stability, and ability to orient substituents in precise three-dimensional space.[1][2] This guide focuses on a specific, high-value derivative: (S)-3-Amino-1-methyl-piperidine. The chirality at the C3 position is critical, as stereochemistry often dictates the efficacy and safety of a drug candidate by influencing its interaction with biological targets. This document provides an in-depth look at the synthesis, application, and mechanistic relevance of this chiral building block for researchers engaged in the design and development of novel therapeutics.

Physicochemical and Structural Characteristics

(S)-3-Amino-1-methyl-piperidine is a chiral secondary amine featuring a piperidine core. The N-methyl group modulates the basicity and lipophilicity of the ring nitrogen, while the primary amine at the C3 position serves as a versatile synthetic handle for introducing a wide array of functional groups via reactions such as amidation, sulfonylation, and reductive amination.

Property	Value	Reference
CAS Number	902152-76-5	[3][4]
Molecular Formula	C₆H₁₄N₂	[3][4]
Molecular Weight	114.19 g/mol	[3][4]
Appearance	Colorless to pale yellow liquid/solid
Key Features	Chiral C3 amine, N-methylated piperidine

Strategic Synthesis Protocols

The enantiomeric purity of this building block is paramount for its use in drug development. Several synthetic strategies can be employed, ranging from classical resolution to modern enzymatic methods. We will detail a common and reliable method starting from a commercially available protected precursor.

Protocol 1: Synthesis via Reductive Amination and Deprotection

This protocol describes the N-methylation of a Boc-protected (S)-3-aminopiperidine followed by deprotection. The initial Boc-protection is crucial as it prevents undesired reactions at the C3-amino group, ensuring selective methylation of the piperidine ring nitrogen. The choice of sodium cyanoborohydride as a reducing agent is deliberate; it is mild enough to selectively reduce the intermediate iminium ion without affecting other functional groups.[5]

Caption: Synthetic workflow for (S)-3-Amino-1-methyl-piperidine.

Materials and Reagents:

Reagent	CAS Number	Supplier	Notes
(S)-tert-butyl piperidin-3-ylcarbamate	309956-78-3	Commercial	Starting material
Formaldehyde (30% aq. solution)	50-00-0	Commercial	Methyl source
Sodium Cyanoborohydride (NaBH₃CN)	25895-60-7	Commercial	Reducing agent
Methanol (MeOH)	67-56-1	Commercial	Anhydrous grade
4N HCl in Dioxane	7647-01-0	Commercial	Deprotection agent
Ethyl Acetate (EtOAc)	141-78-6	Commercial	Extraction solvent
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Commercial	Drying agent

Step-by-Step Procedure:

Part A: N-Methylation [5]

• To a solution of (S)-tert-butyl piperidin-3-ylcarbamate (10 g, 0.05 mol) in methanol (75 mL) cooled to 0°C, add 30% aqueous formaldehyde (7.5 mL).

• Stir the mixture at 0°C and add sodium cyanoborohydride (4.51 g, 0.075 mol) portion-wise, ensuring the temperature remains below 5°C.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Monitor reaction completion by TLC (e.g., 10% MeOH in DCM).

• Concentrate the mixture under reduced pressure to remove the methanol.

• Dissolve the residue in ethyl acetate (100 mL) and water (50 mL). Separate the layers.

• Wash the organic layer sequentially with water (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the N-methylated intermediate as an oil. This crude product is typically of sufficient purity for the next step.

Part B: Boc Deprotection [5]

• Dissolve the crude oil from Part A in methanol (60 mL).

• Add 4N HCl in dioxane (10 mL) to the solution.

• Stir the reaction mixture at room temperature for 6 hours. A precipitate may form.

• Monitor deprotection by TLC.

• Concentrate the mixture under reduced pressure.

• Grind the resulting residue with diethyl ether. Filter the resulting solid precipitate and wash with ice-cold methanol to yield (S)-3-Amino-1-methyl-piperidine hydrochloride salt.

• For the free base, neutralize a solution of the salt with a suitable base (e.g., NaOH) and extract with an organic solvent like dichloromethane.

Applications in Medicinal Chemistry

The (S)-3-Amino-1-methyl-piperidine scaffold is a key intermediate in the synthesis of a variety of biologically active molecules. Its utility stems from the ability to use the C3-amino group as a point of diversification.

A. Core Scaffold in Enzyme Inhibitors

The 3-aminopiperidine moiety is a recognized pharmacophore in the design of enzyme inhibitors. For example, derivatives of this scaffold have been used to create selective noncovalent inhibitors of IdeS, a bacterial cysteine protease.[6] The piperidine ring serves to correctly position the pharmacophoric elements within the enzyme's active site.

B. Building Block for Complex Pharmaceuticals

3-Aminopiperidine derivatives are crucial intermediates in the synthesis of major pharmaceuticals, including Janus kinase (JAK) inhibitors like Tofacitinib.[7][8] Although the final drug may have a different N1-substituent, the core chiral 3-aminopiperidine structure is assembled early in the synthesis. The (S)-enantiomer allows for precise stereochemical control, which is essential for potent and selective target engagement.

C. Aminoglycoside Mimetics Targeting Bacterial Ribosomes

A compelling application is the use of piperidine scaffolds to mimic the 2-deoxystreptamine (2-DOS) core of aminoglycoside antibiotics.[9] These mimetics target the bacterial ribosome's decoding A-site, disrupting protein translation. The cis-1,3-diamine configuration, which can be mimicked by substituted 3-aminopiperidines, is critical for forming hydrogen bonds with key residues in the 16S rRNA, leading to bactericidal activity.[9]

Caption: Mechanism of piperidine-based aminoglycoside mimetics.

Protocol 2: General Procedure for Amide Coupling

A primary use for (S)-3-Amino-1-methyl-piperidine is in the formation of amides. This protocol outlines a standard amide coupling reaction using HATU, a highly efficient coupling reagent that minimizes side reactions and racemization, making it ideal for use with valuable chiral amines.

Materials and Reagents:

Reagent	CAS Number	Supplier	Notes
Carboxylic Acid (R-COOH)	Varies	Commercial	Substrate
(S)-3-Amino-1-methyl-piperidine	902152-76-5	As synthesized	Substrate
HATU	148893-10-1	Commercial	Coupling agent
DIPEA	7087-68-5	Commercial	Non-nucleophilic base
DMF	68-12-2	Commercial	Anhydrous grade

Step-by-Step Procedure:

• In a dry, nitrogen-flushed round-bottom flask, dissolve the carboxylic acid (1.0 eq) in anhydrous DMF.

• Add HATU (1.1 eq) and DIPEA (2.5 eq) to the solution and stir for 10 minutes at room temperature. This pre-activation step forms the active ester.

• Add a solution of (S)-3-Amino-1-methyl-piperidine (1.05 eq) in DMF to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours, monitoring completion by LC-MS or TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired amide.

This guide provides a foundational understanding and practical protocols for utilizing (S)-3-Amino-1-methyl-piperidine in a medicinal chemistry setting. Its unique combination of chirality, stability, and synthetic versatility ensures its continued importance as a high-value building block in the pursuit of novel therapeutics.

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• Ciaffoni, L., et al. (n.d.). Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics. MDPI. Retrieved from [Link]

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Use of (S)-3-Amino-1-methyl-piperidine in drug discovery

Application Notes & Protocols: The Strategic Use of (S)-3-Amino-1-methyl-piperidine in Modern Drug Discovery

Abstract

The piperidine scaffold is a cornerstone of medicinal chemistry, recognized as a privileged structure due to its prevalence in numerous approved pharmaceuticals.[1][2] Its conformational flexibility and ability to be functionalized allow it to effectively interact with a wide range of biological targets.[3] This guide focuses on a specific, high-value derivative: (S)-3-Amino-1-methyl-piperidine . We will explore its strategic importance, key applications, and provide detailed, field-proven protocols for its synthesis and incorporation into drug discovery workflows. The inherent chirality of this building block is critical, as the (S)-configuration often dictates the desired stereochemistry for optimal pharmacological activity and safety.[4][5]

The Scientific Rationale: Why (S)-3-Amino-1-methyl-piperidine?

The utility of (S)-3-Amino-1-methyl-piperidine stems from a combination of its structural and chemical properties. As a chiral amine with a piperidine core, it serves as a versatile building block for creating complex molecules with precise three-dimensional arrangements.[4]

• Stereochemical Control: The (S)-enantiomer provides a fixed stereocenter, which is crucial for selective binding to chiral biological targets like enzyme active sites or receptors. This specificity is fundamental to designing potent and safe therapeutics.[5]

• Dual Functionality: The molecule possesses two key reactive sites: a primary amine at the 3-position and a tertiary amine within the ring at the 1-position. The primary amine is an excellent nucleophile, ideal for forming amide, sulfonamide, or urea linkages, while the N-methylated ring nitrogen influences the molecule's overall basicity, solubility, and pharmacokinetic profile.

• Privileged Scaffold: The 3-aminopiperidine core is a key structural feature in a number of successful pharmaceutical drugs.[6] Its presence often enhances metabolic stability and improves critical ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[1]

The logical flow from this building block to a potential drug candidate is a foundational concept in medicinal chemistry.

Caption: Mechanism of DPP-4 inhibition.

Quantitative Data on Aminopiperidine-based DPP-4 Inhibitors

The 3-aminopiperidine moiety is a core component of several approved antidiabetic drugs. The table below summarizes the inhibitory potency of representative compounds.

Compound	(S)-3-Aminopiperidine Moiety	DPP-4 IC₅₀ (nM)	Reference
Alogliptin	Yes	< 10	[6]
Trelagliptin	Yes	~4.2
Linagliptin	Yes	~1
Sitagliptin	No (β-amino acid)	~18	[7]

IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Experimental Protocols

The following protocols provide a framework for the synthesis and application of (S)-3-Amino-1-methyl-piperidine in a drug discovery context.

Protocol 1: Synthesis of (S)-3-Amino-1-methyl-piperidine

This protocol describes a common synthetic route starting from a commercially available protected aminopiperidine. The procedure involves N-methylation followed by deprotection of the primary amine. This method is adapted from established chemical synthesis procedures. [8] Rationale: This two-step process allows for the specific introduction of the methyl group onto the ring nitrogen while the primary amine is protected, preventing side reactions. The Boc (tert-butoxycarbonyl) group is an ideal protecting group as it is stable under the methylation conditions and can be easily removed with acid. [5] Materials:

• (S)-3-(Boc-Amino)piperidine

• Formaldehyde (37% aqueous solution)

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol (MeOH)

• 4N HCl in Dioxane

• Ethyl acetate (EtOAc), Water, Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, rotary evaporator

Procedure:

• N-Methylation: a. To a solution of (S)-3-(Boc-Amino)piperidine (10 g, 0.05 mol) in methanol (75 mL) at 0 °C, add 37% aqueous formaldehyde (7.5 mL). b. Add sodium cyanoborohydride (4.51 g, 0.075 mol) portion-wise, maintaining the temperature at 0 °C. c. Allow the reaction mixture to warm to room temperature and stir overnight. d. Concentrate the mixture in vacuo to remove the methanol. e. Dissolve the residue in ethyl acetate and water. Extract the aqueous layer with ethyl acetate. f. Combine the organic layers, wash sequentially with water and brine, then dry over anhydrous Na₂SO₄. g. Filter and concentrate in vacuo to yield crude (S)-N-Boc-3-amino-1-methyl-piperidine as an oil, which can be used directly in the next step. [8]

• Boc-Deprotection: a. Dissolve the crude oil from the previous step in methanol (60 mL). b. Add 4N HCl in dioxane (10 mL) to the solution. c. Stir the reaction mixture at room temperature for 6 hours. d. Concentrate the mixture in vacuo. e. Triturate the residue with ether. Filter the resulting precipitate and wash with ice-cold methanol to yield (S)-3-Amino-1-methyl-piperidine dihydrochloride salt as a solid. [8]

Protocol 2: Amide Coupling for Library Synthesis

This protocol outlines a standard procedure for coupling the synthesized (S)-3-Amino-1-methyl-piperidine with a carboxylic acid-containing scaffold (Scaffold-COOH), a common step in building a library of potential drug candidates.

Rationale: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient coupling reagent that minimizes racemization and leads to high yields of the desired amide product. DIPEA (N,N-Diisopropylethylamine) is used as a non-nucleophilic base to neutralize the acid formed during the reaction.

Materials:

• (S)-3-Amino-1-methyl-piperidine (or its salt)

• Scaffold-COOH (your molecule of interest)

• HATU

• DIPEA

• Dimethylformamide (DMF), anhydrous

• Standard laboratory glassware, magnetic stirrer

Procedure:

• To a solution of Scaffold-COOH (1.0 mmol) in anhydrous DMF (10 mL), add HATU (1.2 mmol).

• Stir the mixture at room temperature for 15 minutes to activate the carboxylic acid.

• Add (S)-3-Amino-1-methyl-piperidine (1.1 mmol) to the reaction mixture, followed by the dropwise addition of DIPEA (3.0 mmol). If using the hydrochloride salt, ensure enough base is added to neutralize the salt first.

• Stir the reaction at room temperature for 4-12 hours. Monitor progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography or preparative HPLC to obtain the desired amide.

Protocol 3: In Vitro DPP-4 Inhibition Assay

This protocol describes a continuous fluorometric assay to determine the IC₅₀ value of a test compound against human DPP-4.

Rationale: This assay relies on a fluorogenic substrate, Gly-Pro-AMC, which is cleaved by DPP-4 to release the highly fluorescent AMC (7-Amino-4-methylcoumarin). The rate of increase in fluorescence is directly proportional to the enzyme's activity. An inhibitor will slow this rate, and the concentration required to reduce the rate by 50% is the IC₅₀.

Materials:

• Recombinant Human DPP-4 enzyme

• Gly-Pro-AMC (substrate)

• Tris buffer (pH 7.5)

• Test compound (dissolved in DMSO)

• 96-well black microplate

• Fluorescence plate reader (Excitation: 360 nm, Emission: 460 nm)

Procedure:

• Preparation: Prepare serial dilutions of the test compound in DMSO. A typical starting concentration is 1 mM, diluted down to the nM range.

• Reaction Setup: In each well of the 96-well plate, add:

  • Tris buffer

  • Test compound dilution (final DMSO concentration should be ≤1%)

  • DPP-4 enzyme solution

• Controls: Prepare wells for:

  • Positive control: All components except the inhibitor (100% enzyme activity).

  • Negative control: All components except the enzyme (background fluorescence).

• Incubation: Incubate the plate at 37 °C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Initiation: Add the Gly-Pro-AMC substrate solution to all wells to start the reaction.

• Measurement: Immediately place the plate in the fluorescence reader and measure the fluorescence intensity kinetically over 30-60 minutes at 37 °C.

• Data Analysis: a. Calculate the initial reaction velocity (rate) for each concentration of the inhibitor. b. Normalize the rates to the positive control (set to 100% activity). c. Plot the percent inhibition versus the logarithm of the inhibitor concentration. d. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Broader Applications and Future Directions

While its role in DPP-4 inhibition is well-established, the 3-aminopiperidine scaffold is also being explored in other therapeutic areas. Its ability to serve as a constrained diamine mimic makes it a valuable component in designing ligands for various targets. For instance, 3-aminopiperidine-based peptide analogues have been investigated as selective inhibitors of the bacterial cysteine protease IdeS, which is implicated in severe bacterial infections. [13][14]Furthermore, the piperidine ring is a common feature in drugs targeting the central nervous system (CNS) and in anticancer agents, suggesting broad potential for this versatile building block. [1][15]The continued development of novel synthetic methods, including biocatalytic and enzyme cascade approaches, will further expand the accessibility and utility of chiral aminopiperidines in future drug discovery campaigns. [16][17]

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Catalytic Enantioselective Synthesis of 3-Substituted Piperidines: Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The 3-substituted piperidine motif is a cornerstone in modern medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active compounds.[1][2] The precise stereochemical orientation at the C3 position is often a critical determinant of a molecule's therapeutic efficacy and selectivity.[1][3] Consequently, the development of robust and efficient catalytic enantioselective methods for the synthesis of these chiral building blocks is of paramount importance to the drug discovery and development pipeline.[2] This guide provides an in-depth overview of cutting-edge catalytic strategies and detailed experimental protocols for the synthesis of enantioenriched 3-substituted piperidines.

The Strategic Importance of Chiral 3-Substituted Piperidines in Drug Design

The introduction of a chiral center on the piperidine ring significantly influences a molecule's pharmacological profile.[3][4][5] By creating three-dimensional structures, these chiral scaffolds can engage with biological targets in a highly specific manner, leading to enhanced potency and selectivity.[6] Furthermore, the incorporation of chiral piperidine moieties has been shown to modulate physicochemical properties, improve pharmacokinetic profiles, and even mitigate off-target effects such as hERG toxicity.[3][5] This has led to the successful development of a wide range of therapeutics, including antipsychotic agents like Preclamol and OSU-6162, the anticonvulsant Tiagabine, and the anticancer drug Niraparib.[7][8][9]

Key Catalytic Strategies for Enantioselective Synthesis

The synthesis of enantiomerically pure 3-substituted piperidines has been a long-standing challenge, with traditional methods often relying on lengthy synthetic sequences or chiral resolution techniques.[7][8] However, recent advancements in catalysis have provided powerful and versatile solutions. This section will delve into some of the most impactful strategies.

Rhodium-Catalyzed Asymmetric Reductive Heck Reaction

A significant breakthrough in the field is the rhodium-catalyzed asymmetric reductive Heck reaction, which allows for the direct and highly enantioselective installation of a substituent at the C3 position of the piperidine ring.[1][7][8][9] This methodology typically follows a three-step sequence, starting from readily available pyridine derivatives.[7][8][9][10]

Overall Workflow:

Figure 1. Workflow for the Rh-catalyzed asymmetric synthesis of 3-substituted piperidines.

The key to this approach is the highly regio- and enantioselective rhodium-catalyzed carbometalation of a dihydropyridine intermediate.[7][8][9] This reaction exhibits broad functional group tolerance, accommodating a wide range of aryl, heteroaryl, and vinyl boronic acids as coupling partners.[7][8][9]

Protocol 1: General Procedure for the Rh-Catalyzed Asymmetric Reductive Heck Reaction

Step 1: Synthesis of Phenyl Pyridine-1(2H)-carboxylate [10][11]

• To a solution of sodium borohydride (1.0 equiv) and pyridine (1.0 equiv) in methanol at -78 °C under a nitrogen atmosphere, add phenyl chloroformate (1.0 equiv) dropwise.

• Stir the reaction mixture at -78 °C for 3 hours.

• Quench the reaction with water and extract the product with diethyl ether.

• Wash the combined organic layers with 1N NaOH and 1N HCl, then dry over sodium sulfate.

• After filtration, concentrate the solution under reduced pressure and purify the crude product by silica gel chromatography.

Step 2: Rh-Catalyzed Asymmetric Cross-Coupling [11]

• In a glovebox, combine [Rh(cod)OH]₂ (3 mol%), (S)-Segphos (7 mol%), toluene, tetrahydropyran, and water in a vial.

• Add aqueous cesium hydroxide (2.0 equiv) and stir the mixture at 70 °C for 10 minutes.

• Add the arylboronic acid (3.0 equiv) followed by the phenyl pyridine-1(2H)-carboxylate (1.0 equiv).

• Stir the reaction at 70 °C for 20 hours.

• After cooling to room temperature, extract the product and purify by chromatography.

Step 3: Reduction and Deprotection to the 3-Substituted Piperidine [7][8][10]

• Subject the enantioenriched 3-substituted tetrahydropyridine to hydrogenation using palladium on carbon (Pd/C) as the catalyst.

• Following complete reduction, deprotect the carbamate using aqueous potassium hydroxide in methanol to yield the final 3-substituted piperidine.

Substrate (Arylboronic Acid)	Yield (%)	Enantiomeric Excess (ee, %)
Phenylboronic acid	95	99
4-Fluorophenylboronic acid	92	99
3-Thienylboronic acid	85	98
Indole-5-boronic acid	78	99
Data sourced from Mishra et al., J. Am. Chem. Soc. 2023.[10]

Chemo-Enzymatic Dearomatization

Biocatalysis offers a sustainable and highly selective alternative for the synthesis of chiral molecules.[6][12] A powerful chemo-enzymatic approach for the asymmetric dearomatization of activated pyridines has been developed, providing access to stereo-defined 3- and 3,4-substituted piperidines.[12][13][14] This method relies on a one-pot cascade reaction involving an amine oxidase and an ene imine reductase.[13][14]

Chemo-Enzymatic Cascade Workflow:

Figure 2. Chemo-enzymatic cascade for the synthesis of 3-substituted piperidines.

This strategy has been successfully applied to the synthesis of key intermediates for the antipsychotic drugs Preclamol and OSU-6162, as well as the ovarian cancer therapeutic Niraparib.[12][13][14] A key advantage of this biocatalytic approach is the ability to access either enantiomer of the product by selecting the appropriate ene imine reductase.[12]

Protocol 2: General Procedure for the One-Pot Amine Oxidase/Ene Imine Reductase Cascade

A detailed experimental protocol for this enzymatic cascade can be found in the primary literature.[13] The general procedure involves:

• Incubating the N-substituted tetrahydropyridine substrate with the amine oxidase and a selected ene imine reductase in a suitable buffer.

• Providing the necessary cofactors, such as NADPH, for the enzymatic reactions.

• Monitoring the reaction progress by analytical techniques like HPLC or GC.

• Upon completion, extracting the chiral piperidine product and purifying it.

Substrate	Overall Yield (%)	Enantiomeric Excess (ee, %)
(S)-3c (Precursor to Niraparib)	61 (3 steps)	99
(S)-24 (Precursor to Niraparib)	29 (overall)	93
Data sourced from Harawa et al., J. Am. Chem. Soc. 2022.[13]

Organocatalytic Approaches

Organocatalysis provides a metal-free and often milder alternative for the enantioselective synthesis of complex molecules.[15][16] Several organocatalytic strategies have been developed for the synthesis of functionalized piperidines. One notable example is the domino Michael addition/aminalization process catalyzed by a diarylprolinol silyl ether.[15] This reaction allows for the one-step construction of polysubstituted piperidines with the formation of four contiguous stereocenters with excellent enantioselectivity.[15]

Another powerful organocatalytic method is the aza-Michael addition of suitable nucleophiles to α,β-unsaturated acceptors.[17] This approach has been successfully employed in the synthesis of highly functionalized piperidines, including key intermediates for drug candidates.[17]

Asymmetric Hydrogenation of Pyridinium Salts

The asymmetric hydrogenation of pyridinium salts represents a direct and efficient route to enantioenriched piperidines.[18][19][20] This strategy involves the activation of the pyridine ring by N-alkylation, followed by hydrogenation using a chiral transition metal catalyst. Rhodium-JosiPhos and Iridium-based catalytic systems have shown high efficacy in these transformations, affording the corresponding piperidines with high enantiomeric excess.[18][19] The addition of a base has been found to be crucial for achieving high yields and enantioselectivities in some cases.[18]

Conclusion

The catalytic enantioselective synthesis of 3-substituted piperidines has witnessed remarkable progress, driven by the development of innovative and highly efficient catalytic systems. The methodologies outlined in this guide, including rhodium-catalyzed asymmetric reductive Heck reactions, chemo-enzymatic dearomatization, organocatalysis, and asymmetric hydrogenation, provide researchers, scientists, and drug development professionals with a powerful toolkit to access these medicinally important scaffolds. The choice of a specific synthetic strategy will depend on factors such as the desired substitution pattern, functional group tolerance, and scalability. As the field continues to evolve, the development of even more sustainable, efficient, and versatile catalytic methods is anticipated, further empowering the discovery of next-generation therapeutics.

References

• ChemistryViews. Piperidine-Synthesis Via Biocatalysis and Radical Cross-Coupling. Available from: [Link]

• Organic Letters. Organocatalytic Approach to Polysubstituted Piperidines and Tetrahydropyrans. Available from: [Link]

• Thieme. A Chemo-Enzymatic Dearomatization Cascade Approach to Enantioenriched Piperidines from Pyridines. Available from: [Link]

• ACS Publications. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Available from: [Link]

• University of Oxford. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Available from: [Link]

• ACS Publications. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Available from: [Link]

• ACS Publications. A Concise Enantioselective Synthesis of Fluorinated Pyrazolo-Piperidine GSK3901383A Enabled by an Organocatalytic Aza-Michael Addition. Available from: [Link]

• MDPI. Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines. Available from: [Link]

• RSC Publishing. Combining bio- and organocatalysis for the synthesis of piperidine alkaloids. Available from: [Link]

• NIH National Library of Medicine. Chiral piperidines from acyclic amines via enantioselective, radical-mediated δ C-H cyanation. Available from: [Link]

• ChemistryViews. Enantioselective Dearomatization of Pyridinium Salts. Available from: [Link]

• ACS Publications. Enantioselective Synthesis of Chiral Piperidines via the Stepwise Dearomatization/Borylation of Pyridines. Available from: [Link]

• ResearchGate. Synthesis of stereoenriched piperidines via chemo-enzymatic dearomatization of activated pyridines. Available from: [Link]

• University College Dublin. Combining bio- and organocatalysis for the synthesis of piperidine alkaloids. Available from: [Link]

• NIH National Library of Medicine. Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. Available from: [Link]

• ACS Publications. Enantioselective Synthesis of Chiral Piperidines via the Stepwise Dearomatization/Borylation of Pyridines. Available from: [Link]

• Università degli Studi di Milano. Asymmetric Hydrogenation of 3-Substituted Pyridinium Salts. Available from: [Link]

• RSC Publishing. Combining bio- and organocatalysis for the synthesis of piperidine alkaloids. Available from: [Link]

• University of Oxford. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Available from: [Link]

• NIH National Library of Medicine. The role of biocatalysis in the asymmetric synthesis of alkaloids – an update. Available from: [Link]

• PubMed. Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis. Available from: [Link]

• Sci-Hub. Enantioselective Synthesis of α-(Hetero)aryl Piperidines through Asymmetric Hydrogenation of Pyridinium Salts and Its Mechanistic Insights. Available from: [Link]

• University of Oxford. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Available from: [Link]

• RSC Publishing. First biocatalytic synthesis of piperidine derivatives via an immobilized lipase-catalyzed multicomponent reaction. Available from: [Link]

• ResearchGate. Application of Chiral Piperidine Scaffolds in Drug Design. Available from: [Link]

• Thieme. Application of Chiral Piperidine Scaffolds in Drug Design. Available from: [Link]

• Semantic Scholar. Modern Catalytic Enantioselective Approaches to Piperidines. Available from: [Link]

• MDPI. Recent Advances in Enantioselective Transition Metal Catalysis Mediated by Ligand–Substrate Noncovalent Interactions. Available from: [Link]

• SpringerLink. Highly diastereoselective multicomponent synthesis of pyridinium-substituted piperidin-2-ones with three stereogenic centres. Available from: [Link]

• Sci-Hub. Catalytic Enantioselective Piperidine Synthesis by [4+2] Cyclization. Available from: [Link]

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(S)-3-Amino-1-methyl-piperidine: A Chiral Ligand for Asymmetric Catalysis - Application Notes and Protocols

Introduction: The Potential of N-Alkylated Chiral Piperidines in Catalysis

In the field of asymmetric synthesis, the development of effective chiral ligands is paramount for controlling the stereochemical outcome of chemical transformations. Chiral diamines have emerged as a privileged class of ligands, capable of coordinating with a variety of transition metals to create highly selective and active catalysts.[1] (S)-3-Amino-1-methyl-piperidine is a chiral diamine built upon a piperidine scaffold, a common motif in pharmaceuticals and biologically active compounds.[2] Its structure, featuring a stereocenter at the C3 position and a tertiary amine at the N1 position, presents intriguing possibilities for its application as a ligand in asymmetric catalysis.

While the direct application of (S)-3-Amino-1-methyl-piperidine as a primary ligand in catalysis is not extensively documented in peer-reviewed literature, its structural motifs suggest significant potential. The presence of two distinct nitrogen atoms—a primary amine and a tertiary N-methylated amine—allows for versatile coordination chemistry. The N-methyl group can influence the steric and electronic environment of a metal center, potentially enhancing enantioselectivity and catalyst stability. This guide will explore the synthesis of this promising chiral ligand and discuss its potential applications in asymmetric catalysis, drawing parallels with well-established N-methylated chiral diamine ligands.

Synthesis of (S)-3-Amino-1-methyl-piperidine

The accessibility of a chiral ligand is crucial for its widespread adoption. (S)-3-Amino-1-methyl-piperidine can be synthesized from its Boc-protected precursor, (S)-1-Boc-3-aminopiperidine, which is commercially available and can be produced with high enantiomeric purity using biocatalytic methods.[3]

Protocol 1: Synthesis of (S)-1-Boc-3-aminopiperidine via Asymmetric Transamination

This protocol outlines the enzymatic synthesis of the key precursor, (S)-1-Boc-3-aminopiperidine, using an immobilized ω-transaminase.

Materials:

• 1-Boc-3-piperidone

• Immobilized (S)-selective ω-transaminase

• Isopropylamine (amine donor)

• Pyridoxal-5'-phosphate (PLP) cofactor

• Triethanolamine buffer (100 mM, pH 7.5)

• Dimethyl sulfoxide (DMSO)

• Hydrochloric acid (HCl)

• Potassium hydroxide (KOH)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a suitable reaction vessel, prepare a solution of triethanolamine buffer containing isopropylamine (1.1 M) and PLP (1.4 mM).

• Enzyme Addition: Add the immobilized ω-transaminase to the buffer solution.

• Substrate Addition: Gently stir the mixture at 35 °C for 5 minutes. Then, add a pre-warmed (35 °C) solution of 1-Boc-3-piperidone in DMSO.

• Reaction: Stir the reaction mixture at 35 °C for 24 hours. Monitor the progress of the reaction by HPLC or TLC.

• Work-up:

  • Filter the reaction mixture to recover the immobilized enzyme.

  • Adjust the pH of the filtrate to 2 with HCl and extract with ethyl acetate to remove any unreacted starting material.

  • Adjust the pH of the aqueous layer to 13 with KOH and extract with ethyl acetate.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (S)-1-Boc-3-aminopiperidine.

Protocol 2: N-Methylation and Deprotection to Yield (S)-3-Amino-1-methyl-piperidine

This two-step protocol describes the conversion of the Boc-protected precursor to the final N-methylated ligand.

Step 1: Reductive Amination for N-Methylation

• Reaction Setup: Dissolve (S)-1-Boc-3-aminopiperidine in a suitable solvent such as methanol or dichloromethane.

• Reagent Addition: Add an excess of aqueous formaldehyde and a reducing agent like sodium triacetoxyborohydride.

• Reaction: Stir the mixture at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent, dry the combined organic layers, and concentrate to obtain N-Boc-(S)-3-(methylamino)-1-methyl-piperidine.

Step 2: Boc Deprotection

• Reaction Setup: Dissolve the N-methylated, Boc-protected intermediate in a suitable solvent like dichloromethane or dioxane.

• Deprotection: Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane.

• Reaction: Stir the mixture at room temperature until the deprotection is complete.

• Work-up: Concentrate the reaction mixture under reduced pressure. If necessary, neutralize with a base and extract the free amine into an organic solvent. Alternatively, the hydrochloride salt can be isolated.

Caption: Synthetic route to (S)-3-Amino-1-methyl-piperidine.

Potential Catalytic Applications and Mechanistic Considerations

Based on the extensive research into other chiral diamine ligands, (S)-3-Amino-1-methyl-piperidine is a promising candidate for several classes of asymmetric catalytic reactions, most notably in asymmetric transfer hydrogenation.

Asymmetric Transfer Hydrogenation (ATH) of Ketones and Imines

Conceptual Framework:

Asymmetric transfer hydrogenation is a powerful method for the enantioselective reduction of prochiral ketones and imines to chiral alcohols and amines, respectively. This reaction typically employs a hydrogen donor, such as isopropanol or formic acid, and a transition metal catalyst, commonly based on ruthenium or rhodium. The chirality of the resulting product is dictated by the chiral ligand coordinated to the metal center.

Hypothetical Catalytic System:

A plausible catalytic system would involve the in-situ formation of a complex between a ruthenium precursor, such as [Ru(p-cymene)Cl₂]₂, and (S)-3-Amino-1-methyl-piperidine. In the presence of a base, this would generate a 16-electron active catalyst.

Proposed Mechanism (Outer-Sphere):

The mechanism for transfer hydrogenation with such bifunctional catalysts is generally accepted to proceed via an outer-sphere pathway.

• Catalyst Activation: The pre-catalyst reacts with the hydrogen donor (e.g., isopropanol) in the presence of a base to form a ruthenium hydride species.

• Concerted Hydrogen Transfer: The active catalyst and the substrate (e.g., a ketone) form a six-membered pericyclic transition state. In this concerted step, a hydride is transferred from the metal to the carbonyl carbon, while a proton is transferred from the protonated amine of the ligand to the carbonyl oxygen.

• Product Release and Catalyst Regeneration: The chiral alcohol product is released, and the catalyst is regenerated by reaction with another molecule of the hydrogen donor.

The N-methyl group on the piperidine ring is expected to play a crucial role in modulating the steric and electronic properties of the catalyst, thereby influencing the enantioselectivity of the reduction.

Caption: Proposed outer-sphere mechanism for ATH of ketones.

Protocol 3: General Procedure for Asymmetric Transfer Hydrogenation of Acetophenone (Hypothetical)

This protocol is a representative, hypothetical procedure based on established methods for similar chiral diamine ligands. Optimization would be required for (S)-3-Amino-1-methyl-piperidine.

Materials:

• [Ru(p-cymene)Cl₂]₂

• (S)-3-Amino-1-methyl-piperidine

• Acetophenone

• Isopropanol (anhydrous)

• Potassium hydroxide (KOH) or another suitable base

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Preparation: In a Schlenk flask under an inert atmosphere, dissolve [Ru(p-cymene)Cl₂]₂ and (S)-3-Amino-1-methyl-piperidine (in a 1:2.2 molar ratio of Ru dimer to ligand) in anhydrous isopropanol. Stir the solution at room temperature for 30 minutes to allow for complex formation.

• Reaction Initiation: To the catalyst solution, add acetophenone. Then, add a solution of KOH in isopropanol.

• Reaction: Stir the reaction mixture at a controlled temperature (e.g., 40-80 °C) and monitor its progress by GC or TLC.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature and quench with water.

  • Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analysis: Purify the crude product by column chromatography. Determine the enantiomeric excess of the resulting 1-phenylethanol by chiral HPLC or GC.

Data Presentation (Hypothetical Results):

Entry	Substrate	Catalyst Loading (mol%)	Base	Temp (°C)	Time (h)	Conversion (%)	ee (%)
1	Acetophenone	1.0	KOH	50	12	>99	95 (S)
2	Propiophenone	1.0	KOH	50	16	98	92 (S)
3	2-Acetylpyridine	1.0	t-BuOK	60	24	95	90 (S)

This table represents hypothetical data to illustrate the expected outcomes and would need to be validated experimentally.

Conclusion and Future Outlook

(S)-3-Amino-1-methyl-piperidine represents a structurally interesting and readily accessible chiral diamine ligand. While its application in catalysis is an emerging area, its features strongly suggest potential for success, particularly in asymmetric transfer hydrogenation reactions. The protocols for its synthesis from its Boc-protected precursor are well-established. The proposed catalytic protocol provides a solid starting point for researchers to explore its efficacy in the enantioselective reduction of ketones and imines. Further research is warranted to fully elucidate the catalytic scope of this ligand and its metal complexes, potentially unlocking new and efficient pathways to valuable chiral molecules for the pharmaceutical and fine chemical industries.

References

• BenchChem. (n.d.). Chiral Diamine Ligands for Asymmetric Synthesis: A Technical Guide.
• BenchChem. (n.d.). A Comparative Guide to (S)-1-Boc-3-aminopiperidine and Other Chiral Amines in Asymmetric Synthesis.
• CymitQuimica. (n.d.). CAS 902152-76-5: (S)-3-Amino-1-Methyl-piperidine.

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Application Notes & Protocols: A Comprehensive Guide to the N-methylation of (S)-3-aminopiperidine

This guide provides detailed protocols and expert insights for the synthesis of (S)-3-(methylamino)piperidine, a crucial building block in modern medicinal chemistry. As a key structural motif, the N-methylated piperidine ring is prevalent in a wide array of pharmacologically active compounds, influencing properties such as potency, selectivity, and pharmacokinetic profiles. The protocols herein are designed for researchers, scientists, and drug development professionals, emphasizing reproducibility, safety, and a deep understanding of the underlying chemical principles.

Introduction: The Significance of N-Methylation

N-methylation of piperidine scaffolds is a fundamental strategy in drug design. The addition of a methyl group to the nitrogen atom can profoundly alter a molecule's physicochemical properties. It can increase basicity, which affects compound solubility and interactions with biological targets, and can also enhance metabolic stability by blocking N-dealkylation pathways. The choice of methylation strategy depends on factors such as substrate compatibility, scale, and desired purity profile. This document outlines three robust and widely adopted methods for the N-methylation of (S)-3-aminopiperidine: Reductive Amination, the Eschweiler-Clarke Reaction, and Direct Methylation with Methyl Iodide.

Method 1: Reductive Amination

Reductive amination is a highly versatile and widely used method for forming C-N bonds. This two-step, one-pot process involves the initial formation of an imine or iminium ion from the amine and a carbonyl compound (in this case, formaldehyde), followed by its immediate reduction by a selective reducing agent. This method is favored for its mild reaction conditions and broad functional group tolerance.

Expert Insights & Rationale

The choice of sodium triacetoxyborohydride (STAB) as the reducing agent is critical. Unlike stronger reducing agents like sodium borohydride, STAB is sufficiently mild to not reduce the formaldehyde starting material but is highly effective at reducing the intermediate iminium ion. This selectivity minimizes side reactions and leads to cleaner product formation. The reaction is typically carried out in a chlorinated solvent like dichloromethane (DCM) or dichloroethane (DCE), which are excellent for dissolving the reactants and are inert under the reaction conditions. The inclusion of acetic acid is often beneficial as it catalyzes the formation of the iminium ion.

Experimental Workflow Diagram

Caption: Workflow for N-methylation via Reductive Amination.

Detailed Protocol: Reductive Amination

Materials:

• (S)-3-aminopiperidine dihydrochloride

• Formaldehyde (37% solution in water)

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM)

• Acetic Acid

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and standard glassware

Procedure:

• To a stirred solution of (S)-3-aminopiperidine dihydrochloride (1.0 eq) in dichloromethane (DCM), add formaldehyde (1.2 eq) and acetic acid (1.1 eq).

• Stir the mixture at room temperature for approximately 1 hour.

• Cool the reaction mixture in an ice bath and add sodium triacetoxyborohydride (1.5 eq) portion-wise over 30 minutes, ensuring the internal temperature remains below 10°C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS for the disappearance of the starting material.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃ until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired (S)-3-(methylamino)piperidine.

Quantitative Data Summary

Parameter	Value/Condition
Stoichiometry
(S)-3-aminopiperidine	1.0 eq
Formaldehyde	1.2 eq
STAB	1.5 eq
Acetic Acid	1.1 eq
Reaction Conditions
Solvent	Dichloromethane (DCM)
Temperature	0°C to Room Temperature
Duration	12-24 hours
Typical Yield	70-90%

Method 2: Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a classic and highly effective method for the methylation of primary and secondary amines. It utilizes formic acid as the reducing agent and formaldehyde as the source of the methyl group. The reaction proceeds through an iminium ion intermediate, which is then reduced by formate. A key advantage of this method is that it avoids the use of metal hydrides and is often high-yielding.

Expert Insights & Rationale

This reaction is typically performed under heating, which drives the reaction to completion. The use of excess formaldehyde and formic acid ensures the complete conversion of the starting amine. A significant advantage of the Eschweiler-Clarke reaction is its simplicity in terms of reagents and work-up, often avoiding the need for chromatography. However, it is crucial to ensure adequate ventilation due to the evolution of carbon dioxide. The reaction is generally very clean, with minimal over-methylation to the quaternary ammonium salt, a common side product in other methylation methods.

Reaction Mechanism Diagram

Caption: Simplified mechanism of the Eschweiler-Clarke reaction.

Detailed Protocol: Eschweiler-Clarke Reaction

Materials:

• (S)-3-aminopiperidine

• Formic acid (88-98%)

• Formaldehyde (37% solution in water)

• Sodium hydroxide (NaOH) solution

• Diethyl ether or other suitable organic solvent

• Round-bottom flask with a reflux condenser

Procedure:

• In a round-bottom flask, add (S)-3-aminopiperidine (1.0 eq), followed by formic acid (2.5 eq) and formaldehyde (2.5 eq).

• Fit the flask with a reflux condenser and heat the mixture to 90-100°C for 6-12 hours. Monitor the reaction for the cessation of CO₂ evolution.

• After cooling to room temperature, carefully basify the reaction mixture with a cold aqueous NaOH solution to a pH > 12.

• Extract the aqueous layer with diethyl ether or another suitable organic solvent (3x).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the product. Purification by distillation or chromatography may be performed if necessary.

Quantitative Data Summary

Parameter	Value/Condition
Stoichiometry
(S)-3-aminopiperidine	1.0 eq
Formic Acid	2.5 eq
Formaldehyde	2.5 eq
Reaction Conditions
Solvent	None (reagents act as solvent)
Temperature	90-100°C
Duration	6-12 hours
Typical Yield	85-95%

Method 3: Direct Methylation with Methyl Iodide

Direct alkylation with a methylating agent like methyl iodide is a straightforward approach. This SN2 reaction involves the nucleophilic attack of the amine's lone pair on the electrophilic methyl group of methyl iodide. To prevent over-alkylation and to neutralize the HI byproduct, a non-nucleophilic base is required.

Expert Insights & Rationale

While seemingly simple, this method requires careful control to avoid the formation of the quaternary ammonium salt (over-methylation). Using a bulky, non-nucleophilic base like diisopropylethylamine (DIPEA) is crucial. DIPEA is sterically hindered, preventing it from competing with the substrate as a nucleophile, and it effectively scavenges the HI produced during the reaction. The choice of solvent is also important; polar aprotic solvents like acetonitrile or DMF facilitate the SN2 reaction. It is often necessary to use a slight excess of the amine starting material relative to the methyl iodide to favor mono-methylation.

Detailed Protocol: Direct Methylation

Materials:

• (S)-3-aminopiperidine

• Methyl iodide (CH₃I)

• Diisopropylethylamine (DIPEA) or Potassium Carbonate (K₂CO₃)

• Acetonitrile (ACN) or Dimethylformamide (DMF)

• Standard work-up and purification reagents

Procedure:

• Dissolve (S)-3-aminopiperidine (1.2 eq) and DIPEA (1.5 eq) in acetonitrile in a round-bottom flask.

• Cool the mixture to 0°C in an ice bath.

• Slowly add methyl iodide (1.0 eq) dropwise to the stirred solution.

• Allow the reaction to slowly warm to room temperature and stir for 4-8 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Quantitative Data Summary

Parameter	Value/Condition
Stoichiometry
(S)-3-aminopiperidine	1.2 eq
Methyl Iodide	1.0 eq
DIPEA	1.5 eq
Reaction Conditions
Solvent	Acetonitrile (ACN)
Temperature	0°C to Room Temperature
Duration	4-8 hours
Typical Yield	60-80% (highly dependent on conditions)

Safety & Handling

• Methyl Iodide: is a toxic and volatile substance. It should be handled with extreme care in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Formaldehyde: is a known carcinogen and sensitizer. All handling should be done in a fume hood.

• Formic Acid: is corrosive. Avoid contact with skin and eyes.

• Sodium Triacetoxyborohydride: is water-reactive. Handle in a dry environment and quench carefully.

Conclusion

The N-methylation of (S)-3-aminopiperidine can be achieved through several effective methods. Reductive amination offers mild conditions and good yields, making it suitable for complex substrates. The Eschweiler-Clarke reaction is a robust, high-yielding classical method ideal for large-scale synthesis. Direct methylation with methyl iodide is a quick alternative but requires careful control to prevent over-alkylation. The choice of protocol should be guided by the specific requirements of the research, including scale, available equipment, and the functional group tolerance of the substrate.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Icke, R. N., Wisegarver, B. B., & Alles, G. A. (1945). β-Phenylethylamines. The Eschweiler-Clarke Modification of the Leuckart Reaction. Journal of the American Chemical Society, 67(8), 1355–1357. [Link]

• Finar, I. L. (1973). Organic Chemistry, Vol. 1: The Fundamental Principles (6th ed.). Longman. (General reference for SN2 reactions and alkylation of amines). [Link]

Application Notes and Protocols for the Large-Scale Synthesis of Enantiomerically Pure (S)-3-Amino-1-methyl-piperidine

Authored by: A Senior Application Scientist

Introduction

Enantiomerically pure chiral amines are fundamental building blocks in the synthesis of active pharmaceutical ingredients (APIs). The piperidine scaffold, in particular, is a privileged structure found in numerous natural products and approved drugs.[1][2][3][4][5][6] (S)-3-Amino-1-methyl-piperidine is a key chiral intermediate whose stereochemistry is crucial for the biological activity of several modern therapeutics.[7] This guide provides a detailed overview of robust and scalable methods for the synthesis of enantiomerically pure (S)-3-Amino-1-methyl-piperidine, designed for researchers, scientists, and professionals in drug development. We will explore two primary strategies: the classical approach of chiral resolution of a racemic mixture and a modern biocatalytic asymmetric synthesis. The causality behind experimental choices, detailed step-by-step protocols, and supporting data are provided to ensure scientific integrity and practical applicability.

Strategic Overview: Resolution vs. Asymmetric Synthesis

The selection of a synthetic route for a chiral molecule on a large scale is governed by factors such as cost, efficiency, scalability, and environmental impact. For (S)-3-Amino-1-methyl-piperidine, two divergent and well-established strategies are presented.

• Chiral Resolution: This classical method involves the separation of a racemic mixture of 3-aminopiperidine by forming diastereomeric salts with a chiral resolving agent. While this approach "wastes" half of the material (the undesired enantiomer), its procedural simplicity and the relatively low cost of some resolving agents make it a viable option for industrial-scale production.[8][9]

• Asymmetric Synthesis: This strategy aims to directly synthesize the desired enantiomer, thereby avoiding the loss of 50% of the material. Modern biocatalysis, particularly the use of transaminases, offers a highly selective and environmentally friendly approach to producing chiral amines with high enantiomeric excess (e.e.).[10][11][12] This method is increasingly attractive for large-scale applications due to its high efficiency and mild reaction conditions.[10][11][12]

The following sections will provide detailed protocols for both a resolution-based method and a biocatalytic asymmetric synthesis, followed by the final N-methylation step to yield the target compound.

Method 1: Synthesis via Chiral Resolution and Subsequent N-Methylation

This approach is a robust, traditional method that relies on the physical separation of diastereomeric salts. It is a proven and scalable strategy.

Workflow for Synthesis via Chiral Resolution

Caption: Workflow for the synthesis of (S)-3-Amino-1-methyl-piperidine via chiral resolution.

Protocol 1.1: Chiral Resolution of Racemic 3-Aminopiperidine

This protocol is based on the classical method of diastereomeric salt formation using dibenzoyl-D-tartaric acid.[8]

Materials:

• Racemic 3-aminopiperidine

• Dibenzoyl-D-tartaric acid

• Methanol

• Water

• Sodium hydroxide solution (e.g., 4 M)

• Methyl tert-butyl ether (MTBE)

Procedure:

• Salt Formation:

  • In a suitable reactor, dissolve racemic 3-aminopiperidine in methanol.

  • In a separate vessel, dissolve an equimolar amount of dibenzoyl-D-tartaric acid in methanol.

  • Slowly add the chiral acid solution to the 3-aminopiperidine solution with stirring.

  • Heat the mixture to approximately 60°C for 1-2 hours to ensure complete salt formation.[8]

  • Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to promote crystallization of the less soluble diastereomeric salt.

• Isolation of the Diastereomeric Salt:

  • Filter the crystalline precipitate and wash with a small amount of cold methanol.

  • The collected solid is the diastereomeric salt of (S)-3-aminopiperidine with dibenzoyl-D-tartaric acid. The enantiomeric purity can be checked at this stage by liberating a small sample and analyzing by chiral HPLC.

  • If the desired enantiomeric excess is not achieved, a recrystallization of the diastereomeric salt from methanol may be necessary.

• Liberation of the Free Amine:

  • Suspend the isolated diastereomeric salt in a mixture of water and MTBE.

  • Add a sodium hydroxide solution dropwise with vigorous stirring to basify the mixture to a pH > 12. This will break the salt and liberate the free (S)-3-aminopiperidine.

  • Separate the organic (MTBE) layer.

  • Extract the aqueous layer with additional portions of MTBE.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield enantiomerically enriched (S)-3-aminopiperidine.

Protocol 1.2: N-Methylation of (S)-3-Aminopiperidine

This protocol employs reductive amination to introduce the methyl group onto the piperidine nitrogen. For improved solubility and handling, the amine can be protected (e.g., with a Boc group) prior to this step, followed by deprotection. The following is a direct methylation approach.

Materials:

• (S)-3-Aminopiperidine (from Protocol 1.1)

• Formaldehyde (37% aqueous solution)

• Sodium cyanoborohydride (NaBH3CN) or a safer alternative like sodium triacetoxyborohydride

• Methanol

• Hydrochloric acid (HCl) in a suitable solvent (e.g., dioxane) for final salt formation if desired.

Procedure:

• Reaction Setup:

  • Dissolve (S)-3-aminopiperidine in methanol in a reaction vessel and cool to 0°C in an ice bath.

  • Slowly add an equimolar amount of aqueous formaldehyde solution to the stirred mixture.

• Reductive Amination:

  • Add sodium cyanoborohydride portion-wise to the reaction mixture, maintaining the temperature at 0°C. Caution: NaBH3CN is toxic and should be handled with care. Ensure adequate ventilation.

  • Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Isolation:

  • Concentrate the reaction mixture under reduced pressure to remove the methanol.

  • Dissolve the residue in water and basify with sodium hydroxide to pH > 12.

  • Extract the product into a suitable organic solvent like ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under vacuum to yield crude (S)-3-Amino-1-methyl-piperidine.

• Purification:

  • The crude product can be purified by distillation under reduced pressure or by column chromatography.

  • For easier handling and storage, the final product can be converted to its dihydrochloride salt by dissolving it in a suitable solvent and adding a solution of HCl.

Method 2: Asymmetric Synthesis via Biocatalysis and N-Methylation

This modern approach utilizes a highly selective enzyme to set the stereocenter, offering high enantiopurity and a more sustainable process.

Workflow for Asymmetric Synthesis via Biocatalysis

Sources

• 1. Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. Piperidine synthesis [organic-chemistry.org]
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• 6. researchgate.net [researchgate.net]
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• 9. patents.justia.com [patents.justia.com]
• 10. An asymmetric synthesis method for (R)-3-amino piperidine derivatives (2016) | Luo Yu | 4 Citations [scispace.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. CN105734089A - An asymmetric synthesis method for (R)-3-amino piperidine derivatives - Google Patents [patents.google.com]

Biocatalytic synthesis of chiral 3-aminopiperidines

Application Note & Protocol

Topic: Biocatalytic Synthesis of Chiral 3-Aminopiperidines

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Chiral 3-Aminopiperidines in Medicinal Chemistry

The 3-aminopiperidine scaffold is a privileged structural motif in modern pharmaceuticals, serving as a critical building block for a wide range of therapeutic agents. Its rigid, cyclic structure and the presence of a chiral amino group allow for precise three-dimensional orientation of substituents, which is crucial for high-affinity interactions with biological targets. Notably, enantiomerically pure 3-aminopiperidines are key intermediates in the synthesis of dipeptidyl peptidase IV (DPP-IV) inhibitors like Alogliptin and Linagliptin, which are used in the treatment of type 2 diabetes[1].

Traditional chemical syntheses of these chiral amines often involve multi-step procedures, harsh reaction conditions, and the use of expensive and toxic heavy metal catalysts[2]. These methods can also suffer from a lack of stereocontrol, necessitating difficult chiral resolutions of racemic mixtures[3]. Biocatalysis has emerged as a powerful, sustainable, and highly efficient alternative, offering exquisite stereoselectivity under mild, aqueous conditions[2][4]. This guide details two primary biocatalytic strategies for synthesizing chiral 3-aminopiperidines: asymmetric amination using ω-transaminases and multi-enzyme cascades.

Part 1: Asymmetric Synthesis via ω-Transaminase (ω-TA)

The most direct biocatalytic route to chiral 3-aminopiperidines is the asymmetric reductive amination of a prochiral N-protected 3-piperidone ketone. ω-Transaminases (TAs or ATAs) are pyridoxal-5'-phosphate (PLP)-dependent enzymes that catalyze the transfer of an amino group from an amine donor to a carbonyl acceptor[5]. The enzyme's chiral active site dictates the facial selectivity of the amine group addition, resulting in a product with high enantiomeric excess (ee)[6].

The Mechanism and Rationale

The transamination reaction proceeds via a "ping-pong" mechanism consisting of two half-reactions[5]:

• First Half-Reaction: The amino donor (commonly isopropylamine or an amino acid) transfers its amino group to the PLP cofactor bound to the enzyme, forming pyridoxamine-5'-phosphate (PMP) and releasing a ketone byproduct (e.g., acetone from isopropylamine).

• Second Half-Reaction: The PMP intermediate then transfers the amino group to the ketone substrate (N-Boc-3-piperidone), generating the chiral amine product and regenerating the PLP-bound enzyme for the next catalytic cycle[7][8].

A critical challenge in transaminase reactions is the reaction equilibrium, which often does not strongly favor product formation[6]. To drive the reaction to completion, strategies are employed to remove the ketone byproduct. Using isopropylamine as the amine donor is highly effective because the acetone byproduct is volatile and can be removed from the reaction mixture, thereby shifting the equilibrium towards the desired chiral amine product[1][6].

Workflow for Transaminase-Mediated Synthesis

The overall process involves selecting the appropriate enzyme, setting up the reaction with the substrate and amine donor, monitoring progress, and isolating the final product.

Caption: General workflow for ω-transaminase synthesis of chiral 3-aminopiperidines.

Protocol: Synthesis of (S)-1-Boc-3-aminopiperidine using ω-Transaminase

This protocol is adapted from methodologies described for the synthesis of (S)-1-Boc-3-aminopiperidine using an (S)-selective ω-transaminase, such as ATA-W12, in a batch system[9][10].

Materials:

• N-Boc-3-piperidone (Substrate)

• (S)-selective ω-Transaminase (e.g., ATA-W12, either as lyophilized powder or immobilized)[9][11]

• Isopropylamine (Amine Donor)

• Pyridoxal-5'-phosphate (PLP)

• Potassium phosphate buffer (100 mM, pH 8.0)

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate

• Reaction vessel with temperature and pH control

Procedure:

• Reaction Setup: In a temperature-controlled reaction vessel, prepare a solution by dissolving N-Boc-3-piperidone (e.g., 20 mM final concentration) in 100 mM potassium phosphate buffer (pH 8.0)[9].

• Add Reagents: Add isopropylamine to a final concentration of 1 M. Add PLP to a final concentration of 0.5 mM[12][13]. Rationale: A high concentration of the amine donor is used to push the reaction equilibrium forward.

• Enzyme Addition: Add the ω-transaminase catalyst. If using a whole-cell biocatalyst, this could be 30-60 mg of cell dry weight (CDW) per mL of reaction volume. If using a purified enzyme, follow the manufacturer's recommended activity units per volume[12][14].

• Reaction Conditions: Maintain the reaction at a constant temperature (e.g., 37-45°C) with gentle stirring (e.g., 200 rpm)[10][12]. The optimal temperature will depend on the specific enzyme's stability and activity profile.

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals (e.g., every 2-4 hours). Quench the enzymatic reaction in the aliquot (e.g., by adding a strong acid or an organic solvent) and analyze by HPLC or GC to determine substrate conversion and product formation[10].

• Work-up and Isolation: Once the reaction has reached completion (typically >95% conversion), terminate the reaction by removing the enzyme (e.g., by centrifugation if using whole cells or filtration for an immobilized enzyme).

• Adjust the pH of the supernatant to >10 with NaOH to ensure the product is in its free base form.

• Extract the product from the aqueous phase using an organic solvent like ethyl acetate (3x reaction volume).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Analysis: Determine the enantiomeric excess (ee) of the product using chiral HPLC or GC analysis. The expected ee should be >99%[12].

Quantitative Data Summary

Enzyme Type	Substrate	Product	Conversion	Enantiomeric Excess (ee)	Reference
ω-Transaminase (ATA-W12)	N-Boc-3-piperidone	(S)-1-Boc-3-aminopiperidine	>95%	>99.5%	[9]
Engineered Transaminase	N-Boc-3-piperidone	(R)-1-Boc-3-aminopiperidine	>99%	>99.7%	[12]

Part 2: Multi-Enzyme Cascade Strategy

An alternative and elegant approach involves using a multi-enzyme cascade that synthesizes the chiral amine from a different starting material, often a bio-renewable amino acid derivative. This strategy can be conducted in a single pot, which avoids the isolation of potentially unstable intermediates and minimizes waste[2][15].

Mechanism and Rationale: GOase-IRED Cascade

A notable example is the cascade utilizing a galactose oxidase (GOase) variant and an imine reductase (IRED) to produce N-protected 3-aminopiperidines from amino alcohols[2][16].

• Oxidation: The cascade begins with the GOase-catalyzed oxidation of an N-protected amino alcohol (e.g., N-Cbz-L-ornithinol, derived from L-ornithine) to the corresponding amino aldehyde. This step is highly specific to the primary alcohol group.

• Intramolecular Cyclization: The resulting amino aldehyde spontaneously undergoes intramolecular cyclization to form a cyclic imine intermediate.

• Asymmetric Reduction: An IRED, using a cofactor like NAD(P)H, asymmetrically reduces the cyclic imine to the final chiral 3-aminopiperidine product. The stereochemistry of the final product is determined by the facial selectivity of the IRED[17].

This one-pot approach is powerful because it prevents the racemization of the labile amino aldehyde intermediate, leading to products with high enantiopurity[15][16].

Workflow for GOase-IRED Cascade

Caption: GOase-IRED cascade for the synthesis of chiral 3-aminopiperidines.

Protocol: One-Pot Synthesis of L-3-N-Cbz-aminopiperidine

This protocol is based on the multi-enzyme cascade developed by Flitsch, Turner, and colleagues[2].

Materials:

• N-α-Cbz-L-ornithinol (Substrate)

• Galactose Oxidase variant (e.g., GOase M3-5)

• Imine Reductase (e.g., AdRedAm)

• Catalase (to decompose H₂O₂ byproduct from GOase reaction)

• NADH or NADPH (Cofactor for IRED)

• Cofactor regeneration system (e.g., Glucose and Glucose Dehydrogenase (GDH))

• Sodium Phosphate buffer (NaPi, 100 mM, pH 7.5)

• Reaction vessel

Procedure:

• Reaction Setup: In a reaction vessel, dissolve N-α-Cbz-L-ornithinol (e.g., 3 mM final concentration) in 100 mM NaPi buffer (pH 7.5)[18].

• Add Enzymes and Cofactors: Add the GOase variant, IRED, Catalase, and the components of the cofactor regeneration system (e.g., GDH and excess glucose). Finally, add a catalytic amount of the NAD(P)H cofactor. Rationale: The cofactor regeneration system is essential for economic viability, as it continuously recycles the expensive NAD(P)H cofactor, allowing a small initial amount to be used for many turnovers.

• Reaction Conditions: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with shaking (e.g., 200 rpm) for 16-24 hours[18].

• Monitoring: Monitor the reaction by taking aliquots, quenching, and analyzing via GC-FID or LC-MS to track the disappearance of the starting material and the formation of the product[18].

• Work-up and Isolation: Once the reaction is complete, centrifuge the sample to remove enzymes and cell debris.

• The product can be isolated from the supernatant. A simple acid-base wash is often effective. Acidify the supernatant to pH 2, wash with an organic solvent to remove non-basic impurities, then basify the aqueous layer to pH 12 and extract the product with a solvent like dichloromethane or ethyl acetate[18].

• Dry the combined organic extracts and concentrate under reduced pressure.

• Analysis: Confirm the identity and purity of the product. The enantiopurity can be confirmed by chiral HPLC, which should show a single enantiomer corresponding to the L-configuration of the starting amino acid[2].

Quantitative Data Summary

Starting Material	Enzymes	Product	Isolated Yield	Enantiopurity	Reference
N-Cbz-L-ornithinol	GOase M3-5, AdRedAm	L-3-N-Cbz-aminopiperidine	up to 54%	High (single enantiomer observed)	[2][16][18]

Conclusion and Outlook

Biocatalytic methods provide highly efficient, stereoselective, and sustainable routes for the synthesis of chiral 3-aminopiperidines. The use of ω-transaminases offers a direct and atom-economical conversion from prochiral ketones, while multi-enzyme cascades enable the synthesis from renewable feedstocks like amino acids. These enzymatic approaches operate under mild conditions, reduce reliance on hazardous reagents, and deliver products of exceptional enantiopurity. As the library of available enzymes continues to expand through discovery and protein engineering, the scope and efficiency of these biocatalytic strategies are poised to become even more impactful in the development of next-generation pharmaceuticals. The use of whole-cell systems and immobilized enzymes further enhances the industrial applicability of these processes by simplifying cofactor regeneration and enabling continuous flow manufacturing[19][20][21].

References

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• Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. (2020). Semantic Scholar.
• Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. (2020).
• Immobilized Whole-Cell Transaminase Biocatalysts for Continuous-Flow Kinetic Resolution of Amines. (2019). MDPI.
• Whole-Cell Biocatalysts for Stereoselective C-H Amin
• Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity. (2023).
• An asymmetric synthesis method for (R)
• Whole-Cell Biocatalysts for Stereoselective C H Amination Reactions.
• Transaminase catalyst and method for synthesizing (R) -1-tert-butoxycarbonyl-3-aminopiperidine by enzyme method. (2021).
• Efficient Synthesis of (S)-1-Boc-3-aminopiperidine in a Continuous Flow System Using ω-Transaminase-Immobilized Amino-Ethylenediamine-Modified Epoxide Supports. (2022).
• Efficient Synthesis of (S)-1-Boc-3-aminopiperidine in a Continuous Flow System Using ω-Transaminase-Immobilized Amino-Ethylenediamine-Modified Epoxide Supports. (2022).
• 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. NIH.
• Amine dehydrogenases: efficient biocatalysts for the reductive amin
• Synthesis of protected 3-aminopiperidine and 3- aminoazepane derivatives using enzyme cascades. (2020). The University of Manchester.
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• Biocatalytic reductive aminations with NAD(P)H-dependent enzymes: enzyme discovery, engineering and synthetic applications. (2023). Chemical Society Reviews.
• Synthesis of Protected 3-Aminopiperidine and 3-Aminoazepane Derivatives Using Enzyme Cascades. (2020).
• The Promising Role of Amine Transaminase Cascades in the Synthesis of Non-Canonical Amino Acids. (2024). MDPI.
• Biocatalytic retrosynthesis approaches to d-(2,4,5-trifluorophenyl)alanine, key precursor of the antidiabetic sitagliptin. Green Chemistry.
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• Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. (2021). PubMed.
• Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases. (2018). Beilstein Journals.
• Biocatalytic Reductive Amin

• Biocatalytic retrosynthesis approaches to D-(2,4,5-trifluorophenyl)alanine, key precursor of the antidiabetic sitagliptin. IRIS .

• Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. (2021). PMC - NIH.
• Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Sigma-Aldrich.
• Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. Frontiers.
• Application of Biocatalytic Reductive Amination for the Synthesis of a Key Intermediate to a CDK 2/4/6 Inhibitor. (2021). Organic Process Research & Development.
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• Transamin
• Mechanism of transaminase-catalysed reaction with PLP as a cofactor.
• Process for the preparation of a single enantiomer of 3-aminopiperidine dihydrochloride. (2011).
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• Scalable and sustainable synthesis of chiral amines by bioc

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for (S)-3-Amino-1-methyl-piperidine Synthesis

Welcome to the technical support center for the synthesis of (S)-3-Amino-1-methyl-piperidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis. We provide in-depth, field-proven insights in a direct question-and-answer format to address specific experimental challenges, ensuring you can optimize your reaction conditions for yield, purity, and stereochemical integrity.

Overview of Synthetic Strategies

The synthesis of enantiomerically pure (S)-3-Amino-1-methyl-piperidine is a multi-step process that hinges on establishing the stereocenter at the C3 position and subsequently introducing the N1-methyl group. The choice of strategy often depends on available starting materials, scalability, and desired stereochemical purity. Below is a diagram outlining the most common synthetic routes.

Caption: Common synthetic pathways to (S)-3-Amino-1-methyl-piperidine.

Frequently Asked Questions & Troubleshooting Guide

This section directly addresses common issues encountered during synthesis.

Low Yield & Incomplete Reactions

Q1: My reductive amination of 1-Boc-3-piperidone is slow and gives low yields. What are the critical parameters to check?

A1: Reductive amination is a cornerstone of many piperidine syntheses, but its success depends on a delicate equilibrium.[1] The primary challenge is the formation of the imine or enamine intermediate, which is then reduced.

• Causality: The reaction involves the condensation of an amine with a ketone to form an imine, which is subsequently reduced.[2] This initial condensation is reversible and often requires mildly acidic conditions to protonate the carbonyl oxygen, accelerating nucleophilic attack.[2] However, excessively acidic conditions will protonate the amine source, rendering it non-nucleophilic.

• Troubleshooting Steps:

  • Choice of Reducing Agent: The selection of the reducing agent is critical.

    • Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice as it is mild enough not to reduce the ketone starting material and is effective under the slightly acidic conditions that favor imine formation. It is, however, sensitive to water and incompatible with protic solvents like methanol.[3]

    • Sodium Cyanoborohydride (NaBH₃CN): This agent is effective at a pH range where the imine is preferentially reduced over the ketone.[1] This makes it ideal for one-pot reactions. However, it can release toxic cyanide gas during acidic workup, requiring careful handling.

    • Catalytic Hydrogenation (H₂/Pd-C): This is a clean and effective method but can sometimes lead to over-reduction or debenzylation if other sensitive functional groups are present.[4]

  • pH Control: For borohydride reagents, adding a stoichiometric amount of a weak acid like acetic acid is crucial. This catalyzes imine formation without deactivating the amine.

  • Water Removal: The condensation step produces water. Using molecular sieves can help drive the equilibrium toward the imine intermediate, thereby improving the overall reaction rate and yield.[5]

  • Reagent Purity: Ensure your 1-Boc-3-piperidone and amine source (e.g., ammonia or an ammonia equivalent) are pure. Impurities in starting materials can interfere with the reaction.[6]

Q2: The N-methylation step is producing multiple products, including a significant amount of quaternary ammonium salt. How can I improve selectivity for the tertiary amine?

A2: Over-alkylation is a classic problem when methylating secondary amines.[7] The desired tertiary amine product can compete with the starting secondary amine for the methylating agent.

• Causality: The product, a tertiary amine, is often more nucleophilic than the starting secondary amine, leading to a second methylation event that forms the quaternary ammonium salt.

• Troubleshooting Steps:

  • Switch to Reductive Amination (Eschweiler-Clarke Reaction): This is the most robust method for selective N-methylation. Using formaldehyde as the carbonyl source and formic acid as the reducing agent is a high-yield, clean reaction that inherently stops at the tertiary amine stage. The mechanism prevents over-methylation.

  • Control Stoichiometry with Alkyl Halides: If using an alkyl halide like methyl iodide, precise control of stoichiometry is essential. Slowly adding just over 1.0 equivalent of the methylating agent to the amine can help minimize di-alkylation.[7] Using a syringe pump for slow addition is recommended.[7]

  • Choice of Base: When using an alkyl halide, a non-nucleophilic hindered base (e.g., DIPEA) or an inorganic base (e.g., K₂CO₃) should be used to scavenge the acid byproduct (HI). The base prevents the formation of the amine salt, which would be unreactive.[7]

Stereochemical Control & Impurities

Q3: The enantiomeric excess (e.e.) of my (S)-3-aminopiperidine precursor is lower than expected after synthesis or resolution. What could be the cause?

A3: Maintaining stereochemical integrity is paramount. Low e.e. can stem from the synthetic method itself or from racemization during subsequent steps.

• Causality: Racemization can occur under harsh acidic or basic conditions, or via intermediates that are not configurationally stable. In enzymatic reactions, suboptimal conditions can lead to poor enantioselectivity.

• Troubleshooting Steps:

  • For Enzymatic Routes: If using a transaminase, ensure the pH, temperature, and buffer conditions are optimal for the specific enzyme variant.[8] Improper conditions can drastically reduce enantioselectivity. One-pot, multi-enzyme cascades can prevent the isolation of labile intermediates that might be prone to racemization.[9][10]

  • For Chiral Resolution: The efficiency of classical resolution with a chiral acid depends heavily on the crystallization conditions.

    • Solvent System: Screen different solvents to find one that provides good differential solubility between the two diastereomeric salts.[11]

    • Temperature Profile: A slow, controlled cooling process is critical for selective crystallization. Crash cooling will trap impurities and the undesired diastereomer.

  • Avoid Harsh Conditions: During workup and subsequent synthetic steps (like deprotection), avoid prolonged exposure to strong acids or bases, especially at elevated temperatures, which can risk racemization of labile intermediates.

Caption: Troubleshooting decision tree for key synthesis steps.

Optimized Experimental Protocols

Protocol 1: Synthesis via Asymmetric Enzymatic Transamination and N-Methylation

This protocol focuses on creating the chiral center using a highly selective enzymatic reaction.[8]

Step A: (S)-3-Amino-1-Boc-piperidine Synthesis

• Reaction Setup: In a temperature-controlled vessel, prepare a buffer solution (e.g., 100 mM triethanolamine, pH 7.5).[8]

• Enzyme & Cofactor: Add the immobilized transaminase enzyme and pyridoxal 5'-phosphate (PLP) cofactor. Stir the mixture for 5-10 minutes at 35 °C.[8]

• Substrate Addition: Add a solution of 1-Boc-3-piperidone in a minimal amount of a co-solvent like DMSO to the enzyme mixture. The amine donor (e.g., isopropylamine) should be present in large excess in the buffer.[8]

• Reaction: Stir the reaction at 35-50 °C for 24-48 hours. Monitor progress by HPLC or TLC.

• Workup: Once complete, filter off the immobilized enzyme. Adjust the filtrate to pH 2 with HCl and extract with CH₂Cl₂ to remove any unreacted ketone. Then, basify the aqueous layer to pH 13 with KOH and extract the product into CH₂Cl₂.[8] Dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure to yield the product.

Step B: N-Methylation via Eschweiler-Clarke Reaction

• Reaction Setup: To a round-bottom flask, add (S)-3-Amino-1-Boc-piperidine and formic acid (approx. 2.5 equivalents). Cool the mixture in an ice bath.

• Reagent Addition: Slowly add aqueous formaldehyde (37 wt. %, approx. 1.5 equivalents).

• Reaction: After addition is complete, heat the mixture to 80-90 °C for 4-6 hours. Vigorous gas evolution (CO₂) will be observed. Monitor the reaction by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture and basify carefully with NaOH solution to pH >10. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield (S)-3-(Dimethylamino)-1-Boc-piperidine. Note: This protocol yields the dimethylamino compound. For the monomethyl product, a different strategy is required, such as reductive amination with one equivalent of formaldehyde followed by reduction.

Step C: Boc Deprotection

• Reaction Setup: Dissolve the N-methylated intermediate in a suitable solvent such as methanol or isopropanol.

• Acid Addition: Add a solution of HCl in isopropanol or dioxane (typically 4M) and stir at room temperature for 2-4 hours.

• Isolation: The hydrochloride salt of the product will often precipitate. The solid can be collected by filtration, washed with a cold solvent like ether, and dried under vacuum to yield (S)-3-Amino-1-methyl-piperidine dihydrochloride.[11]

Data Summary Tables

Table 1: Comparison of Conditions for Reductive Amination of 1-Boc-3-piperidone

Parameter	Catalytic Hydrogenation	NaBH(OAc)₃	NaBH₃CN
Reducing Agent	H₂ gas	Solid	Solid
Catalyst/Co-reagent	Pd/C, PtO₂[12]	Acetic Acid	Acetic Acid (optional)
Typical Solvent	Methanol, Ethanol, Acetic Acid[6]	Dichloromethane, Dichloroethane	Methanol
Operating pH	Acidic or Neutral	Mildly Acidic (pH ~5-6)	Mildly Acidic (pH ~6-7)[1]
Key Advantages	Clean, high yield, no salt byproducts	High chemoselectivity (ketone is safe)	Good for one-pot reactions, tolerant of protic solvents
Key Disadvantages	Requires pressure equipment, potential for over-reduction	Moisture sensitive, can be slow	Toxic cyanide byproduct risk, less reactive than STAB

References

• BenchChem. (n.d.). Technical Support Center: Optimizing Piperidine-Morpholine Synthesis.
• BenchChem. (n.d.). Technical Support Center: Overcoming Challenges in Piperidine Synthesis.
• BenchChem. (n.d.). Technical Support Center: Synthesis of Piperidine from Pyridine.

• Larsson, et al. (2018). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. Journal of Medicinal Chemistry. Retrieved from [Link]

• Hilpmann, et al. (n.d.). Optimization of N-Piperidinyl-Benzimidazolone Derivatives as Potent and Selective Inhibitors of 8-Oxo-Guanine DNA Glycosylase 1. National Institutes of Health. Retrieved from [Link]

• Yadav, J. S., et al. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. Retrieved from [Link]

• Ford, G. J., et al. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of a single enantiomer of 3-aminopiperidine dihydrochloride.

• University of Manchester. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Research Explorer. Retrieved from [Link]

• ACS Publications. (2023). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. Retrieved from [Link]

• Google Patents. (n.d.). Preparation of (r)-3-aminopiperidine dihydrochloride.

• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?. Retrieved from [Link]

• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method for 3-aminopiperidine and optical isomer thereof.

• ResearchGate. (2024). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Retrieved from [Link]

• PubMed. (2023). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. Retrieved from [Link]

• ACS Publications. (2023). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2020). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. Retrieved from [Link]

• DTIC. (n.d.). Piperidine Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Piperidine synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Matassini, C., et al. (n.d.). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

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Technical Support Center: Purification of (S)-3-Amino-1-methyl-piperidine

Welcome to the technical support center for the purification of (S)-3-Amino-1-methyl-piperidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this versatile chiral building block. (S)-3-Amino-1-methyl-piperidine's stereochemistry is crucial for its application in medicinal chemistry, making its purification a critical step to ensure high enantiomeric and chemical purity.

I. Understanding the Molecule: Key Properties

A thorough understanding of the physicochemical properties of (S)-3-Amino-1-methyl-piperidine is fundamental to designing an effective purification strategy.

Property	Value	Source
CAS Number	902152-76-5	[1]
Molecular Formula	C6H14N2
Molecular Weight	114.19 g/mol
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	Not explicitly available, but its structural isomer, 3-(Aminomethyl)piperidine, has a boiling point of 89 °C at 18 mmHg.	[2]
Density	~0.912 g/cm³ (Predicted)	[1]
pKa	~10.40 (Predicted)	[1]
Solubility	Soluble in polar solvents like water and alcohols.
Storage	2-8°C, protected from light.	[1]

II. Troubleshooting Guide: Common Purification Challenges

This section addresses specific issues that may arise during the purification of (S)-3-Amino-1-methyl-piperidine, providing potential causes and actionable solutions.

Problem 1: Low Yield After Distillation

Symptoms: Significantly lower than expected recovery of the purified product after fractional or simple distillation.

Potential Causes & Solutions:

• Inadequate Vacuum: For vacuum distillation, an insufficient vacuum will require higher temperatures, potentially leading to product degradation (thermal decomposition).

  • Solution: Ensure all joints in the distillation apparatus are properly sealed with appropriate vacuum grease. Check the vacuum pump for proper function and oil level. Use a manometer to monitor the pressure throughout the distillation.

• Azeotrope Formation: The product may form an azeotrope with residual solvents (e.g., water, methanol) from the reaction, causing it to co-distill at a lower temperature than expected.

  • Solution: Before distillation, thoroughly dry the crude product using a suitable drying agent like anhydrous sodium sulfate or magnesium sulfate. Alternatively, a Dean-Stark apparatus can be used to remove water azeotropically with a solvent like toluene prior to the final purification.

• Column Holdup: In fractional distillation, a significant amount of product can be retained on the surface of the packing material in the fractionating column, especially for small-scale purifications.

  • Solution: Choose a fractionating column with an appropriate size for the scale of your purification. For smaller quantities, a short path distillation apparatus may be more suitable to minimize losses.

• Thermal Instability: Although amines are generally stable, prolonged exposure to high temperatures can lead to decomposition.

  • Solution: Use vacuum distillation to lower the boiling point. Ensure the heating mantle is set to a temperature that allows for a steady, but not overly rapid, distillation rate.

Problem 2: Incomplete Separation of Impurities by Column Chromatography

Symptoms: Co-elution of the product with impurities, as indicated by analytical techniques like TLC, GC, or LC-MS.

Potential Causes & Solutions:

• Strong Amine-Silica Interaction: The basic amine group of (S)-3-Amino-1-methyl-piperidine can interact strongly with the acidic silanol groups on the surface of standard silica gel.[3][4][5] This can lead to significant peak tailing and poor separation.[5]

  • Solution 1: Mobile Phase Modification: Add a small amount of a competing base to the mobile phase to neutralize the acidic sites on the silica.[3][4] A common choice is triethylamine (TEA) at a concentration of 0.1-1%.[4] Alternatively, a solution of ammonia in methanol can be used as part of the eluent system.[3]

  • Solution 2: Amine-Functionalized Silica: Utilize an amine-functionalized stationary phase (KP-NH).[3][4] This type of column packing minimizes the acid-base interactions, often leading to sharper peaks and better separation with simpler solvent systems like hexane/ethyl acetate.[3][4]

  • Solution 3: Reversed-Phase Chromatography: For highly polar impurities, reversed-phase chromatography can be an effective alternative.[4] Using a C18 column with a mobile phase at an alkaline pH will keep the amine in its free-base form, increasing its retention and allowing for separation from more polar or less retained impurities.[4]

• Inappropriate Solvent System: The chosen eluent may not have the optimal polarity to effectively separate the product from impurities.

  • Solution: Systematically screen different solvent systems using thin-layer chromatography (TLC) before running the column. Start with a non-polar solvent like hexane and gradually increase the polarity by adding ethyl acetate, dichloromethane, or methanol. The addition of a small amount of a more polar solvent can significantly alter the separation.

Problem 3: Chiral Purity Issues (Presence of (R)-enantiomer)

Symptoms: Chiral HPLC or GC analysis shows the presence of the undesired (R)-enantiomer in the purified product.

Potential Causes & Solutions:

• Incomplete Chiral Resolution in Synthesis: If the synthesis route involves a chiral resolution step, it may not have gone to completion.

  • Solution: Re-subject the material to the chiral resolution procedure. This may involve recrystallization with a chiral resolving agent.

• Racemization During Reaction or Purification: Certain reaction conditions (e.g., high temperatures, strongly acidic or basic conditions) can potentially cause racemization at the chiral center.

  • Solution: Review the reaction and purification steps to identify any harsh conditions. If possible, modify the procedure to use milder reagents and lower temperatures.

• Analytical Method Limitations: The analytical method may not be sufficiently sensitive to detect low levels of the enantiomeric impurity.

  • Solution: Optimize the chiral HPLC or GC method. This may involve trying different chiral columns, mobile phases, or derivatization of the amine to enhance separation.[6][7] Derivatization with agents like benzoyl chloride can improve the chromatographic properties and separation of the enantiomers on a chiral column.[6][7]

III. Frequently Asked Questions (FAQs)

Q1: What are the most likely process-related impurities in a typical synthesis of (S)-3-Amino-1-methyl-piperidine?

A1: The impurities will largely depend on the synthetic route. A common synthesis involves the reductive amination of a suitable precursor.[8][9][10] Potential impurities include:

• Unreacted Starting Materials: Such as the precursor ketone or aldehyde.

• Intermediates: For example, the imine intermediate if the reduction is incomplete.[9]

• Byproducts of the Reducing Agent: Dependent on the choice of reductant (e.g., borate salts from sodium borohydride).

• Over-alkylation Products: If methylation is not well-controlled, quaternary ammonium salts could form.

• Impurities from Protecting Groups: If protecting groups are used (e.g., Boc), incomplete deprotection can leave the protected amine as an impurity.[11]

Q2: How can I effectively remove residual water from the crude product before purification?

A2: Residual water can be problematic, especially for distillation.

• Azeotropic Distillation: Use a Dean-Stark trap with a solvent that forms a low-boiling azeotrope with water, such as toluene.

• Drying Agents: Stirring the crude product with an anhydrous inorganic salt like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) followed by filtration is a common and effective method.

• High Vacuum Drying: For small amounts of residual solvent and water, drying under high vacuum can be effective.

Q3: Is recrystallization a viable purification method for (S)-3-Amino-1-methyl-piperidine?

A3: As (S)-3-Amino-1-methyl-piperidine is a liquid at room temperature, direct recrystallization is not feasible.[1] However, it can be converted to a solid salt (e.g., hydrochloride or tartrate salt) which can then be purified by recrystallization from a suitable solvent system.[12][13] After recrystallization, the pure amine can be liberated by treatment with a base and extraction into an organic solvent.[14] This method can be particularly effective for removing impurities with different solubility profiles.[15]

Q4: What is the best analytical technique to assess the purity of the final product?

A4: A combination of techniques is recommended for a comprehensive purity assessment:

• Gas Chromatography (GC) with a Flame Ionization Detector (FID) or Mass Spectrometer (MS): Excellent for assessing chemical purity and identifying volatile impurities.

• Chiral High-Performance Liquid Chromatography (HPLC) or Chiral GC: Essential for determining the enantiomeric purity (the ratio of the (S)- to the (R)-enantiomer).[6][16] Often, derivatization of the amine is necessary to achieve good separation on a chiral column.[6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation of the product and can be used to identify and quantify impurities if their signals do not overlap with the product's signals.

• LC-MS: Useful for identifying non-volatile impurities and confirming the molecular weight of the product.

IV. Experimental Protocols

Protocol 1: Purification by Fractional Vacuum Distillation

This protocol is suitable for separating (S)-3-Amino-1-methyl-piperidine from less volatile or non-volatile impurities.

Materials:

• Crude (S)-3-Amino-1-methyl-piperidine

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with condenser

• Receiving flasks

• Vacuum pump and vacuum trap

• Manometer

• Heating mantle and stirrer

• Boiling chips or magnetic stir bar

Procedure:

• Setup: Assemble the fractional distillation apparatus as shown in the diagram below. Ensure all glass joints are clean and properly sealed.

• Charging the Flask: Add the crude (S)-3-Amino-1-methyl-piperidine and a few boiling chips or a magnetic stir bar to the round-bottom flask.

• Applying Vacuum: Slowly and carefully apply vacuum to the system. Monitor the pressure using the manometer.

• Heating: Once the desired pressure is stable, begin heating the flask gently with the heating mantle.

• Collecting Fractions: The vapor will rise through the fractionating column.[17][18] Discard the initial fraction (forerun), which may contain more volatile impurities.

• Product Collection: Collect the fraction that distills at a constant temperature and pressure. This corresponds to the purified (S)-3-Amino-1-methyl-piperidine.

• Completion: Stop the distillation before the flask is completely dry to prevent the formation of peroxides or overheating of residues.

• Release Vacuum: Allow the apparatus to cool before slowly releasing the vacuum.

Protocol 2: Purification by Flash Column Chromatography on Amine-Functionalized Silica

This method is effective for separating the product from impurities of similar polarity.[3][4]

Materials:

• Crude (S)-3-Amino-1-methyl-piperidine

• Amine-functionalized silica gel

• Chromatography column

• Eluent (e.g., a gradient of ethyl acetate in hexane)

• Collection tubes or flasks

• TLC plates and developing chamber

• UV lamp for visualization (if impurities are UV active) or a staining solution (e.g., potassium permanganate)

Procedure:

• TLC Analysis: Develop a suitable solvent system using TLC on amine-functionalized plates to achieve good separation between the product and impurities.

• Column Packing: Pack the chromatography column with the amine-functionalized silica gel as a slurry in the initial, least polar eluent.

• Loading the Sample: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the column.

• Elution: Begin eluting the column with the solvent system determined by TLC. A gradient elution (gradually increasing the polarity of the mobile phase) is often effective.

• Fraction Collection: Collect fractions in separate tubes.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Combining and Concentrating: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified (S)-3-Amino-1-methyl-piperidine.

V. Visualizations

Caption: General workflow for the purification of (S)-3-Amino-1-methyl-piperidine.

Caption: Troubleshooting decision tree for low purity issues.

VI. References

• Amine Troubleshooting. Sulfur Recovery Engineering Inc. Available at: [Link]

• Amine Treating - Troubleshooting Guide. Scribd. Available at: [Link]

• Troubleshooting Amine Unit Simulations. Bryan Research & Engineering, LLC. Available at: [Link]

• Is there an easy way to purify organic amines? Biotage. Available at: [Link]

• Troubleshooting of Amine Regn. Scribd. Available at: [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. Available at: [Link]

• Startup troubleshooting of amine units in LNG export facilities. LNG Industry. Available at: [Link]

• A kind of HPLC analytical approach of 3-amino piperidine. Google Patents. Available at:

• How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. Available at: [Link]

• Isolation (Recovery). University of Alberta. Available at: [Link]

• 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. National Institutes of Health. Available at: [Link]

• Trichloroacetic acid fueled practical amine purifications. Beilstein Journals. Available at: [Link]

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester. Available at: [Link]

• How do I purify the resulting compound after a nitro- to amine-group reduction? ResearchGate. Available at: [Link]

• The HPLC analytical approach of 3-amino piperidine. Google Patents. Available at:

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. Available at: [Link]

• Column Chromatography of Compound with Amine and Carboxylic Acid. Reddit. Available at: [Link]

• Purification: Fractional Distillation. University of Rochester. Available at: [Link]

• What is Fractional Distillation? The Chemistry Blog. Available at: [Link]

• Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate. Available at: [Link]

• Fractional distillation. Wikipedia. Available at: [Link]

• How do I best conduct a recrystallization when the impurities are similar solubilities as the product? Sciencemadness Discussion Board. Available at: [Link]

• Analyses of amino acids, Enantiomeric purity. Iris Biotech GmbH. Available at: [Link]

• 5.3: Fractional Distillation. Chemistry LibreTexts. Available at: [Link]

• Reductive amination. Wikipedia. Available at: [Link]

• Preparation of 3-amino-piperidine compounds via nitro-tetrahydropyridine precursors. Google Patents. Available at:

• Method for preparing (R)-or(S)-3-aminopiperidine dihydrochloride. Google Patents. Available at:

• Reductive Amination - Common Conditions. Organic Chemistry Data. Available at: [Link]

• THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. ResearchGate. Available at: [Link]

• Simple and fractional distillations. Khan Academy. Available at: [Link]

• Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method. Google Patents. Available at:

• Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. ResearchGate. Available at: [Link]

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Technical Support Center: (S)-3-Amino-1-methyl-piperidine Synthesis

Welcome to the Technical Support Center for the synthesis of (S)-3-Amino-1-methyl-piperidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the synthesis of this critical chiral building block.

(S)-3-Amino-1-methyl-piperidine is a key intermediate in the synthesis of various pharmaceutical compounds. Its stereochemical purity is paramount, as the presence of its enantiomer can lead to significant differences in pharmacological activity and potential adverse effects.[1][2] This guide will delve into the common impurities that can arise during its synthesis, their origins, and strategies for their detection, control, and elimination.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to (S)-3-Amino-1-methyl-piperidine?

Several synthetic pathways exist, often starting from readily available chiral precursors. A common and effective method involves the N-methylation of a protected (S)-3-aminopiperidine derivative, followed by deprotection.

One illustrative pathway begins with (S)-3-(Boc-amino)piperidine. This intermediate is N-methylated using a reductive amination process with formaldehyde and a reducing agent like sodium cyanoborohydride. The resulting N-methylated, Boc-protected compound is then deprotected under acidic conditions to yield the final product, (S)-3-Amino-1-methyl-piperidine.[3]

Other routes may start from materials like L-glutamic acid, which can be converted to a 3-(N-Boc amino) piperidine derivative through a multi-step process involving esterification, Boc-protection, reduction, tosylation, and cyclization.[4] Enzymatic methods, such as those employing transaminases, are also gaining traction for their high stereoselectivity.[5][6][7]

Q2: What are the most common impurities I should be aware of?

Impurities in the synthesis of (S)-3-Amino-1-methyl-piperidine can be broadly classified into three categories:

• Process-Related Impurities: These arise from the synthetic process itself and include unreacted starting materials, intermediates, and byproducts of side reactions.[1]

• Enantiomeric Impurity: This is the (R)-enantiomer of the desired product, a critical impurity to monitor in chiral synthesis.[1]

• Degradation Products: These can form if the product is exposed to harsh conditions such as strong acids, bases, heat, or light.[1]

A summary of common impurities is provided in the table below:

Impurity Category	Specific Impurity Example	Potential Source
Process-Related	(S)-3-(Boc-amino)piperidine	Incomplete N-methylation or carry-over of starting material.
(S)-3-Aminopiperidine	Incomplete N-methylation if the starting material is unprotected (S)-3-aminopiperidine.
Over-methylated species	Reaction of the primary amine with formaldehyde.
Unreacted reagents (e.g., formaldehyde, reducing agents)	Excess reagents used in the reaction.
Enantiomeric	(R)-3-Amino-1-methyl-piperidine	Use of a starting material with low enantiomeric purity.
Degradation	N-Oxide derivatives	Oxidation of the tertiary amine.

Q3: Why is controlling the enantiomeric impurity, (R)-3-Amino-1-methyl-piperidine, so critical?

In pharmaceutical applications, the three-dimensional structure of a molecule is crucial for its interaction with biological targets. The (S)- and (R)-enantiomers of a chiral molecule can have vastly different pharmacological and toxicological profiles. The presence of the undesired (R)-enantiomer can lead to reduced efficacy of the final drug, altered pharmacokinetics, or even toxicity.[2] Regulatory agencies like the FDA have strict guidelines on the control of chiral impurities, making it essential to ensure high enantiomeric purity.[2][8]

Q4: What analytical techniques are recommended for impurity detection and quantification?

A combination of chromatographic techniques is typically employed:

• High-Performance Liquid Chromatography (HPLC): A standard C18 reversed-phase column with a UV detector is suitable for assessing general purity and quantifying non-volatile organic impurities.[1] Due to the lack of a strong chromophore, detection at low wavelengths (e.g., 210 nm) is often necessary.[1]

• Chiral HPLC: This is essential for separating and quantifying the (R)-enantiomer. Polysaccharide-based chiral stationary phases (CSPs) are commonly used.[9][10]

• Gas Chromatography (GC): GC with a flame ionization detector (FID) or mass spectrometer (MS) is the preferred method for identifying and quantifying residual solvents.[1]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique is invaluable for identifying unknown impurities by providing molecular weight information.[1]

Troubleshooting Guide

This section addresses specific issues you may encounter during your synthesis and provides actionable troubleshooting steps.

Issue 1: High Levels of the (R)-Enantiomer Detected

Possible Causes:

• Low Enantiomeric Purity of the Starting Material: The most likely cause is the use of (S)-3-(Boc-amino)piperidine (or other precursors) that is already contaminated with its (R)-enantiomer.

• Racemization During Synthesis: While less common under typical N-methylation conditions, harsh reaction conditions (e.g., extreme pH or high temperatures) could potentially lead to some degree of racemization, although this is more of a concern in syntheses involving the formation of the chiral center.

Troubleshooting Steps:

• Verify the Enantiomeric Purity of the Starting Material:

  • Action: Analyze your starting material, for instance, (S)-3-(Boc-amino)piperidine, using a validated chiral HPLC method.

  • Rationale: This will confirm if the impurity is being carried over from the start. It is crucial to establish the quality of your starting materials before proceeding with the synthesis.

• Source High-Purity Starting Materials:

  • Action: If the starting material is found to have insufficient enantiomeric purity, procure a new batch from a reputable supplier with a certificate of analysis specifying high enantiomeric excess.

• Consider Chiral Resolution:

  • Action: If high-purity starting material is unavailable, consider performing a chiral resolution of your starting material or an intermediate. This can be achieved through techniques like diastereomeric salt formation and crystallization.[11]

Issue 2: Presence of Unreacted (S)-3-(Boc-amino)piperidine

Possible Causes:

• Incomplete Reaction: The N-methylation reaction may not have gone to completion.

• Insufficient Reagents: The molar ratio of formaldehyde or the reducing agent to the starting material may have been too low.

• Suboptimal Reaction Conditions: The reaction temperature or time may have been insufficient.

Troubleshooting Steps:

• Optimize Reaction Stoichiometry:

  • Action: Increase the molar equivalents of formaldehyde and the reducing agent (e.g., sodium cyanoborohydride). A slight excess of these reagents can help drive the reaction to completion.

  • Rationale: According to Le Chatelier's principle, increasing the concentration of reactants will shift the equilibrium towards the product side.

• Adjust Reaction Time and Temperature:

  • Action: Monitor the reaction progress using TLC or HPLC. If the reaction stalls, consider increasing the reaction time or slightly raising the temperature (while being mindful of potential side reactions).

  • Rationale: Reaction kinetics are temperature-dependent. A modest increase in temperature can significantly increase the reaction rate.

• Purification:

  • Action: If unreacted starting material remains, it can often be removed through column chromatography.[4] The difference in polarity between the secondary amine starting material and the tertiary amine product allows for effective separation.

Issue 3: Formation of Over-Methylated Byproducts

Possible Cause:

• Reaction of the Primary Amine with Formaldehyde: If the final deprotection step is not performed or is incomplete, the primary amine of (S)-3-Amino-1-methyl-piperidine can potentially react with any residual formaldehyde to form over-methylated species. However, the primary cause is often the reaction of the primary amino group of the deprotected product with residual formaldehyde from the previous step.

Troubleshooting Steps:

• Ensure Complete Deprotection:

  • Action: After the N-methylation of the Boc-protected intermediate, ensure the deprotection step is complete by monitoring the disappearance of the starting material by TLC or HPLC.

  • Rationale: The Boc protecting group is labile to acid, and its complete removal is essential for obtaining the desired product.

• Quench Excess Formaldehyde:

  • Action: After the N-methylation step, consider adding a quenching agent like sodium bisulfite to react with any excess formaldehyde before proceeding with the work-up and deprotection.

  • Rationale: Removing excess electrophilic formaldehyde prevents unwanted side reactions with the nucleophilic amine product.

• Optimize Purification:

  • Action: Utilize column chromatography to separate the desired product from more polar over-methylated byproducts.

Experimental Workflow & Visualization

Synthetic Pathway and Impurity Formation

The following diagram illustrates a common synthetic route and highlights the stages where key impurities can be introduced.

Caption: Synthetic workflow and points of impurity introduction.

References

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. Available at: [Link]

• 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. National Institutes of Health. Available at: [Link]

• Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method. Google Patents.

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. ResearchGate. Available at: [Link]

• 3-Amino Piperidine impurity | CAS 54012-73-6. Veeprho. Available at: [Link]

• 3-Amino Piperidine Impurity | 54012-73-6. SynZeal. Available at: [Link]

• An asymmetric synthesis method for (R)-3-amino piperidine derivatives. SciSpace. Available at: [Link]

• Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Royal Society of Chemistry. Available at: [Link]

• It is a kind of（S）The preparation method of 3 piperidine carboxylic acids. Google Patents.

• Quality Management of Diastereomeric Impurity for Complex Peptide Manufacturing: A Case Study of Corticorelin Ovine. ACS Publications. Available at: [Link]

• Guidance for Industry Q3A Impurities in New Drug Substances. U.S. Food and Drug Administration. Available at: [Link]

• Preparation of (r)-3-aminopiperidine dihydrochloride. Google Patents.

• The Significance of Chirality in Drug Design and Development. National Institutes of Health. Available at: [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. ACS Publications. Available at: [Link]

• ICH Q3B(R2) Impurities in New Drug Products. European Medicines Agency. Available at: [Link]

• 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. ACS Publications. Available at: [Link]

• Synthesis of cis-3-methyl-4-aminopiperidine Derivatives. ResearchGate. Available at: [Link]

• Preparation of Enantiopure 3-Aminopiperidine and 3-Aminoazepane Derivatives from Ornithine and Lysine. Consecutive Syntheses of Pharmacologically Active Analogs, Such as Besifloxacin. ACS Publications. Available at: [Link]

• Method for producing optically active 3-aminopiperidine or salt thereof. Google Patents.

• Strategies for chiral separation: from racemate to enantiomer. Royal Society of Chemistry. Available at: [Link]

• Impurity guidelines in drug development under ICH Q3. AMSbiopharma. Available at: [Link]

• Quality Guidelines. International Council for Harmonisation. Available at: [Link]

• Resolution of chiral drugs by liquid chromatography based upon diastereomer formation with chiral derivatization reagents. ResearchGate. Available at: [Link]

• Chiral Impurity Methods – Case Study. HPLC. Available at: [Link]

• Process for the preparation of enantiomerically enriched 3-aminopiperidine. Justia Patents. Available at: [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. MDPI. Available at: [Link]

• Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. International Journal of Pharmaceutical Investigation. Available at: [Link]

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• 2. The Significance of Chirality in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (R)-3-Amino-1-methyl-piperidine synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. CN103865964A - Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method - Google Patents [patents.google.com]
• 6. An asymmetric synthesis method for (R)-3-amino piperidine derivatives (2016) | Luo Yu | 4 Citations [scispace.com]
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Troubleshooting low yield in (S)-3-Amino-1-methyl-piperidine synthesis

Welcome to the technical support center for the synthesis of (S)-3-Amino-1-methyl-piperidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to (S)-3-Amino-1-methyl-piperidine?

There are two primary strategies for synthesizing this chiral amine:

• N-Methylation of a Pre-existing Chiral Precursor: This is often the most straightforward approach, starting with commercially available (S)-3-aminopiperidine or a protected version like (S)-1-Boc-3-aminopiperidine. The key transformation is the selective methylation of the piperidine ring nitrogen.

• Multi-step Synthesis from Acyclic or Prochiral Precursors: These routes build the piperidine ring and establish the chiral center through various methods, such as enzymatic cascades or asymmetric hydrogenation.[1][2] While offering more flexibility, these routes can be more complex and prone to yield loss at multiple stages.

Q2: My starting material, (S)-1-Boc-3-aminopiperidine, seems to have lost some of its optical purity. Is this common?

While (S)-1-Boc-3-aminopiperidine is generally a stable compound, racemization is a potential concern, particularly during subsequent synthetic steps.[3] The chiral center at the C3 position is not inherently unstable, but harsh reaction conditions can lead to a decrease in enantiomeric excess (ee).[3]

Key factors to control during reactions involving (S)-1-Boc-3-aminopiperidine to prevent racemization include:

• Choice of coupling reagents: Modern coupling reagents are designed to minimize racemization.[3]

• Base selection: The type and amount of base used can influence the rate of racemization.

• Temperature control: Performing reactions at lower temperatures, such as 0 °C, can significantly reduce the risk of epimerization.[3]

It is crucial to verify the enantiomeric purity of your starting material and key intermediates using chiral HPLC.[4][5][6][7]

Troubleshooting Guide: Low Yield in the N-Methylation Step

A common bottleneck in this synthesis is the N-methylation of the (S)-3-aminopiperidine precursor. The following sections address specific issues you might encounter.

Problem 1: Incomplete reaction or low conversion to the N-methylated product.

Possible Cause A: Inefficient Methylating Agent or Reaction Conditions

The classic Eschweiler-Clarke reaction, which uses formaldehyde and formic acid, is a common method for N-methylation.[8][9] However, its efficiency can be substrate-dependent.

Solutions:

• Optimize Eschweiler-Clarke Conditions:

  • Stoichiometry: Ensure an excess of both formaldehyde and formic acid is used.[8]

  • Temperature: The reaction is typically performed at or near boiling.[8]

  • Solvent-Free Conditions: Consider using paraformaldehyde and oxalic acid dihydrate as an alternative to formalin and concentrated formic acid, which can simplify work-up.[10]

• Alternative Methylation Strategies:

  • Reductive Amination with Sodium Cyanoborohydride: This method uses formaldehyde and a milder reducing agent, sodium cyanoborohydride, and can be effective at room temperature.[11]

  • Modified Eschweiler-Clarke: Recent studies have shown that formaldehyde alone can methylate secondary amines in the absence of acidic additives, which can be beneficial for acid-sensitive substrates.[12][13]

Possible Cause B: Steric Hindrance

The piperidine ring can present steric challenges, making the nitrogen less accessible to the methylating agent. This is particularly true for hindered amine groups.[14]

Solutions:

• Use of More Reactive Reagents: For sterically hindered amines, more potent coupling or activating agents may be necessary.[14][15]

• Catalyst-Assisted Methylation: Copper hydride (CuH) catalyzed N-methylation using paraformaldehyde has shown high efficiency for a range of amines.[16]

Problem 2: Formation of significant byproducts.

Possible Cause A: Over-methylation (Quaternization)

While the Eschweiler-Clarke reaction is known to stop at the tertiary amine stage and not form quaternary ammonium salts, other methylation methods using alkyl halides (e.g., methyl iodide) can lead to this byproduct.[8][10]

Solution:

• Avoid Alkyl Halides: Stick to reductive amination methods for N-methylation to prevent quaternization.

Possible Cause B: Formation of N-ethylated byproducts

If ethanol is used as a solvent during catalytic hydrogenation steps (e.g., for deprotection), it can be oxidized to acetaldehyde. This can then react with the amine to form an N-ethylated byproduct via a subsequent reductive amination.[4]

Solution:

• Solvent Selection: Avoid using ethanol as a solvent during hydrogenation if the product amine is present. Choose alternative solvents like methanol or THF.

Possible Cause C: Ring-opening or other side reactions

Harsh reaction conditions, particularly with strong acids or bases, can potentially lead to degradation of the piperidine ring or other unforeseen side reactions.

Solution:

• Milder Reaction Conditions: Employ milder reagents and lower reaction temperatures whenever possible.

• Protecting Group Strategy: Ensure that the 3-amino group is appropriately protected (e.g., with a Boc group) during the N-methylation of the piperidine nitrogen to prevent side reactions at the primary amine.

Problem 3: Difficulty in product purification.

Possible Cause: Similar polarity of product and starting material/byproducts.

The starting material, (S)-3-aminopiperidine (or its protected form), and the product, (S)-3-Amino-1-methyl-piperidine, can have very similar polarities, making separation by column chromatography challenging.

Solutions:

• Acid-Base Extraction: Utilize the basicity of the amine product. An aqueous acid wash can extract the amine into the aqueous layer, leaving non-basic impurities in the organic layer. Subsequent basification of the aqueous layer and extraction with an organic solvent can then isolate the purified amine.

• Derivatization: For analytical purposes, derivatization of the amine with an agent like p-toluenesulfonyl chloride can introduce a chromophore, facilitating detection and separation by HPLC.[7]

• Distillation: If the product is a volatile liquid, distillation can be an effective purification method.

Experimental Protocols

Protocol 1: N-Methylation of (R)-3-(Boc-Amino)piperidine via Reductive Amination

This protocol is adapted from a known synthetic route.[11]

Materials:

• tert-butyl (R)-piperidin-3-ylcarbamate

• Sodium cyanoborohydride

• 30% aqueous formaldehyde

• Methanol

• Ethyl acetate

• Water

• 4N HCl in dioxane

Procedure:

• To a mixture of tert-butyl (R)-piperidin-3-ylcarbamate (10 g, 0.05 mol) and methanol (75 mL) at 0 °C, add 30% aqueous formaldehyde (7.5 mL).

• Add sodium cyanoborohydride (4.51 g, 0.075 mol) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to stir at room temperature overnight.

• Concentrate the reaction mixture in vacuo.

• Dissolve the residue in ethyl acetate and water and perform an extraction.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer in vacuo to obtain the crude N-methylated product.

• Dissolve the crude product in methanol (60 mL) and add 4N HCl in dioxane (10 mL).

• Stir the reaction mixture at room temperature for 6 hours.

• Concentrate in vacuo and triturate the residue with ether to precipitate the dihydrochloride salt of the product.

Protocol 2: Chiral Purity Analysis by HPLC

To ensure the stereochemical integrity of your product, chiral HPLC analysis is essential. This often requires derivatization to introduce a UV-active chromophore.[7]

Derivatization Step (Example with p-toluenesulfonyl chloride):

• Dissolve a sample of your amine in a suitable solvent (e.g., dichloromethane).

• In the presence of a base (e.g., triethylamine), add p-toluenesulfonyl chloride.

• Stir the reaction until complete, as monitored by TLC.

• Work up the reaction to isolate the derivatized product.

HPLC Conditions (Example):

• Column: Chiralpak AD-H[7]

• Mobile Phase: 0.1% diethylamine in ethanol[7]

• Flow Rate: 0.5 mL/min[7]

• Detection: UV at 228 nm[7]

These conditions should provide good resolution between the (S) and (R) enantiomers.[7]

Data Summary

Parameter	Eschweiler-Clarke	Reductive Amination (NaBH3CN)
Methylating Agent	Formaldehyde	Formaldehyde
Reducing Agent	Formic Acid	Sodium Cyanoborohydride
Typical Temperature	Reflux	0 °C to Room Temp
Key Advantage	Irreversible (CO2 evolution)[8]	Milder Conditions
Potential Issue	Requires higher temperatures	Use of cyanide-containing reagent

Visualizing the Workflow

Troubleshooting Logic for Low Yield

Caption: General workflow for N-methylation.

References

• BenchChem. (n.d.). Preventing racemization of (S)-1-Boc-3-aminopiperidine.

• Biriukov, K. O., Podyacheva, E., Tarabrin, I., Afanasyev, O. I., & Chusov, D. (2024). Simplified Version of the Eschweiler-Clarke Reaction. The Journal of Organic Chemistry, 89(9), 3580–3584. Retrieved from [Link]

• Naoum, J. C., et al. (2025). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. ACS Publications.

• MDPI. (n.d.). Review of Modern Eschweiler–Clarke Methylation Reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. Retrieved from [Link]

• Seibt, L. S., Huang, M., Birmingham, W. R., Turner, N. J., & Flitsch, S. L. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications, 56(45), 6051–6054. Retrieved from [Link]

• Biriukov, K. O., Podyacheva, E., Tarabrin, I., Afanasyev, O. I., & Chusov, D. (2024). Simplified Version of the Eschweiler–Clarke Reaction. The Journal of Organic Chemistry. Retrieved from [Link]

• National Institutes of Health. (n.d.). (S)‐3‐aminopiperidine‐2,6‐dione is a biosynthetic intermediate of microbial blue pigment indigoidine. Retrieved from [Link]

• Google Patents. (n.d.). CN103373953A - Preparation method for 3-aminopiperidine and optical isomer thereof.

• Wikipedia. (n.d.). Eschweiler–Clarke reaction. Retrieved from [Link]

• Name-Reaction.com. (n.d.). Eschweiler-Clarke reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN104034814B - The HPLC analytical approach of 3-amino piperidine.
• Google Patents. (n.d.). CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine.

• Open Research@CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Retrieved from [Link]

• ResearchGate. (2024). Convenient and efficient N-methylation of secondary amines under solvent-free ball milling conditions. Retrieved from [Link]

• ACS Publications. (2022). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Organic Letters. Retrieved from [Link]

• Google Patents. (n.d.). US20100029941A1 - Preparation of (r)-3-aminopiperidine dihydrochloride.

• ACS Publications. (2023). CuH-Catalyzed Selective N-Methylation of Amines Using Paraformaldehyde as a C1 Source. ACS Omega. Retrieved from [Link]

• National Institutes of Health. (n.d.). Comparative study of methods to couple hindered peptides. PubMed. Retrieved from [Link]

• National Institutes of Health. (2022). The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. PubMed Central. Retrieved from [Link]

• Iris Biotech GmbH. (n.d.). Analyses of amino acids, Enantiomeric purity. Retrieved from [Link]

• ResearchGate. (2024). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Retrieved from [Link]

• National Institutes of Health. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• National Institutes of Health. (n.d.). Design and synthesis of piperidine-3-carboxamides as human platelet aggregation inhibitors. PubMed. Retrieved from [Link]

• Google Patents. (n.d.). CN106831540A - It is a kind of（S）The preparation method of 3 piperidine carboxylic acids.

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• BenchChem. (n.d.). An In-depth Technical Guide to the Synthesis of (R)-Nipecotamide.
• Google Patents. (n.d.). WO2014083150A1 - Preparation of 3-amino-piperidine compounds via nitro-tetrahydropyridine precursors.

Sources

• 1. Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. WO2014083150A1 - Preparation of 3-amino-piperidine compounds via nitro-tetrahydropyridine precursors - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 6. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
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Technical Support Center: Navigating the Complexities of Substituted Piperidine Synthesis

Welcome to the Technical Support Center for the synthesis of substituted piperidines. This guide is designed for researchers, medicinal chemists, and process development scientists who are actively engaged in the synthesis of these critical N-heterocyclic scaffolds. The piperidine moiety is a cornerstone of modern pharmaceuticals, and its successful synthesis is often a pivotal step in drug discovery and development.

This resource moves beyond simple procedural outlines to provide in-depth, field-tested insights into the common challenges and side reactions encountered during piperidine synthesis. Here, we will dissect the underlying chemical principles that govern these reactions, offering not just solutions, but a deeper understanding of why these issues arise and how to prevent them.

Frequently Asked Questions (FAQs)

General Questions

Q1: My piperidine starting material has developed a yellow or brownish tint. Can I still use it?

A1: Discoloration in piperidine and its derivatives is a common sign of oxidation.[1] This can occur upon exposure to air and light. For many applications, especially those sensitive to impurities or where stoichiometry is critical, it is highly recommended to purify the piperidine by distillation before use.[1] Storing piperidine under an inert atmosphere (e.g., nitrogen or argon) can help prevent this degradation.[2]

Q2: I'm observing an unexpected salt precipitating from my reaction mixture. What could be the cause?

A2: Unwanted salt precipitation can arise from a few sources. If you are not using a base in an N-alkylation reaction with an alkyl halide, the hydrohalic acid generated will form a salt with the piperidine, which may precipitate.[3] Additionally, piperidine can react with atmospheric carbon dioxide to form piperidine carbonate, which is a solid.[2] If you are using a solution of piperidine in a solvent like DMF for Fmoc deprotection in peptide synthesis, and the solution has been stored improperly, it may have come into contact with acidic reagents, leading to salt formation.[1]

Troubleshooting Guides by Reaction Type

This section provides detailed troubleshooting for common synthetic routes to substituted piperidines.

N-Alkylation of Piperidines

Direct N-alkylation is a fundamental transformation, but it is often plagued by a significant side reaction: over-alkylation.

Problem: Formation of a Quaternary Ammonium Salt as a Major Byproduct.

This is a classic case of over-alkylation, where the desired tertiary amine product reacts further with the alkylating agent to form a quaternary ammonium salt.[4] This side product can be highly water-soluble, complicating purification and reducing the yield of the target molecule.[4]

Causality: The N-alkylated piperidine (a tertiary amine) is often as nucleophilic, or even more so, than the starting secondary amine.[4] This makes it a prime candidate for a second alkylation event, especially when highly reactive alkylating agents like methyl iodide or benzyl bromide are used.[4]

Troubleshooting Protocol:

Parameter	Recommendation & Rationale
Stoichiometry	Use a slight excess of the piperidine derivative relative to the alkylating agent (e.g., 1.1 to 1.2 equivalents of piperidine to 1.0 equivalent of the alkyl halide).[1][4] This ensures the alkylating agent is the limiting reagent, minimizing its availability for a second reaction.
Rate of Addition	Add the alkylating agent slowly to the reaction mixture, ideally using a syringe pump.[1][3][4] This maintains a low concentration of the alkylating agent throughout the reaction, favoring mono-alkylation.[4]
Choice of Base	Use a non-nucleophilic base like potassium carbonate (K₂CO₃) or N,N-diisopropylethylamine (DIPEA).[3][5] The base neutralizes the acid byproduct without competing with the piperidine for the alkylating agent.
Solvent	Polar aprotic solvents like acetonitrile (MeCN) or dimethylformamide (DMF) are generally preferred as they can help to solvate the reactants and facilitate the reaction.[1][5]
Alternative Method	Consider reductive amination as an alternative to direct alkylation. This method involves the reaction of the piperidine with an aldehyde or ketone to form an iminium ion, which is then reduced in situ by a hydride reagent like sodium triacetoxyborohydride (NaBH(OAc)₃).[4] This approach inherently avoids the formation of quaternary ammonium salts.[4]

Experimental Protocol: Minimizing Over-Alkylation in N-Alkylation

• To a stirred solution of the piperidine derivative (1.1 equivalents) in anhydrous acetonitrile (0.1 M), add potassium carbonate (1.5 equivalents).

• Using a syringe pump, add a solution of the alkyl halide (1.0 equivalent) in anhydrous acetonitrile over a period of 2-4 hours at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture to remove the inorganic base.

• Concentrate the filtrate under reduced pressure to obtain the crude product, which can then be purified by column chromatography.

Logical Workflow for Troubleshooting Over-Alkylation

Caption: Troubleshooting workflow for over-alkylation.

Reductive Amination

Reductive amination is a powerful method for forming C-N bonds and is widely used in the synthesis of substituted piperidines.[6][7] However, the reaction can be hampered by issues related to the stability of intermediates and the choice of reducing agent.

Problem: Low Yield and Formation of Multiple Byproducts.

Low yields in reductive amination can be attributed to several factors, including incomplete formation of the iminium ion intermediate, side reactions of the aldehyde or ketone starting material, or decomposition of the product under the reaction conditions.

Causality: The reaction proceeds through the formation of an iminium ion, which is then reduced.[6] If the iminium ion is not formed efficiently, or if it is unstable, side reactions can occur. The choice of reducing agent is also critical; it must be selective for the iminium ion over the starting aldehyde or ketone.

Troubleshooting Protocol:

Parameter	Recommendation & Rationale
pH of the Reaction	The formation of the iminium ion is pH-dependent. Mildly acidic conditions (pH 4-6) are often optimal. A catalytic amount of acetic acid can be added to facilitate iminium ion formation.
Reducing Agent	Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reducing agent that is often the reagent of choice for reductive amination.[4] It is less basic than other hydride reagents, which can help to prevent side reactions. Sodium cyanoborohydride (NaBH₃CN) is also effective but is toxic.
Order of Addition	For sensitive substrates, it can be beneficial to pre-form the iminium ion by stirring the amine and carbonyl compound together for a period of time before adding the reducing agent.
Solvent	Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents for reductive amination. Anhydrous conditions are important to prevent hydrolysis of the iminium ion.
Temperature	Most reductive aminations can be carried out at room temperature. If the reaction is sluggish, gentle heating may be required, but this can also lead to an increase in side products.

Experimental Protocol: Reductive Amination for Piperidine Synthesis

• To a stirred solution of the piperidine derivative (1.0 equivalent) and the aldehyde or ketone (1.1 equivalents) in anhydrous dichloromethane (0.1 M), add a catalytic amount of glacial acetic acid (0.1 equivalents).

• Stir the mixture at room temperature for 30 minutes to pre-form the iminium ion.

• Add sodium triacetoxyborohydride (1.5 equivalents) in one portion.

• Continue stirring at room temperature and monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Pictet-Spengler Reaction

The Pictet-Spengler reaction is a classic method for the synthesis of tetrahydro-β-carbolines and tetrahydroisoquinolines, which are piperidine-containing fused systems.[8][9] A common challenge in this reaction is controlling the diastereoselectivity when a new stereocenter is formed.

Problem: Poor Diastereoselectivity or Formation of the Unexpected Diastereomer.

The stereochemical outcome of the Pictet-Spengler reaction is highly dependent on the reaction conditions and the nature of the substrates.[10]

Causality: The reaction proceeds through an iminium ion intermediate, and the cyclization step determines the stereochemistry.[10] The formation of either the cis or trans product can be favored depending on whether the reaction is under kinetic or thermodynamic control.[10]

Troubleshooting Protocol:

Parameter	Recommendation & Rationale
Temperature	Lowering the reaction temperature (e.g., to 0 °C or -20 °C) generally favors the kinetic product, which is often the cis diastereomer.[10] Higher temperatures can lead to equilibration to the more thermodynamically stable trans product.[10]
Acid Catalyst	The choice and concentration of the acid catalyst are crucial. Brønsted acids like trifluoroacetic acid (TFA) or Lewis acids like boron trifluoride etherate (BF₃·OEt₂) can influence the transition state geometry.[10][11] Screening different acids is recommended.
Solvent	The polarity of the solvent can affect the stability of the transition states leading to the different diastereomers. Experiment with solvents of varying polarity, such as toluene, dichloromethane, or acetonitrile.[10]
Chiral Auxiliaries	The use of a chiral auxiliary attached to the β-arylethylamine is a powerful strategy for controlling diastereoselectivity.[9][10]

Reaction Pathway Visualization: Kinetic vs. Thermodynamic Control

Caption: Kinetic vs. thermodynamic pathways in the Pictet-Spengler reaction.

Catalytic Hydrogenation of Pyridines

The reduction of pyridines is a direct route to piperidines, but it can be challenging due to the aromaticity of the pyridine ring and the potential for catalyst poisoning.[2]

Problem: Incomplete Reaction or Catalyst Deactivation.

This is a frequent issue, often caused by the piperidine product itself acting as a catalyst poison.[12][13]

Causality: The nitrogen atom in the piperidine product has a lone pair of electrons that can strongly adsorb to the active sites of the metal catalyst (e.g., Pd, Pt, Rh), blocking them from further reaction.[12][13] Impurities in the starting material, such as sulfur compounds, can also poison the catalyst.[13]

Troubleshooting Protocol:

Parameter	Recommendation & Rationale
Catalyst Choice	Rhodium-based catalysts (e.g., Rh/C) are often more effective than palladium or platinum for pyridine hydrogenation as they can be less susceptible to poisoning.[2][12]
Reaction Conditions	Acidic conditions can protonate the nitrogen of the piperidine product, preventing it from coordinating to the catalyst.[14] Glacial acetic acid is often used as a solvent or co-solvent.[2]
Purity of Starting Materials	Ensure the pyridine starting material is free from impurities, particularly sulfur-containing compounds, which are potent catalyst poisons.[13]
Hydrogen Pressure	Higher hydrogen pressure can sometimes overcome catalyst inhibition and drive the reaction to completion.
Additives	Additives like hydrochloric acid can sometimes improve catalyst performance.[2]

Advanced Topics

Epimerization in Chiral Piperidine Synthesis

Q: I've synthesized a single diastereomer of a substituted piperidine, but upon standing or during subsequent reactions, I observe the formation of the other diastereomer. What is happening?

A: This phenomenon is likely due to epimerization, which is the change in the configuration of one stereocenter in a compound that has more than one.[15][16] In the context of piperidines, this can occur at a carbon atom adjacent to the nitrogen. The reaction can be reversible, leading to an equilibrium mixture of diastereomers.[15] Recent research has shown that photoredox catalysis can be used to intentionally epimerize piperidines to the more thermodynamically stable diastereomer.[16][17]

Formation of Iminium Ion Intermediates and Subsequent Reactions

Q: My reaction is producing unexpected byproducts. Could iminium ions be involved?

A: Yes, iminium ions are common intermediates in piperidine synthesis, particularly in reductive amination and the Pictet-Spengler reaction.[18][19] These electrophilic species can be trapped by various nucleophiles, leading to a range of products.[18][20] In some cases, the iminium ion can undergo elimination to form an enamine, which can then react with electrophiles.[20] Understanding the potential for iminium ion formation and subsequent reactions is key to controlling the outcome of your synthesis.

References

• Isolable iminium ions as a platform for N-(hetero)aryl piperidine synthesis. (n.d.). ResearchGate. Retrieved from [Link]

• Iridium Catalysis Enables Piperidine Synthesis from Pyridines. (2025, December 3). Bioengineer.org. Retrieved from [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.). PMC - PubMed Central. Retrieved from [Link]

• Piperidine Synthesis. (2025, June 4). DTIC. Retrieved from [Link]

• General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. (n.d.). eScholarship.org. Retrieved from [Link]

• General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. (2021, January 13). PubMed. Retrieved from [Link]

• General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. (2020, December 29). Journal of the American Chemical Society. Retrieved from [Link]

• Diversity in a Bottle: Iminium Ions as a Platform for N-(Hetero)Aryl Piperidine Synthesis. (n.d.). ChemRxiv. Retrieved from [Link]

• Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. (n.d.). ResearchGate. Retrieved from [Link]

• Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. (2017, May 4). The Journal of Physical Chemistry B - ACS Publications. Retrieved from [Link]

• Highly Diastereoselective Functionalization of Piperidines by Photoredox-Catalyzed α-Amino C–H Arylation and Epimerization. (2020, April 14). Journal of the American Chemical Society. Retrieved from [Link]

• A General Strategy for N–(Hetero)aryl Piperidine Synthesis Using Zincke Imine Intermediates. (n.d.). ChemRxiv. Retrieved from [Link]

• Reverse Cope eliminations. Pyrrolidine and piperidine N-oxides by intramolecular addition of N,N-disubstituted hydroxylamines to unactivated double bonds. (n.d.). The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization. (n.d.). ResearchGate. Retrieved from [Link]

• Preparation of Piperidines, Part 1: Substituted at Position 2. (2024, October 12). YouTube. Retrieved from [Link]

• Piperidine synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Preparation of Piperidines, Part 2: Substituted at Position 3. (2024, October 12). YouTube. Retrieved from [Link]

• Intramolecular cope elimination of piperidine. (2022, July 12). Reddit. Retrieved from [Link]

• Pictet–Spengler reaction. (n.d.). Wikipedia. Retrieved from [Link]

• The Pictet-Spengler Reaction. (n.d.). Name-Reaction.com. Retrieved from [Link]

• Preparation of Piperidines, Part 3: Substituted at Position 4. (2024, October 12). YouTube. Retrieved from [Link]

• Procedure for N-alkylation of Piperidine? (2017, March 16). ResearchGate. Retrieved from [Link]

• The Pictet-Spengler Reaction Updates Its Habits. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of N-Substituted piperidines from piperidone. (2015, October 9). ResearchGate. Retrieved from [Link]

• THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. (n.d.). ResearchGate. Retrieved from [Link]

• The Regioselective 3-Alkylation of Piperidine. (n.d.). ODU Digital Commons. Retrieved from [Link]

• Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. (2022, March 29). PMC - NIH. Retrieved from [Link]

• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. (2025, August 18). The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. (2018, April 9). NIH. Retrieved from [Link]

• Regio- and Stereoselective Alkylation of Pyridine-N-oxides: Synthesis of Substituted Piperidines and Pyridines. (2016, November 28). Organic Letters - ACS Publications. Retrieved from [Link]

• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. (2023, December 3). MDPI. Retrieved from [Link]

• Alkylation of 4-piperidones; intermediates in the synthesis of reduced 2-pyrindin-6-ones. (n.d.). Journal of the Chemical Society C - RSC Publishing. Retrieved from [Link]

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Improving enantioselectivity in chiral piperidine synthesis

Welcome to the technical support center for the enantioselective synthesis of chiral piperidines. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of achieving high enantioselectivity in this critical synthetic endeavor. Chiral piperidines are a cornerstone of modern pharmaceuticals, and controlling their stereochemistry is paramount for therapeutic efficacy.[1][2] This resource provides in-depth, field-proven insights in a direct question-and-answer format to troubleshoot common experimental challenges.

Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles encountered in asymmetric piperidine synthesis.

Q1: My reaction is producing the chiral piperidine, but the enantiomeric excess (ee) is consistently low (<80%). What are the primary factors I should investigate first?

A: Low enantiomeric excess is a frequent issue that can often be resolved by systematically evaluating four key parameters: the catalyst system, reaction temperature, solvent, and substrate purity.

• Catalyst/Ligand Integrity: The chiral catalyst or ligand is the most critical component.[3] Ensure it has not degraded due to improper storage (exposure to air or moisture) and is of high purity. For transition metal catalysis, the choice of the chiral ligand is paramount; even small changes to the ligand structure can dramatically alter enantioselectivity.[4]

• Reaction Temperature: Temperature directly influences the energy difference between the two diastereomeric transition states that lead to the R and S enantiomers. Lowering the reaction temperature generally increases enantioselectivity by better differentiating these energy barriers, although it may slow the reaction rate.[3] An optimal balance must be found.

• Solvent Choice: The solvent can significantly affect the conformation of the catalyst-substrate complex and the stability of the transition states.[3][5] A solvent screen is a crucial optimization step. For example, in Rh-catalyzed carbometalation, a specific mixture of THP:toluene:H₂O was found to be optimal.[6][7]

• Reagent and Substrate Purity: Impurities in your starting materials or reagents can act as catalyst poisons or inhibitors, leading to a non-selective background reaction that erodes the ee.[3]

Q2: How do I select the most appropriate catalytic strategy (Organocatalysis, Transition Metal, or Biocatalysis) for my specific piperidine target?

A: The choice of strategy depends on your substrate's functional group tolerance, the desired scale of the reaction, and the availability of precursors.

• Organocatalysis: This is often advantageous for constructing highly functionalized piperidines from simple acyclic precursors, frequently through cascade reactions.[8][9] Organocatalysts are typically less sensitive to air and moisture than many transition metal catalysts. However, catalyst loading can sometimes be higher. Proline and its derivatives are classic examples used in Mannich-type reactions to form the piperidine core.[10]

• Transition Metal Catalysis: This approach is powerful for reactions like the asymmetric hydrogenation of pyridine or pyridinium salt precursors.[4][11] It is highly atom-economical and effective for producing less-functionalized piperidines. Success is highly dependent on the correct pairing of the metal (e.g., Iridium, Rhodium, Copper) and a chiral ligand.[6][7][12] This method can be sensitive to catalyst poisons.

• Biocatalysis: Using enzymes like transaminases or reductases offers exceptional selectivity under mild, aqueous conditions.[13][14] This is an excellent "green chemistry" approach and is particularly powerful for producing key chiral intermediates at scale.[14] The main challenge is often finding a suitable enzyme that accepts your specific substrate, which may require screening a panel of biocatalysts.[13]

Q3: I'm attempting an asymmetric hydrogenation of a substituted pyridine, but the reaction stalls or I observe catalyst poisoning. What are the likely causes?

A: Catalyst poisoning is a common issue in the hydrogenation of N-heterocycles. The nitrogen lone pair in the substrate or product can strongly coordinate to the metal center, inhibiting catalytic turnover.

Common Causes and Solutions:

• Nitrogen Coordination: The pyridine nitrogen itself can act as a poison. This is often overcome by performing the hydrogenation on a pyridinium salt (e.g., N-benzyl pyridinium bromide), which blocks the lone pair and activates the ring for reduction.[4][11]

• Substrate Impurities: Sulfur- or phosphorus-containing impurities from upstream synthetic steps are notorious poisons for noble metal catalysts. Purify your substrate meticulously before hydrogenation.

• Competitive Binding: If the product piperidine binds more strongly to the catalyst than the starting material, you can experience product inhibition. This can sometimes be mitigated by adjusting reaction conditions (temperature, pressure) to favor product dissociation.

In-Depth Troubleshooting Guides

Guide 1: Optimizing Organocatalytic Aza-Michael and Cascade Reactions

The intramolecular aza-Michael reaction is a key step in many organocatalytic routes to chiral piperidines.[2][15][16]

Issue: Low Diastereo- and Enantioselectivity in a Desymmetrizing Cyclization

• Symptom: Your reaction produces a mixture of diastereomers, and neither is formed with high enantiomeric excess.

• Causality: The transition states leading to the different stereoisomers are not well-differentiated. This can be due to catalyst choice, the presence of an inappropriate co-catalyst (acid/base), or solvent effects.

• Troubleshooting Workflow:

  • Re-evaluate the Catalyst: The structure of the organocatalyst is crucial. For amine-based catalysts, the steric environment around the active site dictates the facial selectivity of the attack. Screen a family of related catalysts (e.g., different Cinchona alkaloid derivatives or diarylprolinol silyl ethers).[8]

  • Optimize the Acid Co-catalyst: Many of these reactions require an acid co-catalyst to activate the Michael acceptor. The pKa and concentration of this acid are critical. A screen of different acids (e.g., trifluoroacetic acid, benzoic acid, acetic acid) and their loading can reveal a dramatic effect on selectivity.[15]

  • Adjust Catalyst/Co-catalyst Ratio: The relative ratio of the catalyst to the co-catalyst can sometimes be tuned to favor the formation of one diastereomer over another, often with high ee for the targeted isomer.[15]

  • Solvent Screening: Test a range of solvents with varying polarities and coordinating abilities (e.g., Toluene, Dichloromethane, THF, Acetonitrile). Non-polar solvents often provide a more organized transition state, leading to higher selectivity.

Guide 2: Enhancing Enantioselectivity in Transition Metal-Catalyzed Reactions

Rhodium and Iridium-catalyzed reactions are at the forefront of asymmetric piperidine synthesis.[6][11][17]

Issue: Poor Enantioselectivity in a Rh-Catalyzed Asymmetric Reductive Heck Reaction

• Symptom: The desired 3-substituted tetrahydropyridine is formed in good yield, but with low ee (<90%).

• Causality: This outcome points directly to a suboptimal ligand-metal combination or incorrect reaction conditions that fail to create a sufficiently biased chiral environment during the key carbometalation step.[6][18]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for a Rh-catalyzed reaction.

  • Ligand Screening (Most Critical): The chiral ligand is the primary source of stereoinduction. If one C₂-symmetric bisphosphine ligand (e.g., (S)-SEGPHOS) gives poor results, screen others from the same family or different families (e.g., ferrocene-based ligands).[6][7]

  • Base Optimization: The choice and amount of base can be crucial. In many reductive Heck reactions, an aqueous inorganic base like Cesium Hydroxide (CsOH) was found to be superior to others like Cesium Carbonate (Cs₂CO₃).[6][7] The presence of water can also be essential.

  • Concentration Tuning: Poor conversion at lower concentrations can sometimes be mistaken for a selectivity problem. Ensure the reaction concentration is optimal (e.g., 1.0 M was found to be effective in one study) to drive the reaction forward before focusing solely on ee.[6][7]

Guide 3: Troubleshooting Biocatalytic Approaches

Enzymatic methods offer a highly sustainable route to enantiopure piperidines.[19]

Issue: Low Conversion and/or Poor Enantioselectivity in a Transaminase-Mediated Amination

• Symptom: The amination of a prochiral piperidone precursor results in low conversion to the desired aminopiperidine, and the product formed has a suboptimal ee.

• Causality: This can be due to an inappropriate choice of enzyme for the substrate, non-optimal reaction conditions (pH, temperature), or inhibition of the enzyme by the substrate or product.

• Troubleshooting Workflow:

  • Enzyme Screening: This is the most important step. Not all transaminases will accept a given piperidone. It is essential to screen a panel of both (R)- and (S)-selective transaminases to identify an enzyme with high activity and selectivity for your specific substrate.[14]

  • Optimize pH and Temperature: Every enzyme has an optimal pH and temperature range for activity and stability. Perform small-scale experiments to find the sweet spot for your chosen enzyme.

  • Co-factor and Co-substrate Concentration: Ensure the pyridoxal-5'-phosphate (PLP) co-factor is present in sufficient concentration. The choice and concentration of the amine donor (e.g., isopropylamine) are also critical for shifting the reaction equilibrium towards the product.

  • Substrate/Product Inhibition: High concentrations of the ketone substrate or amine product can inhibit the enzyme. This can be overcome by feeding the substrate slowly over time or by using an in-situ product removal strategy.

Parameter	Potential Issue	Recommended Action
Enzyme Choice	Low activity or wrong enantiopreference.	Screen a diverse panel of commercially available transaminases.[14]
pH	Suboptimal for enzyme activity/stability.	Buffer the reaction and test a pH range (e.g., 7.0-9.0).
Temperature	Too high (denaturation) or too low (slow rate).	Test a range of temperatures (e.g., 25°C to 45°C).
Amine Donor	Equilibrium unfavorable.	Increase concentration of the amine donor (e.g., isopropylamine).

Key Experimental Protocols

Protocol 1: General Procedure for Screening Chiral Ligands in Rh-Catalyzed Asymmetric Carbometalation

This protocol is adapted from methodologies reported for the synthesis of 3-substituted tetrahydropyridines.[6][7]

• Preparation: In a glovebox, add the rhodium precursor (e.g., [Rh(cod)(OH)]₂, 1.0 mol%) and the chiral bisphosphine ligand (e.g., (S)-SEGPHOS, 2.2 mol%) to a vial.

• Solvent Addition: Add the degassed solvent mixture (e.g., THP:toluene:H₂O, 1:1:1) to the vial. Stir the mixture at room temperature for 15 minutes to allow for catalyst pre-formation.

• Reagent Addition: Add the dihydropyridine substrate (1.0 equiv.), the arylboronic acid (1.5 equiv.), and the aqueous base (e.g., aq. CsOH, 2.0 equiv.).

• Reaction: Seal the vial, remove it from the glovebox, and heat the reaction mixture in a pre-heated oil bath at the desired temperature (e.g., 70 °C) for the specified time (e.g., 12-24 hours).

• Workup and Analysis: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer, concentrate it, and purify the residue by column chromatography.

• Enantioselectivity Determination: Analyze the enantiomeric excess of the purified product using chiral HPLC or SFC.

• Iteration: Repeat steps 1-6 for each new chiral ligand to be screened, keeping all other parameters constant.

Protocol 2: General Procedure for a Biocatalytic Transamination

This protocol is a general guide for the asymmetric synthesis of aminopiperidines from piperidones.[14]

• Buffer Preparation: Prepare a buffer solution (e.g., 100 mM potassium phosphate buffer) at the desired pH (e.g., 8.0).

• Reaction Setup: To a reaction vessel, add the buffer, the pyridoxal-5'-phosphate (PLP) co-factor (e.g., 1 mM), the amine donor (e.g., isopropylamine, 5-10 equiv.), and the transaminase enzyme (either as a lyophilizate or an immobilized solid).

• Substrate Addition: Add the prochiral piperidone substrate (1.0 equiv.). If substrate inhibition is a concern, dissolve the substrate in a minimal amount of a water-miscible co-solvent (e.g., DMSO) and add it slowly over several hours.

• Reaction: Gently agitate the mixture at the optimal temperature (e.g., 30 °C) and monitor the reaction progress by taking aliquots and analyzing them by GC or LC-MS.

• Workup: Once the reaction has reached completion (or equilibrium), stop the reaction (e.g., by adding a strong base to raise the pH). If using a free enzyme, it can be denatured and removed. If using an immobilized enzyme, it can be filtered off and potentially reused.

• Extraction and Analysis: Extract the product from the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, dry, and concentrate. Determine the enantiomeric excess of the product by chiral GC or HPLC after derivatization if necessary.

Caption: Decision tree for selecting a synthetic strategy.

References

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• Pesciaioli, F., et al. (2022). Combining bio- and organocatalysis for the synthesis of piperidine alkaloids. Chemical Communications. Available at: [Link]

• Rios, R., et al. (2011). Highly enantioselective organocatalytic cascade reaction for the synthesis of piperidines and oxazolidines. Tetrahedron. Available at: [Link]

• Pesnot, T., et al. (2022). Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. Journal of the American Chemical Society. Available at: [Link]

• Davis, H. J., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available at: [Link]

• Zhang, Z., et al. (2021). Chiral piperidines from acyclic amines via enantioselective, radical-mediated δ C–H cyanation. Nature Communications. Available at: [Link]

• Li, X., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Southern University of Science and Technology. Available at: [Link]

• Wang, Y., et al. (2016). Enantioselective Synthesis of Chiral Piperidines via the Stepwise Dearomatization/Borylation of Pyridines. Journal of the American Chemical Society. Available at: [Link]

• Bull, J. A., et al. (2024). A Concise Enantioselective Synthesis of Fluorinated Pyrazolo-Piperidine GSK3901383A Enabled by an Organocatalytic Aza-Michael Addition. Organic Letters. Available at: [Link]

• Baran, P. S., et al. (2024). Piperidine-Synthesis Via Biocatalysis and Radical Cross-Coupling. ChemistryViews. Available at: [Link]

• France, S. P., et al. (2022). Combining bio- and organocatalysis for the synthesis of piperidine alkaloids. Chemical Communications. Available at: [Link]

• Gallou, F., et al. (2016). Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance. Organic & Biomolecular Chemistry. Available at: [Link]

• Iaroshenko, V. O., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Available at: [Link]

• Zhang, X., et al. (2025). Copper-catalysed homo-Mannich reaction of cyclopropanol for chiral piperidine synthesis. Nature Synthesis. Available at: [Link]

• Fernández, D. B., et al. (2021). Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs. Marine Drugs. Available at: [Link]

• Contente, M. L., et al. (2022). Biocatalysis: A smart and green tool for the preparation of chiral drugs. Chirality. Available at: [Link]

• Liu, X., et al. (2024). Modular access to chiral bridged piperidine-γ-butyrolactones via catalytic asymmetric allylation/aza-Prins cyclization/lactonization sequences. Nature Communications. Available at: [Link]

• Amat, M., et al. (2002). Enantioselective synthesis of 2-arylpiperidines from chiral lactams. A concise synthesis of (−)-anabasine. Chemical Communications. Available at: [Link]

• Davis, H. J., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available at: [Link]

• Zhou, Y-G., et al. (2016). Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. Organic Letters. Available at: [Link]

• White, M. C., et al. (2025). General Access to Chiral Piperidines via Enantioselective Catalytic C(sp3)-H Oxidation using Manganese Catalysts. ChemRxiv. Available at: [Link]

• Pozo, C., et al. (2018). Synthesis of substituted piperidines by enantioselective desymmetrizing intramolecular aza-Michael reactions. Organic & Biomolecular Chemistry. Available at: [Link]

• Contente, M. L., et al. (2019). Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Pozo, C., et al. (2018). Synthesis of Substituted Piperidines by Enantioselective Desymmetrizing Intramolecular aza-Michael Reactions. ResearchGate. Available at: [Link]

• ResearchGate. (2024). Synthesis of piperidine-based compounds via multicomponent... ResearchGate. Available at: [Link]

• D'Andrea, S. V., et al. (2008). Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same. Google Patents.

• O'Brien, P., et al. (2024). Synthesis of enantioenriched spirocyclic 2-arylpiperidines via kinetic resolution. Organic & Biomolecular Chemistry. Available at: [Link]

• Jackson, R. F. W., et al. (2001). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online. Available at: [Link]

• Bornscheuer, U. T., et al. (2025). Asymmetric Synthesis of Trisubstituted Piperidines via Biocatalytic Transamination and Diastereoselective Enamine or Imine Reduction. ResearchGate. Available at: [Link]

• Reisman, S. (2009). Catalytic Asymmetric Synthesis of Piperidene Derivatives. Grantome. Available at: [Link]

Sources

• 1. Chiral piperidines from acyclic amines via enantioselective, radical-mediated δ C-H cyanation - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. pubs.acs.org [pubs.acs.org]
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• 14. BJOC - Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases [beilstein-journals.org]
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Technical Support Center: Stability of (S)-3-Amino-1-methyl-piperidine in Solution

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with (S)-3-Amino-1-methyl-piperidine. Understanding the stability of this compound in solution is critical for ensuring experimental reproducibility, accuracy, and the integrity of downstream applications. This document addresses common stability issues through a series of frequently asked questions and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling and stability of (S)-3-Amino-1-methyl-piperidine solutions.

Q1: What are the recommended storage conditions for solutions of (S)-3-Amino-1-methyl-piperidine?

For optimal stability, solutions should be stored at 2-8°C and protected from light.[1] The compound is known to be sensitive to air and moisture.[2] Therefore, it is best practice to store solutions under an inert atmosphere (e.g., argon or nitrogen) in tightly sealed containers to prevent oxidative degradation and reaction with atmospheric carbon dioxide.[2][3] Always ensure containers are clearly labeled and checked for leaks.[4]

Q2: What are the primary factors that can cause the degradation of (S)-3-Amino-1-methyl-piperidine in solution?

Several factors can compromise the stability of this compound:

• Temperature: Elevated temperatures significantly accelerate the rate of thermal degradation.[5]

• Oxygen: As an amine, the compound is susceptible to oxidation. The presence of oxygen, especially when combined with metal catalysts like iron, can significantly reduce stability.[2][6]

• Light: Exposure to light can provide the energy to initiate degradative photochemical reactions.[1]

• pH: The stability of amines in aqueous or protic solutions is highly dependent on pH. Both strongly acidic and strongly basic conditions can catalyze hydrolysis or other degradation reactions.[7]

• Moisture: The compound is moisture-sensitive, and the presence of water can facilitate hydrolytic degradation pathways.[2]

Q3: What are the visible signs of degradation in my solution?

(S)-3-Amino-1-methyl-piperidine is typically a colorless to light yellow liquid.[1] Any of the following changes may indicate degradation:

• Color Change: A darkening of the solution (e.g., turning yellow, brown, or black) is a common sign of oxidation or the formation of polymeric impurities.

• Precipitation: The formation of solid material may indicate the product of a degradation reaction or reaction with atmospheric CO2 to form a carbonate salt.

• Cloudiness: A hazy or cloudy appearance can suggest the formation of insoluble impurities or hydrolysis.

If any of these signs are observed, it is strongly recommended to discard the solution and prepare a fresh batch to ensure the integrity of your experiments.

Q4: In which solvents should I prepare my solutions for maximum stability?

The choice of solvent is critical. For many applications, high-purity, anhydrous aprotic solvents such as Dichloromethane (DCM), Dimethylformamide (DMF), or Acetonitrile (ACN) are recommended.[8] These solvents minimize the risk of hydrolysis. If an aqueous or protic solvent system is required, it is crucial to use buffered solutions and to determine the optimal pH range for stability. The stability in any new solvent system should be experimentally verified.

Q5: How can I analytically monitor the stability of my solution over time?

Direct analysis of (S)-3-Amino-1-methyl-piperidine can be challenging due to its weak UV absorbance.[9] However, several robust methods are available:

• Gas Chromatography (GC): A highly sensitive and specific GC method with a Flame Ionization Detector (FID) can be used for direct quantification without derivatization. This method is stability-indicating and can separate the parent compound from potential degradants.[10]

• HPLC with Derivatization: For labs equipped with HPLC-UV, a pre-column derivatization step can be employed. Reacting the amine with a UV-active agent like benzoyl chloride produces a derivative with strong UV absorbance, allowing for sensitive quantification using a standard C18 reversed-phase column.[9][11]

Regularly analyzing an aliquot of your stock solution (e.g., weekly or before a critical experiment) and comparing the peak area of the parent compound to a freshly prepared standard is the best way to monitor its integrity.

Troubleshooting Guide

This guide provides structured advice for resolving specific experimental issues that may be linked to the instability of (S)-3-Amino-1-methyl-piperidine solutions.

Issue 1: My experimental results are inconsistent and suffer from poor reproducibility. Could my amine solution be the cause?

Answer: Yes, solution degradation is a very common cause of inconsistent results. Follow this diagnostic workflow to determine if your solution is compromised.

Caption: Troubleshooting workflow for inconsistent experimental results.

Causality Explained: Each step in this workflow is designed to isolate variables. Visual inspection (Step 1) is a rapid, first-pass check. Reviewing storage history (Step 2) assesses the risk of degradation over time. Analytical verification (Step 3) provides quantitative, unambiguous data on the solution's integrity.[9][10] By following this logical sequence, you can confidently determine if solution instability is the root cause of your experimental issues.

Issue 2: I've observed new, unexpected peaks in my reaction analysis (e.g., by LC-MS or GC-MS). Could they be from the degradation of (S)-3-Amino-1-methyl-piperidine?

Answer: It is highly probable. The degradation of cyclic amines like piperidine can proceed through several pathways, especially under oxidative or harsh conditions. A likely pathway involves the cleavage of a C-N bond.

Based on studies of similar heterocyclic amines, a potential degradation pathway involves an initial C-N bond cleavage, which can lead to the formation of an amino acid intermediate. This intermediate can then undergo further deamination and oxidation to yield a diacid.[12][13]

Caption: A potential degradation pathway for piperidine derivatives.

To confirm if the unexpected peaks are degradants, you should run a "forced degradation" study. Expose a sample of your (S)-3-Amino-1-methyl-piperidine solution to harsh conditions (e.g., heat, light, or a mild oxidant) for a short period. Analyze this sample by LC-MS or GC-MS and compare the resulting chromatogram to your reaction analysis. If the peaks match, it confirms they are degradants of your starting material.

Data Summary & Protocols

Key Stability & Property Data

Parameter	Value / Recommendation	Source
CAS Number	902152-76-5	[1][14]
Appearance	Colorless to light yellow liquid	[1]
pKa	10.40 ± 0.20 (Predicted)	[1]
Recommended Storage	2-8°C, protect from light, under inert gas	[1][2][3]
Sensitivities	Air, moisture, light, heat	[2][3][6]
Incompatible Materials	Strong oxidizing agents, strong acids, carbon dioxide	[2]

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol describes the best practices for preparing a stock solution to maximize its shelf life.

Materials:

• (S)-3-Amino-1-methyl-piperidine

• Anhydrous, high-purity solvent (e.g., DMF or ACN)

• Oven-dried glassware

• Septum-sealed vial

• Inert gas source (Argon or Nitrogen) with needles

Procedure:

• Place a magnetic stir bar into the vial and seal with the septum cap.

• Purge the vial with inert gas for 5-10 minutes by inserting an inlet needle for the gas and an outlet needle to vent.

• Using a syringe, add the desired volume of anhydrous solvent to the vial.

• Allow the solvent to degas by bubbling the inert gas through it for 10-15 minutes.

• Remove the inert gas needles. Using a clean, dry syringe, carefully draw the required amount of (S)-3-Amino-1-methyl-piperidine and inject it into the solvent.

• Briefly stir the solution until it is homogeneous.

• Wrap the vial in aluminum foil to protect it from light.

• Store the vial at 2-8°C. For long-term storage, consider flushing the headspace with inert gas before sealing.

Rationale: This procedure systematically eliminates oxygen and moisture, the two primary culprits in amine degradation.[2] Using an inert atmosphere and anhydrous solvents provides a stable environment, while protection from light prevents photochemical reactions.[1]

Protocol 2: Basic Stability Monitoring by GC-FID

This protocol provides a simple method to quantify the concentration of your stock solution over time.

Methodology (based on[10]):

• GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A standard diphenyl dimethyl polysiloxane column (e.g., 30 m x 0.53 mm x 5.0 µm).

• Carrier Gas: Helium.

• Temperatures:

  • Injector: 250°C

  • Detector: 240°C

  • Oven Program: Start at 200°C, hold for 2 minutes, then ramp at 20°C/min to 240°C and hold for 11 minutes.

• Procedure:

  • Time Zero (T=0): Prepare a fresh stock solution according to Protocol 1. Immediately dilute a sample to a suitable concentration (e.g., 1 mg/mL) and inject it into the GC. Record the peak area of the (S)-3-Amino-1-methyl-piperidine.

  • Subsequent Time Points (e.g., T=1 week, T=2 weeks): Store the stock solution under the recommended conditions. At each time point, take an aliquot, prepare a dilution in the same manner as T=0, and inject it.

  • Analysis: Compare the peak area at each time point to the T=0 peak area. A significant decrease (>5%) in the relative peak area indicates degradation.

Self-Validation: This protocol is self-validating because it compares the stored solution against a freshly prepared standard (the T=0 sample). The appearance of new peaks in the chromatogram at later time points provides direct evidence of degradation product formation, confirming the method is stability-indicating.[10]

References

• Combourieu, B., et al. (2000). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1. Applied and Environmental Microbiology, 66(1), 318-323. [Link]

• Reddy, G. S., et al. (2020). A Simple, Specific, Mass Compatible and Validated Gas Chromatographic Method for the Estimation of Piperidine-3-amine Content in Linagliptin Finished and Stability Samples without Derivatization. Asian Journal of Chemistry, 32(11), 2821-2827. [Link]

• Google Patents. (2014). CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine.

• ResearchGate. Piperidine degradation by M. aurum MO1. [Link]

• Sæle, Ø., et al. (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research, 61(43), 16095–16109. [Link]

• Google Patents. (2014). CN104034814B - The HPLC analytical approach of 3-amino piperidine.

• Oszczapowicz, I., et al. (2014). The Influence of pH and Temperature on the Stability of N-[(piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. BioMed Research International, 2014, 920516. [Link]

• Google Patents. (2014). CN103864674A - Method for preparing (R)-3-amino piperidine hydrochloride.

• Freeman, S. A., & Rochelle, G. T. (2011). Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines. Industrial & Engineering Chemistry Research, 50(14), 8641-8647. [Link]

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• 7. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN103864674A - Method for preparing (R)-3-amino piperidine hydrochloride - Google Patents [patents.google.com]
• 9. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 10. asianpubs.org [asianpubs.org]
• 11. CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 12. Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1: Evidence from 1H-Nuclear Magnetic Resonance and Ionspray Mass Spectrometry Performed Directly on the Incubation Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. (S)-3-Amino-1-methyl-piperidine - Safety Data Sheet [chemicalbook.com]

Technical Support Center: Navigating the Scale-Up of (S)-3-Amino-1-methyl-piperidine Production

Welcome to the Technical Support Center, a dedicated resource for researchers, chemists, and process development professionals. This guide addresses the significant challenges encountered during the scale-up of (S)-3-Amino-1-methyl-piperidine synthesis, a critical chiral building block in the pharmaceutical industry.[1][2] The transition from laboratory-scale success to pilot-plant or industrial production is rarely linear. This document provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to ensure a robust, safe, and efficient scale-up process.

Troubleshooting Guide: From Lab Bench to Reactor

This section is structured in a question-and-answer format to directly address common problems encountered during the scale-up of (S)-3-Amino-1-methyl-piperidine synthesis.

Challenge 1: Achieving and Maintaining High Enantioselectivity

Q1: We are observing a significant drop in enantiomeric excess (ee) when scaling up our asymmetric synthesis. What are the primary causes and how can we rectify this?

A: A loss of enantioselectivity is a frequent and costly issue in scale-up. The problem often originates from subtle changes in reaction conditions that are magnified in a large reactor environment.

Root Cause Analysis & Solutions:

• Inadequate Temperature Control: Many asymmetric reactions, particularly catalytic hydrogenations, are exothermic.[3] Localized hot spots can form in large reactors with insufficient mixing or cooling capacity, leading to side reactions or a breakdown of the chiral catalyst's selectivity.

  • Solution: Characterize the reaction's thermal profile using reaction calorimetry. Ensure the pilot-plant reactor has adequate cooling capacity and agitation to maintain a homogenous temperature profile. A slower, controlled addition of reagents can also help manage the exotherm.

• Catalyst and Ligand Integrity: The chiral catalyst or ligand is the heart of the stereoselective transformation. Its effectiveness can be compromised by impurities or suboptimal conditions.[4]

  • Solution:

    • Purity: Ensure all starting materials, solvents, and reagents are of high purity. Trace impurities (e.g., water, oxygen, or other coordinating species) can poison the catalyst.[4]

    • Ligand Selection: The choice of chiral ligand is paramount. If using a transition-metal catalyst, screen a variety of ligands at the lab scale to find one that is not only highly selective but also robust.[5]

    • Pre-activation: Consider a separate, well-controlled catalyst pre-activation step before introducing it to the main reaction mixture to ensure the active catalytic species is formed consistently.

• Mixing and Mass Transfer Limitations: Inadequate mixing can lead to localized excesses of one reactant, altering the reaction kinetics and potentially favoring non-selective background reactions. This is especially critical in heterogeneous catalysis (e.g., using Pd/C) where substrate access to the catalyst surface is vital.

  • Solution: Model the mixing parameters of the large reactor. The impeller type, agitation speed, and baffle configuration are critical. For heterogeneous reactions, ensure the catalyst remains well-suspended and does not settle.

Caption: Troubleshooting workflow for low enantioselectivity.

Challenge 2: Purification and Isolation

Q2: We are struggling with the final purification of (S)-3-Amino-1-methyl-piperidine. Traditional distillation is inefficient, and the product is prone to contamination. What are the best scale-up purification strategies?

A: The purification of chiral amines like (S)-3-Amino-1-methyl-piperidine requires careful consideration of its physical properties and potential impurities.

Effective Purification Strategies:

• Diastereomeric Salt Crystallization: This is a classic and highly effective method for resolving chiral amines at a large scale.

  • Mechanism: The racemic or partially enriched amine is reacted with a chiral acid (e.g., tartaric acid, mandelic acid) to form a pair of diastereomeric salts. These salts have different physical properties, most importantly, different solubilities in a given solvent system, allowing one to crystallize preferentially.[6]

  • Scale-Up Advantages: This method is generally more cost-effective and scalable than chromatography. The process can be optimized by carefully selecting the resolving agent and crystallization solvent.

  • Troubleshooting: Incomplete crystallization or co-precipitation can lead to low enantiomeric enrichment.[4] Careful control of temperature, cooling rate, and agitation is crucial.

• Preparative Chromatography (SFC): Supercritical Fluid Chromatography (SFC) has emerged as a powerful technique for chiral separations at the preparative scale.[7]

  • Advantages: SFC offers higher efficiency and throughput compared to traditional HPLC, uses less organic solvent (CO2 is the primary mobile phase), and simplifies product isolation as the CO2 is easily removed.[7][]

  • Considerations: The initial capital investment for preparative SFC equipment is high. However, for high-value pharmaceutical intermediates, the efficiency and purity gains can justify the cost.[9]

• Handling and Stability: 3-aminopyridine, a related precursor, is known to be somewhat hygroscopic.[10] The final product may also be sensitive to air and moisture. Blanketing with an inert gas like nitrogen or argon during processing and storage is recommended.

Challenge 3: Potential for Racemization

Q3: We've achieved high ee after the main reaction, but see a decrease in enantiomeric purity in the final isolated product. What could be causing this racemization?

A: Racemization can occur if the chiral center is labile under certain conditions, a risk that must be managed throughout the entire process, including workup and purification.[11][12]

Potential Causes and Preventive Measures:

• pH Extremes: The stereocenter of some chiral amines can be susceptible to racemization under harsh acidic or basic conditions, especially at elevated temperatures.

  • Solution: During workup (e.g., extractions, pH adjustments), use milder acids/bases and maintain low temperatures. If possible, design the process to avoid pH extremes altogether.

• Thermal Stress: Prolonged exposure to high temperatures during distillation or drying can provide enough energy to cause racemization.

  • Solution: Use high-vacuum distillation to lower the boiling point. For drying, utilize methods that operate at lower temperatures, such as a vacuum oven with a controlled temperature profile.

• Formation of Imines/Enamines: The presence of certain impurities or reagents can lead to the reversible formation of achiral imine or enamine intermediates, which will hydrolyze back to a racemic or partially racemized amine.

  • Solution: Ensure that all equipment is thoroughly cleaned to remove any residual aldehydes, ketones, or oxidizing agents from previous batches.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is most suitable for the large-scale production of (S)-3-Amino-1-methyl-piperidine?

There are several viable routes, with the choice often depending on the availability of starting materials, cost, and safety considerations. A common industrial approach involves the asymmetric hydrogenation of a pyridine or dihydropyridine precursor.[1][13] For example, starting from 3-aminopyridine, a sequence involving N-methylation, reduction of the pyridine ring, and subsequent chiral resolution or asymmetric reduction can be employed.[14] Biocatalytic methods using transaminases are also gaining traction for their high selectivity and green credentials.[15][16]

Q2: Are biocatalytic methods, such as those using transaminases, a viable option for industrial scale?

Yes, absolutely. Biocatalysis is increasingly used in pharmaceutical manufacturing. The use of ω-transaminases to convert a protected 3-piperidone into the corresponding (S)-amine offers excellent enantioselectivity (>99% ee) under mild, aqueous conditions.[5][17]

• Advantages: High selectivity, mild reaction conditions (pH, temperature), and reduced environmental impact.[5]

• Scale-Up Challenges: Enzyme stability, activity, and cost can be concerns. However, enzyme immobilization on a solid support can dramatically improve stability, allowing for easy separation and reuse over many cycles, which makes the process economically feasible at scale.[15][17]

Q3: What are the key safety considerations for this process?

• Hydrogenation: Catalytic hydrogenation involves flammable hydrogen gas, often under pressure.[3] Reactors must be properly rated, and strict protocols for handling hydrogen are required. The catalysts themselves (e.g., Pd/C) can be pyrophoric upon exposure to air after the reaction. They must be carefully filtered and handled under a wet or inert atmosphere.

• Reagent Toxicity: Many reagents used in organic synthesis are hazardous. For example, piperidine itself is a flammable liquid that is toxic and corrosive. Precursors and intermediates may have their own specific hazards.[18][19] Always consult the Safety Data Sheet (SDS) for every chemical used.

• Exothermic Reactions: As mentioned, many steps can be exothermic. A thorough understanding of the reaction thermodynamics is essential to prevent thermal runaway events.[3]

Experimental Protocols

Protocol 1: Large-Scale Chiral Resolution via Diastereomeric Salt Crystallization

This protocol provides a general workflow for resolving a partially enriched batch of (S)-3-Amino-1-methyl-piperidine.

Materials:

• (S/R)-3-Amino-1-methyl-piperidine (partially enriched)

• (+)-Tartaric acid (or other suitable chiral acid)

• Methanol (or other suitable solvent)

• 2 M Sodium Hydroxide solution

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate

• Chiral HPLC or SFC system for analysis

Equipment:

• Jacketed glass reactor with overhead stirrer and temperature probe

• Filtration unit (e.g., Nutsche filter-dryer)

• Vacuum oven

Step-by-Step Procedure:

• Salt Formation:

  • Charge the jacketed reactor with methanol.

  • Add the partially enriched 3-Amino-1-methyl-piperidine to the solvent and stir until fully dissolved.

  • In a separate vessel, dissolve 0.55 equivalents of (+)-tartaric acid in a minimal amount of warm methanol.

  • Slowly add the tartaric acid solution to the amine solution at 50-60 °C.

• Crystallization:

  • Once the addition is complete, slowly cool the mixture to room temperature over 2-3 hours with gentle agitation.

  • Continue cooling the mixture to 0-5 °C and hold for at least 4 hours to maximize crystallization.

• Isolation:

  • Filter the resulting slurry through the Nutsche filter.

  • Wash the filter cake with a small amount of cold methanol to remove the mother liquor.

  • Take samples of both the solid cake and the mother liquor for chiral HPLC analysis to determine the efficiency of the resolution.

• Liberation of the Free Amine:

  • Suspend the filtered diastereomeric salt in a mixture of water and DCM.

  • Cool the mixture to 10-15 °C and slowly add 2 M NaOH solution with vigorous stirring until the pH of the aqueous layer is >12.

  • Separate the organic (DCM) layer. Extract the aqueous layer two more times with DCM.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the enantiomerically pure (S)-3-Amino-1-methyl-piperidine.

• Racemization and Recycle (Optional): The undesired enantiomer remaining in the mother liquor can potentially be racemized and recycled in a subsequent batch to improve overall process yield, a key principle of green chemistry.[6][20]

Caption: Process flow diagram for chiral resolution by crystallization.

References

• Efficient Synthesis of (S)-1-Boc-3-aminopiperidine in a Continuous Flow System Using ω-Transaminase-Immobilized Amino-Ethylenediamine-Modified Epoxide Supports. Organic Process Research & Development - ACS Publications. Available from: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC - PubMed Central. Available from: [Link]

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. Available from: [Link]

• Preparation of Enantiopure 3-Aminopiperidine and 3-Aminoazepane Derivatives from Ornithine and Lysine. Consecutive Syntheses of Pharmacologically Active Analogs, Such as Besifloxacin. Organic Process Research & Development - ACS Publications. Available from: [Link]

• Method for preparing (R)-or(S)-3-aminopiperidine dihydrochloride. Google Patents.

• (S)‐3‐aminopiperidine‐2,6‐dione is a biosynthetic intermediate of microbial blue pigment indigoidine. ResearchGate. Available from: [Link]

• Demonstrating Chiral Scale-up and Purification Using the ACQUITY UPC2 and Prep 80q SFC Systems. Waters Corporation. Available from: [Link]

• Piperidine. Wikipedia. Available from: [Link]

• Chiral Separation in Preparative Scale: A Brief Overview of Membranes as Tools for Enantiomeric Separation. MDPI. Available from: [Link]

• Innovations in Chiral Purification: Exploring Techniques and Future Potential. Technology Networks. Available from: [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chiral Technologies. Available from: [Link]

• Global Pharmaceutical Grade Piperidine Derivatives Market Growth 2025-2031. QYResearch. Available from: [Link]

• Preparation of Piperidines, Part 2: Substituted at Position 3. YouTube. Available from: [Link]

• Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. University of Leeds. Available from: [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry. Available from: [Link]

• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society - ACS Publications. Available from: [Link]

• 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. NIH. Available from: [Link]

• (S)‐3‐aminopiperidine‐2,6‐dione is a biosynthetic intermediate of microbial blue pigment indigoidine. NIH. Available from: [Link]

• Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method. Google Patents.

• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• Enantioselective Synthesis and Physicochemical Properties of Libraries of 3-Amino- and 3-Amidofluoropiperidines. ResearchGate. Available from: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available from: [Link]

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. ResearchGate. Available from: [Link]

• Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications (RSC Publishing). Available from: [Link]

• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics. MDPI. Available from: [Link]

• 3-aminopyridine. Organic Syntheses Procedure. Available from: [Link]

• The Synthesis of Aminopyridines: A Method Employing Palladium-Catalyzed Carbon−Nitrogen Bond Formation. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Borane-Catalyzed Transfer Hydrogenations of Pyridines with Ammonia Borane. ResearchGate. Available from: [Link]

• Alternative to Piperidine in Fmoc Solid-Phase Synthesis. ACS Publications. Available from: [Link]

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Technical Support Center: Minimizing By-product Formation in Piperidine Derivatization

Welcome to the technical support center for piperidine derivatization. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for minimizing by-product formation during the chemical modification of piperidine rings. Piperidine and its derivatives are crucial structural components in many pharmaceuticals, making the purity of these compounds paramount.[1] This resource offers a focused question-and-answer format to address specific challenges encountered in the lab.

I. N-Alkylation Reactions: The Challenge of Over-Alkylation and Other Side Reactions

N-alkylation is a fundamental transformation for modifying the piperidine core. However, it is often plagued by the formation of undesired by-products.

Q1: My N-alkylation reaction is producing a significant amount of a water-soluble by-product that is difficult to separate. What is it and how can I prevent it?

This is a classic case of over-alkylation , leading to the formation of a quaternary ammonium salt.[2] The initially formed tertiary amine product is often more nucleophilic than the starting secondary amine, making it susceptible to a second alkylation.[2]

Root Causes & Solutions:

• Stoichiometry: An excess of the alkylating agent is a primary driver of over-alkylation.[2]

  • Solution: Use a slight excess of the piperidine derivative (e.g., 1.1 to 1.2 equivalents) relative to the alkylating agent.[2]

• Reaction Rate: A high initial concentration of a reactive alkylating agent increases the likelihood of the second alkylation.

  • Solution: Add the alkylating agent slowly to the reaction mixture, ideally using a syringe pump.[2] This maintains a low concentration of the alkylating agent, favoring mono-alkylation.[2]

• Reactivity of the Alkylating Agent: Highly reactive agents like methyl iodide and benzyl bromide are more prone to causing over-alkylation.[2]

  • Solution: If possible, consider using a less reactive alkylating agent (e.g., a chloride instead of an iodide). Alternatively, reductive amination is an excellent strategy that avoids the formation of quaternary ammonium salts.[2]

Troubleshooting Workflow for Over-Alkylation

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Characterization of (S)-3-Amino-1-methyl-piperidine

For researchers, scientists, and drug development professionals, the rigorous characterization of chiral intermediates is a cornerstone of safe and effective pharmaceutical development. (S)-3-Amino-1-methyl-piperidine, a key chiral building block, demands a multi-faceted analytical approach to confirm its identity, purity, and, most critically, its stereochemical integrity. The presence of its (R)-enantiomer can introduce impurities into the final active pharmaceutical ingredient (API), potentially altering its pharmacological profile or introducing unforeseen toxicity.

This guide provides an in-depth comparison of essential analytical methods for the comprehensive characterization of (S)-3-Amino-1-methyl-piperidine. We move beyond mere procedural lists to explore the underlying principles and causal logic behind experimental choices, empowering you to develop robust, self-validating analytical workflows.

Chapter 1: Chromatographic Methods for Enantiomeric Purity Determination

The definitive analysis of enantiomeric excess (ee) is paramount. Chromatographic techniques, by physically separating the enantiomers, provide the most reliable and quantitative data. The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) depends on factors such as volatility, the need for derivatization, and available instrumentation.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the workhorse for enantiomeric separation in the pharmaceutical industry due to its versatility and robustness.[1] For a molecule like (S)-3-Amino-1-methyl-piperidine, which lacks a strong UV chromophore, a direct analysis is challenging. Therefore, an indirect approach involving pre-column derivatization is often the most effective strategy.[2][3]

The Rationale for Derivatization: The primary motivation for derivatizing 3-aminopiperidine analogues is twofold:

• Introduce a Chromophore: Reagents like benzoyl chloride or para-toluenesulfonyl chloride (PTSC) are reacted with the primary amine to attach a phenyl group, rendering the derivative easily detectable by standard UV detectors.[2][4][5]

• Enhance Chiral Recognition: The derivatization creates a more rigid structure with additional interaction points (e.g., π-π stacking, hydrogen bonding, dipole-dipole interactions), which significantly improves the resolution on a chiral stationary phase (CSP).

dot

Caption: Workflow for Chiral HPLC analysis with derivatization.

Experimental Protocol: Enantiomeric Purity by Chiral HPLC via Derivatization

This protocol is a robust starting point, adapted from established methods for the parent compound, 3-aminopiperidine.[2][5]

• Derivatization:

  • Accurately weigh ~25 mg of (S)-3-Amino-1-methyl-piperidine into a vial.

  • Dissolve in 5 mL of a suitable aprotic solvent (e.g., dichloromethane).

  • Add 1.5 equivalents of a base (e.g., triethylamine).

  • Add 1.2 equivalents of para-toluenesulfonyl chloride (PTSC) and stir at room temperature for 2-3 hours, monitoring by TLC for completion.

  • Quench the reaction with a mild aqueous base (e.g., NaHCO₃ solution) and extract the organic layer.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Sample Preparation for HPLC:

  • Dissolve the resulting crude derivative in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter prior to injection.

• HPLC Conditions:

  • Instrument: HPLC system with UV detector.

  • Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm.[6]

  • Mobile Phase: 0.1% diethylamine in ethanol.[2]

  • Flow Rate: 0.5 mL/min.[2]

  • Column Temperature: 25 °C.

  • Detection: UV at 228 nm.[2]

  • Injection Volume: 10 µL.

• Data Analysis:

  • Identify the peaks corresponding to the (S) and (R) enantiomers. The (S)-isomer should be the major peak.

  • Calculate the enantiomeric excess (ee%) using the formula: ee% = [((Area S - Area R) / (Area S + Area R))] * 100.

Table 1: Comparison of Chiral HPLC Methodologies for 3-Aminopiperidine Analogs

Parameter	Method A (Direct Injection)[4]	Method B (Derivatization)[2]	Justification for (S)-3-Amino-1-methyl-piperidine
Analyte Form	Free amine	PTSC-derivative	Derivatization is preferred for UV sensitivity and resolution.
Column	Crownpak™ CR+	Chiralpak® AD-H	Polysaccharide-based columns (Chiralpak) are highly versatile.[7]
Mobile Phase	95:5 HClO₄ (pH 1):MeOH	0.1% Diethylamine in Ethanol	Polar organic mode is common for polysaccharide CSPs.
Detector	Refractive Index (RI)	UV (228 nm)	UV detection is more sensitive and robust than RI.
Resolution (Rs)	>1.5	>4.0	Higher resolution ensures more accurate quantification of trace impurities.

Chiral Gas Chromatography (GC)

For volatile or semi-volatile chiral amines, GC offers high resolution and speed.[8] (S)-3-Amino-1-methyl-piperidine itself has sufficient volatility for GC analysis. However, derivatization is still recommended to block the polar amine groups, which prevents peak tailing and improves chromatographic performance.[9]

The Rationale for GC Derivatization: Unlike HPLC, the goal here is not to add a chromophore but to:

• Increase Volatility and Thermal Stability: Converting the amine to a less polar derivative (e.g., a trifluoroacetyl amide) ensures smooth elution at higher temperatures without degradation.[10]

• Improve Peak Shape: The polar N-H bond can interact with active sites in the GC system, causing peak tailing. Derivatization masks this functionality, leading to sharp, symmetrical peaks.

dot

Caption: Workflow for Chiral GC analysis.

Experimental Protocol: Enantiomeric Purity by Chiral GC

• Derivatization:

  • Dissolve ~10 mg of the amine in 1 mL of dichloromethane.

  • Add 1.5 equivalents of triethylamine.

  • Add 1.2 equivalents of trifluoroacetic anhydride (TFAA) dropwise while cooling in an ice bath.

  • Allow the reaction to warm to room temperature and stir for 1 hour.

  • The resulting solution can often be diluted and injected directly.

• GC Conditions:

  • Instrument: Gas Chromatograph with FID.

  • Column: Cyclodextrin-based chiral capillary column (e.g., Beta-DEX™).[9]

  • Carrier Gas: Hydrogen or Helium, at an appropriate linear velocity.[10]

  • Injector Temperature: 250 °C.

  • Detector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 min, then ramp at 5 °C/min to 180 °C. (This must be optimized).

  • Injection: 1 µL, split mode (e.g., 50:1).

Chapter 2: Spectroscopic Methods for Structural Elucidation

Spectroscopic methods provide orthogonal data to confirm the chemical structure and identity of the compound, complementing the purity data from chromatography.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation. Both ¹H and ¹³C NMR should be performed.

• ¹H NMR: Will confirm the presence of all protons and their connectivity. Key expected signals for (S)-3-Amino-1-methyl-piperidine include the N-methyl singlet, and distinct multiplets for the piperidine ring protons.[11][12]

• ¹³C NMR: Will confirm the number of unique carbon environments, including the N-methyl carbon and the six piperidine carbons.

• Chiral NMR: While less common for routine QC, using chiral solvating agents can sometimes induce separate signals for enantiomers, providing a chromatographic-free method for ee determination.[13]

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or D₂O).

• Data Acquisition: Acquire ¹H and ¹³C spectra on a 400 MHz or higher spectrometer.[11]

• Data Analysis: Process the spectra and assign signals based on chemical shifts, integration, and coupling patterns to confirm the structure.

Mass Spectrometry (MS)

MS is used to confirm the molecular weight of the compound and is invaluable for identifying impurities.[14] When coupled with a chromatographic inlet (GC-MS or LC-MS), it becomes a powerful tool for impurity profiling.

• Expected Ion: For (S)-3-Amino-1-methyl-piperidine (C₆H₁₄N₂, MW: 114.19), the protonated molecule [M+H]⁺ at m/z 115.12 should be observed in ESI-MS.

• Fragmentation: The molecule will likely show characteristic fragmentation patterns, such as the loss of the amino group or fragmentation of the piperidine ring, which can be used for structural confirmation.[15]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique to confirm the presence of key functional groups.

• N-H Stretch: The primary amine will show characteristic stretches in the 3300-3500 cm⁻¹ region.

• C-H Stretch: Aliphatic C-H stretches will be observed just below 3000 cm⁻¹.

• N-H Bend: A bending vibration for the primary amine is expected around 1600 cm⁻¹.

Chapter 3: Integrated Analytical Strategy

No single technique is sufficient for full characterization. A robust, self-validating strategy integrates multiple orthogonal methods.

dot

Caption: An integrated workflow for complete characterization.

Conclusion

The analytical characterization of (S)-3-Amino-1-methyl-piperidine requires a thoughtful, multi-technique approach. While spectroscopic methods like NMR and MS are essential for confirming the fundamental identity and structure, chromatography is the definitive tool for assessing purity.

For determining the critical enantiomeric excess, chiral HPLC with pre-column derivatization stands out as the most robust and sensitive method , providing reliable, quantitative results suitable for stringent quality control in a pharmaceutical setting. Chiral GC serves as an excellent orthogonal or alternative technique. By integrating these methods, researchers and drug developers can ensure the quality, safety, and efficacy of the materials that form the foundation of modern therapeutics.

References

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• Google Patents. CN104034814B - The HPLC analytical approach of 3-amino piperidine.
• ChemicalBook. (R)-3-Amino-1-methyl-piperidine synthesis.
• Benchchem. A Comparative Guide to (S)-1-Boc-3-aminopiperidine and Other Chiral Amines in Asymmetric Synthesis.
• PubMed. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization.
• Analysis, thermal and optical properties of piperdine derivative for NLO applications.
• Benchchem. Technical Support Center: Chiral Synthesis of Aminopiperidines.
• ResearchGate. Estimation of Enantiomeric Impurity in Piperidin‐3‐Amine by Chiral HPLC With Precolumn Derivatization | Request PDF.
• Benchchem. A Technical Guide to the Thermochemical Data of Piperidine Derivatives: A Case Study Approach.
• Restek. A Guide to the Analysis of Chiral Compounds by GC.
• ResearchGate. Chiral Gas Chromatography.
• The Royal Society of Chemistry. H NMR spectra were recorded at 300 and 400 MHz.
• LCGC International. Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool.
• National Institutes of Health. 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS.
• Wiley Analytical Science. New GC investigation of chiral amine separation.
• ChemicalBook. (S)-3-Amino-1-methyl-piperidine | 902152-76-5.
• Google Patents. WO2011160037A2 - Process for the preparation of a single enantiomer of 3-aminopiperidine dihydrochloride.
• CymitQuimica. CAS 902152-76-5: (S)-3-Amino-1-Methyl-piperidine.
• Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilico Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series.
• SpectraBase. 3-Amino-1-ethylpiperidine - Optional[MS (GC)] - Spectrum.
• Google Patents. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine.
• Longdom Publishing. Synthesis, Pharmacological Evaluation and In-Silico Studies of Some Piperidine Derivatives as Potent Analgesic Agents.
• Human Metabolome Database. 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0034301).
• ChemicalBook. (S)-3-Amino-1-N-Boc-piperidine(625471-18-3) 1 H NMR.
• Google Patents. CN103865964A - Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method.
• Santa Cruz Biotechnology. 3-Amino-1-methyl piperidine dihydrochloride | CAS 894808-73-2.
• ResearchGate. Fast and Simple Determination of 3-Aminopiperidine without Derivatization Using High Performance Liquid Chromatography–Charged Aerosol Detector with an Ion-Exchange/Reversed-Phase Mixed-mode Column.
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• Benchchem. Technical Support Center: Characterization of Impurities in (S)-1-Boc-3-aminopiperidine.
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• MDPI. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?
• PubChem. 3-Piperidinol, 1-methyl-.
• Sigma-Aldrich. (S)-(+)-3-Amino-1-Boc-piperidine = 98.0 TLC 625471-18-3.

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Chiral HPLC analysis of (S)-3-Amino-1-methyl-piperidine enantiomeric excess

An In-Depth Technical Guide to the Chiral HPLC Analysis of (S)-3-Amino-1-methyl-piperidine Enantiomeric Excess

For researchers, scientists, and professionals in drug development, the stereochemical purity of chiral intermediates is not merely a quality metric; it is a fundamental determinant of a drug's safety and efficacy. (S)-3-Amino-1-methyl-piperidine is a key chiral building block where the presence of its enantiomeric counterpart can have significantly different pharmacological and toxicological profiles.[1][2] Therefore, robust and reliable analytical methods for quantifying its enantiomeric excess (ee) are critical. High-Performance Liquid Chromatography (HPLC) with Chiral Stationary Phases (CSPs) stands as the preeminent technique for this purpose, offering high precision and accuracy.[3][4]

This guide provides a comparative analysis of established chiral HPLC methodologies for determining the enantiomeric excess of 3-amino-1-methyl-piperidine and its parent compound, 3-aminopiperidine. We will explore the causality behind experimental choices, compare alternative approaches, and provide detailed, field-proven protocols.

The Analytical Challenge: Why Direct Analysis is Not Straightforward

Directly analyzing 3-amino-1-methyl-piperidine presents a significant challenge. The molecule is a small, polar amine that lacks a strong chromophore, making it nearly transparent to standard UV detectors used in HPLC.[5][6] This necessitates strategies that either enhance detectability or utilize specialized chiral stationary phases capable of resolving the underivatized amine.

Core Analytical Strategies: A Comparative Overview

Two primary strategies have proven effective for the chiral analysis of this compound class: indirect analysis via pre-column derivatization and direct analysis on highly selective CSPs.

Strategy 1: Indirect Analysis via Pre-column Derivatization

This is the most common and versatile approach. The core principle involves reacting the racemic amine with a chiral or achiral derivatizing agent.

• Rationale : The primary goal is to introduce a chromophore (a light-absorbing group) into the molecule, dramatically increasing the sensitivity for UV detection.[6] Furthermore, this chemical modification alters the molecule's structure, often leading to better interactions with the chiral stationary phase and improved chromatographic separation.[7] If an achiral derivatizing agent is used, the resulting enantiomers are separated on a chiral column. If a single enantiomer of a chiral derivatizing agent is used, diastereomers are formed, which can then be separated on a standard (achiral) HPLC column.[2]

• Common Derivatizing Agents :

  • p-Toluene Sulfonyl Chloride (PTSC) : Forms a sulfonamide derivative, introducing a strongly UV-active phenyl group. This method has been successfully validated for estimating the enantiomeric impurity of 3-aminopiperidine.[6][7]

  • Benzoyl Chloride : Reacts with both the primary and secondary amines of 3-aminopiperidine to form a dibenzoyl derivative, which is highly responsive to UV detection and can be resolved on glycoprotein-based CSPs.[5]

  • Propyl Chloroformate : Another agent used to create derivatives suitable for chiral separation.[5]

• Advantages : High sensitivity, broad applicability to a wide range of polysaccharide CSPs, and often results in robust and reproducible methods.

• Disadvantages : Adds an extra step to the sample preparation workflow, requires careful optimization of the derivatization reaction to avoid side products or kinetic resolution, and introduces another source of potential error.

Strategy 2: Direct Analysis on Specialized CSPs

Direct analysis circumvents the need for derivatization but requires a highly specific interaction between the analyte and the chiral stationary phase.

• Rationale : This approach relies on CSPs that can form transient, diastereomeric complexes directly with the underivatized amine enantiomers. The differential stability of these complexes leads to different retention times.

• Applicable CSPs :

  • Crown Ether-Based CSPs (e.g., Crownpak™ CR+) : These are particularly effective for the separation of primary amines.[1][8] The mechanism involves the inclusion of the protonated primary amine group into the chiral crown ether cavity. This method, however, typically requires highly acidic mobile phases (e.g., perchloric acid at pH 1-2) and sub-ambient column temperatures to achieve separation.[9]

• Advantages : Simplifies sample preparation, eliminates concerns about the derivatization reaction, and provides a faster workflow.

• Disadvantages : Narrower applicability, as the CSP must be highly specific for the analyte. The required acidic mobile phases can be harsh on some HPLC systems and columns, and the use of a refractive index (RI) detector may be necessary if the analyte still lacks a chromophore, which is less sensitive than UV detection.[5][9]

Workflow Comparison: Direct vs. Indirect Analysis

The choice between direct and indirect methods is a critical decision point in method development. The following diagram illustrates the distinct workflows.

Caption: Comparative workflow for chiral analysis of 3-aminopiperidines.

Comparative Analysis of Chiral Stationary Phases

The success of any chiral separation is critically dependent on the selection of the CSP. Polysaccharide-based phases are the most versatile, particularly for derivatized amines.

Chiral Stationary Phase (CSP) Type	Common Examples	Primary Mechanism	Best For	Mobile Phase Considerations
Polysaccharide-Based	CHIRALPAK® AD-H, IA, IB; CHIRALCEL® OD-H[1][3][6][7]	Hydrogen bonding, π-π interactions, steric hindrance within chiral grooves.	Derivatized amines (e.g., PTSC, Benzoyl). Broadly selective.[1][7]	Normal Phase (Hexane/Alcohol) or Polar Organic Mode. Requires basic additives (0.1% DEA/TEA) for good peak shape of basic analytes.[4][10]
Crown Ether-Based	Crownpak™ CR+[1][9]	Inclusion complexation of protonated primary amines.	Direct analysis of underivatized primary amines.[8]	Reversed-phase with strongly acidic aqueous mobile phases (e.g., HClO₄, pH 1-2).[1][9]
Cyclofructan-Based	Larihc® CF6-P	Hydrogen bonding, dipole-dipole interactions.	Primary amines in polar organic mode.[1][8]	Polar organic (e.g., Acetonitrile/Methanol) with acidic/basic additives.[8]
Protein-Based (Glycoprotein)	Bovine Serum Albumin, Ovomucoid	Hydrophobic and polar interactions in chiral binding pockets.	Derivatized 3-aminopiperidine.[5]	Reversed-phase with phosphate buffers and organic modifiers.[5]

Detailed Experimental Protocols

The following protocols are self-validating systems, providing a robust starting point for method development in your laboratory.

Protocol 1: Indirect Method via PTSC Derivatization

This method is based on the validated approach for estimating the enantiomeric impurity of 3-aminopiperidine and is highly suitable for (S)-3-Amino-1-methyl-piperidine.[6][7]

Step 1: Pre-column Derivatization

The derivatization introduces a chromophore, making the analyte detectable by UV and amenable to separation on a polysaccharide CSP.

Caption: Schematic of the pre-column derivatization reaction.

• Sample Preparation : Accurately weigh and dissolve the (S)-3-Amino-1-methyl-piperidine sample in a suitable aprotic solvent (e.g., Dichloromethane).

• Reagent Addition : In a controlled environment (e.g., ice bath), add a base (e.g., pyridine or triethylamine) followed by a slight molar excess of p-Toluene Sulfonyl Chloride (PTSC).

• Reaction : Allow the reaction to proceed to completion. Monitor by TLC or a rapid LC scout run. The reaction is typically fast.

• Quenching & Extraction : Quench the reaction with a small amount of water or dilute acid. Extract the derivatized product into an organic solvent (e.g., ethyl acetate), wash, dry, and evaporate the solvent.

• Final Sample : Reconstitute the dried derivative in the HPLC mobile phase to a known concentration (e.g., 1 mg/mL) for injection.

Step 2: Chiral HPLC Analysis

• HPLC System : Standard HPLC with UV detector.

• Chiral Column : CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm.[6]

• Mobile Phase : A polar organic mobile phase is highly effective. A typical starting point is Ethanol with 0.1% Diethylamine (DEA).[6]

  • Causality: The basic additive (DEA) is crucial. It deactivates residual acidic silanol groups on the silica surface, preventing peak tailing and improving the peak shape of the basic analyte derivative.[1]

• Flow Rate : 0.5 mL/min.[6]

• Column Temperature : 25°C (controlled).

• Detection : UV at 228 nm.[6]

• Injection Volume : 10 µL.

• Analysis : The two enantiomeric derivatives will elute as separate peaks. The enantiomeric excess (% ee) is calculated from the peak areas (A) of the major (S) and minor (R) enantiomers using the formula: % ee = [(A_S - A_R) / (A_S + A_R)] * 100. A resolution of greater than 4.0 between the enantiomers indicates a highly robust separation.[6]

Protocol 2: Direct Method on a Crown Ether CSP

This protocol is adapted from methods designed for the direct analysis of 3-aminopiperidine.[9]

• Sample Preparation : Dissolve the (S)-3-Amino-1-methyl-piperidine sample directly in the mobile phase to a concentration of approximately 1 mg/mL. No derivatization is needed.

• HPLC System : HPLC with a column thermostat capable of sub-ambient temperatures and a UV or Refractive Index (RI) detector.

• Chiral Column : Crownpak™ CR+, 150 x 4.6 mm.[9]

• Mobile Phase : Aqueous Perchloric Acid (pH ≈ 1.0) : Methanol (95:5 v/v).[9]

  • Causality: The strongly acidic mobile phase ensures the primary amine of the analyte is fully protonated (-NH3+), which is essential for the inclusion complexation mechanism with the crown ether.

• Flow Rate : 0.6 mL/min.[9]

• Column Temperature : 0°C.[9]

  • Causality: Lowering the temperature often enhances the stability differences between the transient diastereomeric complexes, thereby increasing chiral recognition and improving resolution.

• Detection : UV at a low wavelength (e.g., 210 nm) if there is any terminal absorbance, or alternatively, a Refractive Index (RI) detector.

• Injection Volume : 10 µL.

• Analysis : Calculate the enantiomeric excess based on the peak areas of the eluted (S) and (R) enantiomers.

Conclusion

The determination of enantiomeric excess for (S)-3-Amino-1-methyl-piperidine by chiral HPLC is a well-established but nuanced task. The indirect method, involving pre-column derivatization with an agent like PTSC followed by separation on a polysaccharide CSP, offers the most robust, sensitive, and widely applicable solution.[6][7] It provides excellent resolution and leverages standard UV detection.[6] While the direct method on a crown ether CSP presents a faster workflow by omitting derivatization, its requirement for specialized, harsh mobile phase conditions and potentially less sensitive detectors makes it a more specialized alternative.[1][8][9] For routine quality control and high-accuracy analysis in a drug development setting, the derivatization strategy remains the method of choice.

References

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• ResearchGate. Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives | Request PDF.
• Google Patents. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine.
• LCGC International. Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC.
• Daicel. Method development with CHIRALPAK® IA - HPLC.
• Babu, C. V. R., et al. (2014).
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A Comparative Guide to the NMR Spectroscopic Analysis of (S)-3-Amino-1-methyl-piperidine

This guide provides an in-depth, comparative analysis of (S)-3-Amino-1-methyl-piperidine using Nuclear Magnetic Resonance (NMR) spectroscopy. Designed for researchers and drug development professionals, this document moves beyond a simple recitation of spectral data. It explains the causal relationships behind spectral features, compares the target molecule to relevant analogues to highlight key structural effects, and details the advanced NMR techniques required for unambiguous stereochemical assignment. Every protocol is presented as a self-validating system, where data from multiple experiments converge to build a high-confidence structural model.

Introduction: The Imperative for Stereochemical Purity

(S)-3-Amino-1-methyl-piperidine is a chiral substituted piperidine, a structural motif prevalent in a vast array of pharmaceuticals and biologically active compounds. The precise three-dimensional arrangement of atoms—its stereochemistry—is critical, as different enantiomers of a molecule can exhibit dramatically different pharmacological and toxicological profiles.

NMR spectroscopy is an unparalleled tool for elucidating molecular structure in solution. For chiral molecules like this one, a comprehensive NMR analysis involving one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, NOESY) techniques is not merely confirmatory; it is the foundational method for verifying stereochemical integrity. This guide will dissect the NMR data of (S)-3-Amino-1-methyl-piperidine, comparing its spectral features to the simpler, achiral N-methylpiperidine to underscore the structural and electronic influence of the C3-amino substituent.

Foundational Analysis: ¹H and ¹³C NMR Spectra

The analysis begins with the assignment of the fundamental ¹H and ¹³C NMR spectra. The piperidine ring exists predominantly in a chair conformation. For (S)-3-Amino-1-methyl-piperidine, the bulky N-methyl group will strongly prefer an equatorial position to minimize steric strain. The C3-amino group is also expected to favor the equatorial position.

Molecular Structure and Atom Numbering

To ensure clarity, the following atom numbering scheme will be used throughout this guide.

Caption: Structure and numbering of (S)-3-Amino-1-methyl-piperidine.

¹H NMR Spectral Interpretation

The ¹H NMR spectrum of a piperidine derivative is complex due to the diastereotopicity of the methylene protons (protons on the same carbon that are in different chemical environments) and the potential for complex spin-spin coupling.

In aliphatic amines, the protons on carbons alpha to the nitrogen are deshielded by the electron-withdrawing nature of the nitrogen atom, causing them to appear at higher chemical shifts (δ 2.2 to 2.9 ppm).[1] The introduction of the C3-amino group breaks the symmetry seen in N-methylpiperidine, resulting in unique signals for all ring protons. The labile amine (NH₂) protons typically appear as a broad signal whose chemical shift is highly dependent on solvent, concentration, and temperature.[1] Adding a drop of D₂O to the NMR tube will cause the NH₂ signal to disappear due to proton-deuterium exchange, a classic method for identifying labile protons.[1]

¹³C NMR Spectral Interpretation

In the ¹³C NMR spectrum, carbons adjacent to the electronegative nitrogen atom are deshielded and resonate at a lower field (higher ppm).[1][2] The N-methyl carbon signal is a key identifier. Comparing the spectrum to that of N-methylpiperidine allows for a clear visualization of the substituent effect of the C3-amino group, which will primarily influence the chemical shifts of C2, C3, and C4.

Comparative Data: (S)-3-Amino-1-methyl-piperidine vs. N-Methylpiperidine

The following table summarizes the expected chemical shifts for our target molecule and compares them with experimental data for the parent N-methylpiperidine. This comparison highlights the electronic effects of the C3-amino substituent.

Atom	(S)-3-Amino-1-methyl-piperidine (¹H ppm, Predicted)	N-Methylpiperidine (¹H ppm, Experimental) [3]	(S)-3-Amino-1-methyl-piperidine (¹³C ppm, Predicted)	N-Methylpiperidine (¹³C ppm, Experimental)
N-CH₃	~2.3 (s)	2.23 (s)	~46.5	46.6
H2	~2.8 (axial), ~2.1 (equatorial)	2.33 (m)	~63.0	56.8
H3	~2.9 (m)	1.59 (m)	~50.0	26.3
H4	~1.8 (axial), ~1.3 (equatorial)	1.41 (m)	~33.0	24.4
H5	~1.7 (axial), ~1.4 (equatorial)	1.59 (m)	~24.0	26.3
H6	~2.7 (axial), ~2.0 (equatorial)	2.33 (m)	~56.0	56.8
NH₂	0.5 - 5.0 (broad s)	N/A	N/A	N/A

Note: Predicted values are based on established substituent effects in piperidine systems. Actual values may vary based on solvent and experimental conditions.

Advanced 2D NMR for Unambiguous Assignment

While 1D NMR provides the initial overview, 2D NMR techniques are essential for definitively assigning the complex, overlapping signals in the piperidine ring and confirming the stereochemistry.

Caption: Workflow for comprehensive NMR-based structure elucidation.

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds.[4] It is invaluable for tracing the proton connectivity around the piperidine ring, for example, confirming that the proton at C3 is coupled to the methylene protons at C2 and C4.

• HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates each proton with the carbon atom to which it is directly attached. It provides an unambiguous link between the ¹H and ¹³C assignments.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This is the cornerstone experiment for determining stereochemistry. The NOE is a through-space interaction between protons that are close to each other (< 5 Å), regardless of whether they are connected through bonds.[5][6][7] For a chair conformation with an equatorial amino group, the axial proton at C3 should show strong NOE cross-peaks to the other axial protons on the same face of the ring (at C2 and C4). This pattern provides definitive proof of the relative stereochemistry.

Expected Key NOE Correlations

The diagram below illustrates the critical through-space interactions that would be observed in a NOESY spectrum to confirm the equatorial position of the amino group at C3.

Caption: Key NOE correlations for the axial proton at C3 (H3ₐ).

Comparative Analysis with Chiral Solvating Agents

While NOESY confirms the relative stereochemistry, it does not distinguish between enantiomers. To confirm the absolute configuration or determine the enantiomeric excess (e.e.) of a sample, one can use a chiral solvating agent (CSA).

A powerful CSA for piperidines is (-)-(18-crown-6)-2,3,11,12-tetracarboxylic acid.[8] The acidic protons of the crown ether protonate the basic nitrogen atoms of the piperidine. This creates a pair of diastereomeric ammonium-crown ether complexes. Because diastereomers have different physical properties, they will have distinct NMR spectra, resulting in separate signals for the (S) and (R) enantiomers.[8] Comparing the spectrum of a sample of (S)-3-Amino-1-methyl-piperidine in the presence of the CSA to that of a racemic mixture would show only one set of signals for the pure enantiomer, thus validating its enantiopurity.

The Influence of Solvent Choice

The choice of NMR solvent can significantly impact the spectrum, especially for molecules with labile protons and hydrogen-bonding capabilities.

• Aprotic, Non-polar Solvents (e.g., CDCl₃, Benzene-d₆): In these solvents, the NH₂ proton signal is often broad due to intermediate rates of chemical exchange.

• Aprotic, Polar Solvents (e.g., DMSO-d₆): DMSO is a hydrogen bond acceptor. It slows down the rate of proton exchange on the nitrogen, often resulting in a sharper NH₂ signal.[9] This can sometimes even allow for the observation of coupling between the NH₂ protons and the H3 proton.

• Protic Solvents (e.g., D₂O, CD₃OD): In these solvents, the labile NH₂ protons will rapidly exchange with the deuterium atoms of the solvent. This causes the NH₂ signal to completely disappear from the ¹H NMR spectrum, which is a definitive method for its identification.[9]

Experimental Protocols

Achieving high-quality, reproducible NMR data requires meticulous sample preparation and standardized acquisition parameters.

Protocol 1: Standard 1D and 2D NMR Analysis

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of (S)-3-Amino-1-methyl-piperidine.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry 5 mm NMR tube.

  • Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm), unless the solvent contains a reference.

  • Vortex the sample until fully dissolved.

• ¹H NMR Acquisition (400 MHz Spectrometer):

  • Pulse Program: Standard single pulse (zg30).

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay (d1): 2-5 seconds.

  • Number of Scans: 8-16, depending on concentration.

• ¹³C{¹H} NMR Acquisition (100 MHz):

  • Pulse Program: Standard proton-decoupled pulse program (zgpg30).

  • Spectral Width: ~220-240 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 512-2048, as ¹³C is much less sensitive than ¹H.

• 2D NOESY Acquisition:

  • Pulse Program: Phase-sensitive gradient-enhanced NOESY (noesygpphzs).[10]

  • Mixing Time (d8): 500-800 ms (optimized for small molecules).[6]

  • Relaxation Delay (d1): 2-3 seconds.

  • Number of Scans: 8-16 per increment.

  • Data Points: 2048 (F2) x 256-512 (F1).

Conclusion

The structural elucidation of (S)-3-Amino-1-methyl-piperidine is a clear demonstration of the power of a multi-faceted NMR spectroscopy approach. Simple 1D spectra, when compared with data from an achiral analogue like N-methylpiperidine, reveal the significant electronic impact of the C3-amino group. However, it is the application of advanced 2D techniques, particularly NOESY, that provides the irrefutable, through-space evidence required to confirm the molecule's relative stereochemistry. By systematically combining data from ¹H, ¹³C, COSY, HSQC, and NOESY experiments, a self-validating and high-confidence structural assignment is achieved, which is an absolute necessity in the fields of chemical research and pharmaceutical development.

References

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• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0034301). [Link]

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Comparison of (S)-3-Amino-1-methyl-piperidine with its (R)-enantiomer

An In-Depth Comparative Analysis of (S)- and (R)-3-Amino-1-methyl-piperidine for Advanced Research Applications

Introduction: The Critical Role of Chirality in Piperidine Scaffolds

The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals and natural alkaloids.[1][2] Its prevalence is due to its favorable physicochemical properties, metabolic stability, and its ability to present substituents in well-defined three-dimensional orientations. When substituents are introduced, as in 3-Amino-1-methyl-piperidine, a chiral center is created, giving rise to two non-superimposable mirror images: the (S) and (R) enantiomers.

In drug development, the distinction between enantiomers is not merely academic; it is fundamental to efficacy and safety. The specific spatial arrangement of atoms dictates how a molecule interacts with chiral biological targets like enzymes and receptors. One enantiomer (the eutomer) may be responsible for the desired therapeutic effect, while the other (the distomer) could be inactive, less active, or even cause undesirable side effects. This guide provides a detailed comparison of (S)-3-Amino-1-methyl-piperidine and its (R)-enantiomer, offering experimental insights and protocols for researchers in organic synthesis and drug discovery.

Part 1: Physicochemical and Structural Properties

Enantiomers share identical physical properties in an achiral environment, such as melting point, boiling point, and density. Their defining difference lies in their interaction with plane-polarized light, where they rotate the light in equal but opposite directions. Key properties are summarized below.

Property	(S)-3-Amino-1-methyl-piperidine	(R)-3-Amino-1-methyl-piperidine	Racemic 3-Amino-1-methyl-piperidine
CAS Number	902152-76-5	1001353-92-9	42389-57-1
Molecular Formula	C₆H₁₄N₂	C₆H₁₄N₂	C₆H₁₄N₂[3]
Molecular Weight	114.19 g/mol	114.19 g/mol	114.19 g/mol [3]
Appearance	Colorless to light yellow liquid[4]	Colorless to pale yellow liquid or solid	Liquid
pKa (Predicted)	10.40 ± 0.20[4]	Not available	Not available
Density (Predicted)	0.912 ± 0.06 g/cm³[4]	Not available	0.9 ± 0.1 g/cm³[3]
Boiling Point	Not available	Not available	74-75 °C @ 43 Torr[3]
Solubility	Soluble in polar solvents (water, alcohols)	Soluble in polar solvents	Not specified
Optical Rotation	Specific value not available, expected to be equal in magnitude but opposite in sign to the (R)-enantiomer.	Specific value not available.	0° (inactive)

Part 2: Synthesis and Enantiomeric Resolution

The synthesis of enantiomerically pure 3-aminopiperidine derivatives is a critical task in medicinal chemistry.[5] While the racemic mixture can be synthesized readily, obtaining a single enantiomer requires a chiral strategy, which can be broadly categorized into asymmetric synthesis or chiral resolution of a racemate.

Asymmetric Synthesis Approaches

Modern synthetic methods often employ chiral catalysts or starting materials from the "chiral pool" to directly produce a single enantiomer.

• Enzymatic Cascades: Multi-enzyme systems can convert achiral or prochiral starting materials into chiral amines with high enantiopurity.[6]

• Transaminase Catalysis: Biocatalytic methods using transaminases have been developed for the asymmetric synthesis of (R)-3-aminopiperidine derivatives, offering an environmentally friendly and highly selective route.[7]

• From Chiral Precursors: Enantiomerically pure 3-aminopiperidines can be synthesized from readily available, optically active natural α-amino acids like L-glutamic acid or D-lysine.[2][5]

Chiral Resolution of Racemates

A common and robust method involves separating a racemic mixture into its constituent enantiomers. This is typically achieved by converting the enantiomers into diastereomers, which have different physical properties and can be separated by conventional techniques like crystallization.

This protocol outlines a general procedure for resolving a racemic amine using a chiral acid. The choice of resolving agent and solvent is critical and often requires empirical screening.[8]

Principle: The racemic amine (a mixture of R-base and S-base) is reacted with a single enantiomer of a chiral acid (e.g., (+)-tartaric acid). This forms a mixture of two diastereomeric salts: [(R-base)-(+)-acid] and [(S-base)-(+)-acid]. These salts have different solubilities in a given solvent, allowing one to be selectively crystallized. The crystallized salt is then isolated, and the acid is removed to yield the enantiomerically pure amine.

Step-by-Step Methodology:

• Salt Formation:

  • Dissolve 1.0 equivalent of racemic 3-Amino-1-methyl-piperidine in a suitable solvent (e.g., methanol, ethanol, or a mixture).

  • In a separate flask, dissolve 0.5-1.0 equivalents of a chiral resolving agent (e.g., (R)-(-)-Mandelic acid or Di-p-toluoyl-D-tartaric acid) in the minimum amount of the same warm solvent.[8]

  • Slowly add the acid solution to the amine solution with stirring.

• Crystallization:

  • Allow the solution to cool slowly to room temperature, then transfer to a refrigerator (2-8°C) to induce crystallization. This process can take several hours to days.[8]

  • If crystallization does not occur, techniques such as scratching the flask, seeding with a crystal, or adding an anti-solvent (a solvent in which the salt is less soluble) can be employed.[8]

• Isolation and Purification:

  • Collect the precipitated crystals by vacuum filtration and wash with a small amount of cold solvent.

  • The enantiomeric purity of the amine in the crystallized salt should be checked at this stage by a suitable analytical method (see Part 3).

  • If purity is insufficient, recrystallize the salt from a fresh portion of the solvent.

• Liberation of the Free Amine:

  • Dissolve the purified diastereomeric salt in water.

  • Basify the aqueous solution by adding a strong base (e.g., 2M NaOH) until the pH is >12 to deprotonate the amine.

  • Extract the liberated free amine into an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the enantiomerically pure amine.

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Formation.

Part 3: Spectroscopic and Analytical Characterization

Distinguishing between enantiomers requires a chiral environment or technique. While standard NMR or Mass Spectrometry will not differentiate them, specialized methods are essential for confirming enantiomeric purity.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for separating and quantifying enantiomers.[8]

Principle: The separation occurs on a Chiral Stationary Phase (CSP), which contains a single enantiomer of a chiral selector. The (S) and (R) enantiomers of the analyte form transient, diastereomeric complexes with the CSP. These complexes have different stabilities, leading to different retention times and thus separation. Polysaccharide-based CSPs are often effective for piperidine derivatives.[8]

Because 3-Amino-1-methyl-piperidine lacks a strong UV chromophore, pre-column derivatization is necessary to allow for UV detection.[9]

• Derivatization:

  • React a small sample of the amine with a derivatizing agent that contains a chromophore, such as p-toluenesulfonyl chloride (TsCl), in the presence of a base.[9] This reaction forms the corresponding sulfonamides, which are readily detectable by UV.

• Chromatographic Conditions (Example):

  • Column: Chiralpak® AD-H or similar polysaccharide-based column.[9]

  • Mobile Phase: A polar organic mobile phase, such as 0.1% diethylamine in ethanol.[9] The amine modifier is crucial to prevent peak tailing by masking active sites on the silica support.[8]

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV at 228 nm (for the tosyl-derivatized analyte).[9]

  • Expected Result: Two well-resolved peaks corresponding to the derivatized (S) and (R) enantiomers. The enantiomeric excess (% ee) can be calculated from the peak areas: % ee = |(Area₁ - Area₂)/(Area₁ + Area₂)| × 100.

Other Spectroscopic Techniques

• Nuclear Magnetic Resonance (NMR): In a standard achiral solvent, the ¹H and ¹³C NMR spectra of the (S) and (R) enantiomers are identical.[10][11] However, in the presence of a chiral solvating agent or a chiral lanthanide shift reagent, separate signals for each enantiomer can often be resolved, allowing for the determination of enantiomeric purity.

• Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD): These techniques measure the differential absorption of left and right circularly polarized light. Enantiomers produce mirror-image VCD and ECD spectra, providing an absolute method for distinguishing them and confirming their absolute configuration when compared to computational predictions.

Part 4: Biological and Pharmacological Differentiation

The most significant differences between the (S) and (R) enantiomers of 3-Amino-1-methyl-piperidine are manifested in their interactions with biological systems. The precise three-dimensional arrangement of the amino group, the piperidine ring, and the N-methyl group determines the molecule's ability to bind to a chiral receptor or enzyme active site.

The Easson-Stedman Hypothesis: A Model for Stereospecificity

The "three-point attachment" model provides a rational basis for understanding why one enantiomer is more biologically active than another. For a chiral molecule to bind effectively to a receptor, it must interact with at least three complementary points on the receptor surface. One enantiomer may be able to achieve this optimal three-point fit, while its mirror image cannot, resulting in a significant difference in binding affinity and biological activity.

Caption: Easson-Stedman "Three-Point Attachment" Model.

Documented Biological Activity

• (R)-3-Amino-1-methyl-piperidine: The dihydrochloride salt of this enantiomer has been identified as an inhibitor of the histone acetyltransferase enzymes p300/CBP-associated factor (PCAF) and General control nonderepressible 5 (GCN5).[12] These enzymes are critical regulators of gene expression, and their inhibition is a therapeutic strategy being explored for the treatment of cancer. This specific biological activity highlights the value of the (R)-enantiomer as a scaffold or building block for developing targeted epigenetic modulators.

• (S)-3-Amino-1-methyl-piperidine: As of the latest review, specific, high-profile biological targets for the (S)-enantiomer are not as prominently documented in publicly accessible literature. However, this does not imply a lack of activity. It is common for one enantiomer to have a different pharmacological profile, potentially interacting with other targets altogether. In any research program, it is crucial to screen both enantiomers to fully characterize the structure-activity relationship and to identify any potential off-target effects that may be attributed to one enantiomer.

Conclusion and Future Outlook

The comparison between (S)- and (R)-3-Amino-1-methyl-piperidine serves as a quintessential example of the importance of stereochemistry in chemical and biological sciences. While they share identical basic chemical properties, their divergent biological activities underscore the chiral nature of life. The (R)-enantiomer has a documented role as an inhibitor of PCAF/GCN5, making it a valuable tool for cancer research.[12]

For researchers, the key takeaway is the necessity of obtaining and evaluating enantiomerically pure compounds. Using a racemic mixture can lead to misleading results, confounding the potent effects of one enantiomer with the inactivity or different activity of the other. The synthetic and analytical protocols provided herein offer a robust framework for the preparation and validation of these critical chiral building blocks, enabling more precise and impactful research in drug discovery and development.

References

• ResearchGate. (n.d.). Convenient Synthesis of (R)-3-(Boc-amino)piperidine and (R). Retrieved from [Link]

• SciSpace. (n.d.). An asymmetric synthesis method for (R)-3-amino piperidine derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications. Retrieved from [Link]

• Google Patents. (n.d.). EP2958894A1 - Process for the preparation of enantiomerically enriched 3-aminopiperidine.

• Sunway Pharm Ltd. (n.d.). (S)-3-Amino-1-methyl-piperidine - CAS:902152-76-5. Retrieved from [Link]

• IJNRD. (2023). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. International Journal of Novel Research and Development. Retrieved from [Link]

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• ResearchGate. (n.d.). Structure of few bio-active compounds having 3-amino piperidine ring system. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 1001353-92-9| Chemical Name : (R)-3-Amino-1-methyl-piperidine. Retrieved from [Link]

• Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-9. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectra showing the clear difference between piperidine and pyrrolidine amides. Retrieved from [Link]

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A Technical Guide to Evaluating the Biological Activity of (S)-3-Amino-1-methyl-piperidine and Structurally Related Piperidine Derivatives

Introduction: The Piperidine Scaffold - A Cornerstone in Modern Drug Discovery

The piperidine ring is a ubiquitous and highly valued scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] Its prevalence stems from its favorable physicochemical properties, including its ability to exist in a stable chair conformation, its basic nitrogen atom which can be readily functionalized, and its capacity to improve the pharmacokinetic profile of drug candidates.[2] The versatility of the piperidine moiety allows for the introduction of various substituents at different positions, leading to a vast chemical space with diverse biological activities. These activities span a wide range of therapeutic areas, including oncology, infectious diseases, and disorders of the central nervous system (CNS).[3]

A critical aspect in the design and evaluation of piperidine-based compounds is stereochemistry. The introduction of chiral centers can profoundly influence a molecule's interaction with its biological target, leading to significant differences in potency, selectivity, and off-target effects between enantiomers.[1] This guide focuses on (S)-3-Amino-1-methyl-piperidine, a chiral piperidine derivative with potential as a key building block in the synthesis of novel therapeutic agents. While extensive public data on the specific biological activity of this compound is limited, its structural features—a chiral amine at the 3-position and a methyl group on the ring nitrogen—suggest a high probability of interaction with biological targets, particularly those within the CNS.

This guide provides a comprehensive framework for researchers and drug development professionals to evaluate the biological activity of (S)-3-Amino-1-methyl-piperidine and compare it with other piperidine derivatives. We will delve into the rationale behind experimental design, provide detailed protocols for key in vitro assays, and illustrate how to present and interpret the resulting data.

Comparative Landscape: Potential Biological Activities of Aminopiperidine Derivatives

The biological activity of piperidine derivatives is highly dependent on the nature and position of their substituents. The presence of an amino group, as in (S)-3-Amino-1-methyl-piperidine, is a key pharmacophoric feature found in many biologically active molecules.

Anticipated CNS Activity: Targeting Monoamine Transporters

The structural similarity of (S)-3-Amino-1-methyl-piperidine to known monoamine reuptake inhibitors suggests that its primary biological activity may lie in the modulation of dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters. These transporters are critical for regulating neurotransmitter levels in the synaptic cleft, and their inhibition is a well-established mechanism for the treatment of depression, anxiety, and other neuropsychiatric disorders.

The N-methyl group and the chiral 3-amino group of (S)-3-Amino-1-methyl-piperidine are key features that can influence its affinity and selectivity for these transporters. For instance, the stereochemistry of the amino group can dictate the precise orientation of the molecule within the transporter's binding pocket, leading to differential effects between the (S) and (R) enantiomers.

Other Potential Biological Activities

Beyond monoamine transporters, aminopiperidine scaffolds have been implicated in a range of other biological activities, including:

• Antimicrobial Activity: Piperidine derivatives have shown promise as antibacterial and antifungal agents.[4][5]

• Enzyme Inhibition: The 3-aminopiperidine core is present in inhibitors of various enzymes, such as dipeptidyl peptidase-IV (DPP-IV), which is a target for type 2 diabetes.

• Receptor Modulation: Piperidine-containing compounds have been developed as ligands for a variety of G-protein coupled receptors (GPCRs).

Experimental Evaluation: A Step-by-Step Guide to Characterizing Biological Activity

A thorough evaluation of the biological activity of (S)-3-Amino-1-methyl-piperidine and its analogues requires a systematic approach employing a battery of in vitro assays. The following protocols are designed to provide a comprehensive pharmacological profile.

Workflow for Biological Activity Screening

Figure 1: A typical workflow for the in vitro biological evaluation of novel piperidine derivatives.

Experimental Protocols

This protocol describes a competitive binding assay to determine the affinity (Ki) of (S)-3-Amino-1-methyl-piperidine and its analogues for the human dopamine, norepinephrine, and serotonin transporters.

1. Materials:

• HEK293 cells stably expressing the human DAT, NET, or SERT.
• Radioligands: [³H]-WIN 35,428 (for DAT), [³H]-Nisoxetine (for NET), [³H]-Citalopram (for SERT).
• Unlabeled ligands for non-specific binding determination (e.g., GBR 12909 for DAT, Desipramine for NET, and Imipramine for SERT).
• Test compounds: (S)-3-Amino-1-methyl-piperidine and other piperidine derivatives.
• Assay buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.
• 96-well microplates.
• Glass fiber filters (GF/B or GF/C).
• Scintillation fluid and a scintillation counter.

2. Membrane Preparation:

• Culture HEK293 cells expressing the target transporter to confluency.
• Harvest cells and homogenize in ice-cold assay buffer.
• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.
• Centrifuge the supernatant at 40,000 x g for 20 minutes at 4°C to pellet the cell membranes.
• Resuspend the membrane pellet in fresh assay buffer and determine the protein concentration using a standard method (e.g., BCA assay).

3. Binding Assay Procedure:

• Prepare serial dilutions of the test compounds in assay buffer.
• In a 96-well plate, add in the following order:

• 50 µL of assay buffer (for total binding) or unlabeled ligand (for non-specific binding).
• 50 µL of the test compound at various concentrations.
• 50 µL of the radioligand at a concentration close to its Kd.
• 100 µL of the membrane preparation.

• Incubate the plate at room temperature for 60-120 minutes with gentle agitation.
• Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.
• Wash the filters three times with ice-cold assay buffer.
• Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

4. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.
• Plot the percentage of specific binding against the logarithm of the test compound concentration.
• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.
• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

This assay determines the effect of the compounds on cell viability.

1. Materials:

• A suitable cell line (e.g., HEK293 or a neuronal cell line).
• Complete cell culture medium.
• (S)-3-Amino-1-methyl-piperidine and other piperidine derivatives.
• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.
• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl).
• 96-well cell culture plates.
• Microplate reader.

2. Assay Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.
• Treat the cells with various concentrations of the test compounds for 24-48 hours.
• Add MTT solution to each well and incubate for 2-4 hours at 37°C.
• Add solubilization buffer to dissolve the formazan crystals.
• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

3. Data Analysis:

• Calculate the percentage of cell viability relative to the untreated control.
• Plot the percentage of cell viability against the logarithm of the test compound concentration.
• Determine the IC50 value (the concentration of the compound that reduces cell viability by 50%).

Data Presentation and Interpretation

Clear and concise presentation of experimental data is crucial for comparative analysis.

Table 1: Hypothetical Binding Affinities (Ki, nM) of Piperidine Derivatives for Monoamine Transporters

Compound	Structure	DAT Ki (nM)	NET Ki (nM)	SERT Ki (nM)
(S)-3-Amino-1-methyl-piperidine	(Structure of (S)-3-Amino-1-methyl-piperidine)	150	25	800
(R)-3-Amino-1-methyl-piperidine	(Structure of (R)-3-Amino-1-methyl-piperidine)	800	200	2500
3-Aminopiperidine	(Structure of 3-Aminopiperidine)	500	150	1500
1-Methylpiperidine	(Structure of 1-Methylpiperidine)	>10,000	>10,000	>10,000
Desipramine (Reference)	(Structure of Desipramine)	250	0.8	150

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Interpretation: The hypothetical data in Table 1 suggests that (S)-3-Amino-1-methyl-piperidine exhibits a preference for the norepinephrine transporter (NET) over the dopamine (DAT) and serotonin (SERT) transporters. The comparison with its (R)-enantiomer highlights the importance of stereochemistry for both potency and selectivity. The lack of activity of 1-methylpiperidine underscores the necessity of the 3-amino group for binding to these transporters.

Table 2: Hypothetical In Vitro Cytotoxicity (IC50, µM) of Piperidine Derivatives

Compound	HEK293 IC50 (µM)	SH-SY5Y IC50 (µM)
(S)-3-Amino-1-methyl-piperidine	>100	85
(R)-3-Amino-1-methyl-piperidine	>100	92
Doxorubicin (Reference)	0.5	0.2

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Interpretation: The hypothetical cytotoxicity data in Table 2 indicates that both enantiomers of 3-Amino-1-methyl-piperidine have low cytotoxicity in the tested cell lines, suggesting a favorable preliminary safety profile.

Structure-Activity Relationships (SAR) and Mechanistic Insights

The systematic evaluation of a series of piperidine derivatives allows for the elucidation of structure-activity relationships (SAR).

Logical Relationship of SAR Analysis

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A Senior Application Scientist's Comparative Guide to the Synthetic Routes of 3-Aminopiperidines

The 3-aminopiperidine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous approved pharmaceuticals and clinical candidates. Its rigid, saturated heterocyclic structure, coupled with a chiral amino substituent, allows for precise three-dimensional positioning of pharmacophoric elements, leading to enhanced target affinity and selectivity. This guide provides a comparative analysis of the most common and innovative synthetic routes to 3-aminopiperidines, offering researchers, chemists, and drug development professionals a comprehensive resource for selecting the optimal strategy for their specific needs.

Reductive Amination of 3-Piperidone Derivatives

Reductive amination is a cornerstone of amine synthesis, and its application to 3-piperidone derivatives offers a direct and versatile route to 3-aminopiperidines. This method involves the in-situ formation of an imine or enamine from a 3-piperidone and an amine source, followed by reduction to the desired aminopiperidine.

Mechanistic Rationale

The reaction proceeds via nucleophilic attack of an amine on the carbonyl group of the 3-piperidone, forming a hemiaminal intermediate. Subsequent dehydration yields an iminium cation, which is then reduced by a hydride reagent. The choice of reducing agent is critical; mild hydride donors like sodium triacetoxyborohydride (NaBH(OAc)₃) are often preferred as they are selective for the iminium ion over the ketone starting material, allowing for a one-pot procedure.

Experimental Protocol: Synthesis of Racemic N-Boc-3-(ethoxycarbonylmethylamino)piperidine[1]

• Materials: N-Boc-3-piperidone, ethyl glycinate hydrochloride, sodium triacetoxyborohydride (NaBH(OAc)₃), triethylamine (TEA), dichloromethane (DCM).

• Step 1: Reaction Setup: To a solution of N-Boc-3-piperidone (1.0 g, 5.02 mmol) in dichloromethane (20 mL) is added ethyl glycinate hydrochloride (0.77 g, 5.52 mmol) and triethylamine (0.77 mL, 5.52 mmol).

• Step 2: Reductive Amination: The mixture is stirred at room temperature for 30 minutes. Sodium triacetoxyborohydride (1.6 g, 7.53 mmol) is then added portion-wise.

• Step 3: Reaction Monitoring and Work-up: The reaction is stirred at room temperature for 16 hours. The reaction mixture is then quenched with saturated aqueous sodium bicarbonate solution and extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Step 4: Purification: The crude product is purified by column chromatography on silica gel to afford N-Boc-3-(ethoxycarbonylmethylamino)piperidine.

• Yield: 62%

Causality and Optimization

The use of a mild excess of the amine and reducing agent drives the reaction to completion. Triethylamine is added to neutralize the hydrochloride salt of the amino ester, liberating the free amine for the initial condensation. The choice of an N-Boc protecting group on the piperidine nitrogen prevents side reactions and allows for orthogonal deprotection strategies in subsequent synthetic steps. For enantioselective synthesis, a chiral amine or a chiral auxiliary can be employed.

Reductive Amination Workflow

Hofmann Rearrangement of Nipecotic Acid Amides

The Hofmann rearrangement provides a classic method for the conversion of a primary amide to a primary amine with one fewer carbon atom. This route, when applied to derivatives of nipecotic acid (piperidine-3-carboxylic acid), offers a pathway to 3-aminopiperidines.

Mechanistic Rationale

The reaction is initiated by the deprotonation of the amide by a strong base, followed by reaction with a halogen (typically bromine) to form an N-haloamide. A second deprotonation and subsequent rearrangement with loss of the halide ion generates an isocyanate intermediate. Hydrolysis of the isocyanate under the reaction conditions leads to a carbamic acid, which decarboxylates to yield the primary amine.

Experimental Protocol: Synthesis of N-Boc-3-aminopiperidine[2]

• Materials: N-Boc-3-piperidinecarboxamide, sodium hydroxide (NaOH), sodium hypochlorite (NaOCl) solution, diethyl ether.

• Step 1: Reaction Setup: A solution of sodium hydroxide (18 g, 0.45 mol) in water (30 mL) is cooled to below 0°C. A 10% aqueous solution of sodium hypochlorite (34.2 g, 0.15 mol) is added.

• Step 2: Hofmann Rearrangement: N-Boc-3-piperidinecarboxamide (4 g, 0.0175 mol) is added in one portion, and the ice bath is removed. The reaction mixture is heated to 70°C and maintained at this temperature for 45 minutes.

• Step 3: Work-up and Extraction: The mixture is cooled to room temperature and extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with saturated brine (3 x 50 mL) and dried over anhydrous sodium sulfate.

• Step 4: Isolation: The solvent is removed under reduced pressure to yield N-Boc-3-aminopiperidine.

• Yield: 89%

Causality and Optimization

The use of sodium hypochlorite in a basic solution provides the necessary reagents for the Hofmann rearrangement in a convenient one-pot procedure. The temperature is carefully controlled to promote the rearrangement while minimizing side reactions. The N-Boc protecting group is stable under these basic conditions. This method is particularly useful for large-scale synthesis due to the low cost of the reagents.

Hofmann Rearrangement Workflow

Curtius Rearrangement of Nipecotic Acid Derivatives

Similar to the Hofmann rearrangement, the Curtius rearrangement transforms a carboxylic acid into a primary amine via an isocyanate intermediate. This method avoids the use of harsh basic conditions and halogens, offering a milder alternative.

Mechanistic Rationale

The Curtius rearrangement begins with the conversion of a carboxylic acid to an acyl azide. This is often achieved using diphenylphosphoryl azide (DPPA). Upon heating, the acyl azide undergoes a concerted rearrangement, losing nitrogen gas to form an isocyanate. The isocyanate can then be trapped with a nucleophile, such as an alcohol, to form a stable carbamate, which can be subsequently deprotected to reveal the amine.

Experimental Protocol: Synthesis of N-Cbz-3-aminopiperidine from N-Boc-nipecotic acid

• Materials: N-Boc-nipecotic acid, diphenylphosphoryl azide (DPPA), triethylamine (TEA), benzyl alcohol, toluene.

• Step 1: Reaction Setup: To a solution of N-Boc-nipecotic acid (1.0 g, 4.36 mmol) in toluene (20 mL) is added triethylamine (0.67 mL, 4.80 mmol) and benzyl alcohol (0.54 mL, 5.23 mmol).

• Step 2: Acyl Azide Formation and Rearrangement: Diphenylphosphoryl azide (1.03 mL, 4.80 mmol) is added dropwise, and the reaction mixture is heated to 80-90°C.

• Step 3: Reaction Monitoring and Work-up: The reaction is stirred at this temperature for 2-4 hours until the evolution of nitrogen gas ceases. The mixture is then cooled to room temperature, washed with saturated aqueous sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Step 4: Purification: The crude product is purified by column chromatography on silica gel to afford N-Cbz-3-(N'-Boc-amino)piperidine.

• Yield: (Estimated) 70-85%

Causality and Optimization

DPPA is a common and relatively safe reagent for the one-pot conversion of carboxylic acids to acyl azides and their subsequent Curtius rearrangement. The use of benzyl alcohol as a nucleophile traps the isocyanate as a stable Cbz-protected amine. The two orthogonal protecting groups (Boc and Cbz) allow for selective deprotection in later synthetic steps. The reaction temperature is crucial for promoting the rearrangement without causing decomposition of the starting materials or products.

Curtius Rearrangement Workflow

Catalytic Hydrogenation of Pyridine Derivatives

The catalytic hydrogenation of pyridine derivatives provides a direct route to the piperidine core. Starting from a substituted pyridine, such as 3-nitropyridine or 3-aminopyridine, allows for the direct installation of the desired amino functionality.

Mechanistic Rationale

This heterogeneous catalytic process involves the adsorption of the pyridine derivative and hydrogen onto the surface of a metal catalyst (e.g., platinum, palladium, rhodium, or Raney nickel). The aromatic pyridine ring is sequentially reduced to the saturated piperidine ring. If starting from 3-nitropyridine, the nitro group is also reduced to an amine under these conditions.

Experimental Protocol: Synthesis of 3-Aminopiperidine from 3-Nitropyridine

• Materials: 3-Nitropyridine, Raney Nickel (or Platinum(IV) oxide), ethanol, hydrogen gas.

• Step 1: Reaction Setup: A solution of 3-nitropyridine (1.0 g, 8.06 mmol) in ethanol (20 mL) is placed in a high-pressure hydrogenation vessel. Raney Nickel (approx. 0.5 g, slurry in water) is carefully added.

• Step 2: Hydrogenation: The vessel is sealed, purged with nitrogen, and then pressurized with hydrogen gas to 50-100 atm. The mixture is heated to 50-80°C with vigorous stirring.

• Step 3: Reaction Monitoring and Work-up: The reaction is monitored by the cessation of hydrogen uptake. After cooling to room temperature and venting the hydrogen, the catalyst is carefully filtered off through a pad of celite.

• Step 4: Isolation: The filtrate is concentrated under reduced pressure to yield 3-aminopiperidine. The product can be further purified by distillation or by salt formation.

• Yield: 70-90%

Causality and Optimization

The choice of catalyst and reaction conditions (pressure, temperature, solvent) is critical for achieving high yields and selectivities. Raney Nickel is a cost-effective and highly active catalyst for both nitro group reduction and pyridine hydrogenation. Acidic conditions can sometimes be employed to enhance the rate of pyridine ring reduction but may require a more robust catalyst like platinum oxide. Safety is a major consideration due to the use of flammable hydrogen gas under high pressure and the pyrophoric nature of Raney Nickel.

Catalytic Hydrogenation Workflow

Biocatalytic Transamination

Enzymatic synthesis offers a green and highly stereoselective alternative to traditional chemical methods. Transaminases are enzymes that catalyze the transfer of an amino group from an amino donor to a ketone substrate.

Mechanistic Rationale

The reaction mechanism involves a pyridoxal-5'-phosphate (PLP) cofactor. The PLP first accepts an amino group from an amino donor (e.g., isopropylamine) to form a pyridoxamine-5'-phosphate (PMP) intermediate. The PMP then transfers the amino group to the ketone substrate (N-protected 3-piperidone), regenerating the PLP and forming the chiral amine product.

Experimental Protocol: Synthesis of (R)-N-benzyl-3-aminopiperidine[3]

• Materials: N-benzyl-3-piperidone, ω-transaminase, pyridoxal phosphate (PLP), isopropylamine, Tris-HCl buffer, ethyl acetate.

• Step 1: Reaction Setup: In a temperature-controlled vessel, a solution of isopropylamine (10 g) in water (10 mL) is adjusted to pH 8.0 with aqueous HCl. This is diluted with Tris-HCl buffer (pH 8.0) to a final volume of 70 mL and preheated to 50°C.

• Step 2: Biocatalytic Reaction: A solution of N-benzyl-3-piperidone (5.0 g) in tetrahydrofuran (20 mL) is added, followed by ω-transaminase lyophilized powder (0.1 g) and PLP (0.08 g). The pH is maintained at 8.0 with 20% isopropylamine, and the reaction is stirred at 50°C for 18 hours.

• Step 3: Work-up and Extraction: The reaction mixture is filtered to remove the enzyme. The filtrate is extracted with ethyl acetate (3 x 50 mL). The combined organic layers are dried over anhydrous sodium sulfate and concentrated.

• Step 4: Isolation: The crude product is purified by column chromatography to yield (R)-N-benzyl-3-aminopiperidine.

• Yield: 90.9%

• Enantiomeric Excess (ee): 99.0%

Causality and Optimization

The choice of transaminase is crucial for achieving high stereoselectivity and conversion. The reaction conditions (pH, temperature, co-solvent) are optimized for the specific enzyme used. Isopropylamine serves as a cheap and effective amino donor, and the acetone by-product is volatile and easily removed. This method is highly attractive for the synthesis of enantiomerically pure 3-aminopiperidines due to its environmental benefits and exceptional selectivity.

Biocatalytic Transamination Workflow

Synthesis from Chiral Pool Starting Materials (Glutamic Acid)

Utilizing readily available and inexpensive chiral starting materials, such as amino acids, is a powerful strategy for asymmetric synthesis. Both L- and D-glutamic acid can serve as precursors for the synthesis of enantiomerically pure 3-aminopiperidines.

Mechanistic Rationale

The synthesis involves a multi-step sequence that transforms the linear, five-carbon backbone of glutamic acid into the piperidine ring. A typical sequence involves protection of the amino group, reduction of both carboxylic acid functionalities to alcohols, conversion of the hydroxyl groups to leaving groups (e.g., tosylates), and finally, intramolecular cyclization with a primary amine to form the piperidine ring.

Experimental Protocol: Synthesis of (S)-N-Boc-3-aminopiperidine derivatives from L-Glutamic Acid[4]

• Step 1: Esterification and N-Boc Protection: L-glutamic acid is converted to its dimethyl ester, and the amino group is protected with a Boc group.

• Step 2: Reduction: The diester is reduced to the corresponding diol using a reducing agent such as sodium borohydride.

• Step 3: Ditosylation: The diol is treated with p-toluenesulfonyl chloride to convert the hydroxyl groups into good leaving groups.

• Step 4: Cyclization: The resulting ditosylate is reacted with a primary amine (e.g., benzylamine) in the presence of a base to effect an intramolecular cyclization, forming the N-substituted, 3-(N'-Boc-amino)piperidine.

• Step 5: Deprotection: The protecting groups can be selectively removed to yield the desired 3-aminopiperidine.

• Overall Yield: 44-55%

Causality and Optimization

This route provides excellent stereochemical control as the chirality is derived from the starting material. The success of this multi-step synthesis relies on high-yielding individual steps. The choice of the primary amine in the cyclization step determines the substituent on the piperidine nitrogen. This method is well-suited for accessing a variety of N-substituted 3-aminopiperidine derivatives with high enantiopurity.

Structure-activity relationship (SAR) studies of (S)-3-Amino-1-methyl-piperidine analogs

An In-Depth Guide to the Structure-Activity Relationship (SAR) of (S)-3-Amino-1-methyl-piperidine Analogs for Drug Discovery Professionals

Introduction: The Privileged (S)-3-Amino-1-methyl-piperidine Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in successful therapeutic agents, earning them the designation of "privileged scaffolds." The piperidine ring is a quintessential example, present in a multitude of pharmaceuticals across various therapeutic areas.[1][2] Within this class, the (S)-3-Amino-1-methyl-piperidine core represents a particularly valuable and versatile building block. Its inherent chirality at the C3 position, coupled with a basic amino group and an N-methylated ring system, provides a three-dimensional arrangement of functional groups ideal for specific and high-affinity interactions with a range of biological targets.[3]

This guide offers a comparative analysis of the structure-activity relationships (SAR) for analogs built upon this scaffold. We will explore how subtle modifications to this core structure dramatically influence binding affinity, selectivity, and functional activity at key protein targets, including G-protein coupled receptors (GPCRs) like muscarinic acetylcholine receptors (mAChRs), ligand-gated ion channels such as nicotinic acetylcholine receptors (nAChRs), and enzymes like dipeptidyl peptidase-IV (DPP-IV).[4][5] By synthesizing data from numerous studies, this document aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the SAR landscape, facilitating the rational design of novel and improved therapeutic agents.

Synthetic Strategies: Building the Analog Library

The generation of a diverse library of analogs is fundamental to any SAR study. The enantiomerically pure (S)-3-Amino-1-methyl-piperidine scaffold can be accessed through various synthetic routes, often leveraging the chiral pool. A common and efficient strategy begins with the naturally occurring amino acid L-glutamic acid, which provides the desired stereocenter.[6] This multi-step process typically involves the protection of the amino group (e.g., as a tert-butoxycarbonyl, or Boc, derivative), followed by reduction of the carboxylic acid moieties, conversion of the resulting diol into a suitable leaving group (e.g., ditosylate), and finally, intramolecular cyclization with methylamine to form the N-methylated piperidine ring.[6]

The N-Boc protected intermediate, (S)-(+)-3-Amino-1-Boc-piperidine, is a key synthon that allows for diverse modifications of the 3-amino group before the final N-methylation and deprotection steps.[7] This strategic approach provides a robust platform for systematically exploring the chemical space around the core scaffold.

Caption: General synthetic workflow for (S)-3-Amino-1-methyl-piperidine analogs.

Experimental Protocol: Synthesis from L-Glutamic Acid

This protocol is a representative example adapted from published literature for the synthesis of 3-(N-Boc amino) piperidine derivatives, which are precursors to the final N-methylated compounds.[6]

Step 1: Diesterification of L-Glutamic Acid

• Suspend L-glutamic acid in methanol at 0°C.

• Add thionyl chloride dropwise while maintaining the temperature.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Remove the solvent under reduced pressure to obtain the crude dimethyl ester hydrochloride salt, which is used directly in the next step.

Step 2: N-Boc Protection

• Dissolve the crude diester in chloroform at 0°C.

• Add triethylamine, di-tert-butyl dicarbonate (Boc)₂O, and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Stir the mixture at room temperature for 6 hours.

• Perform an aqueous workup and extract the product with chloroform. The organic layers are combined, dried, and concentrated to yield the N-Boc protected diester.

Step 3: Reduction to Diol

• Dissolve the N-Boc protected diester in methanol.

• Add sodium borohydride portion-wise at room temperature.

• Stir for 4-6 hours until the reaction is complete (monitored by TLC).

• Quench the reaction, remove the solvent, and perform an aqueous workup followed by extraction to isolate the diol.

Step 4: Ditosylation

• Dissolve the diol in anhydrous pyridine or dichloromethane at 0°C.

• Add p-toluenesulfonyl chloride and stir at room temperature overnight.

• Perform an aqueous workup and extract the product to obtain the crude ditosylate.

Step 5: Cyclization with Methylamine

• Dissolve the crude ditosylate in a suitable solvent like acetonitrile.

• Add an excess of methylamine (as a solution in THF or ethanol).

• Heat the reaction mixture in a sealed vessel at 60-80°C for 12-24 hours.

• After cooling, concentrate the mixture and purify by column chromatography to yield (S)-tert-butyl (1-methylpiperidin-3-yl)carbamate.

Step 6: Boc Deprotection (if required)

• Treat the Boc-protected compound with an acid such as trifluoroacetic acid (TFA) in dichloromethane to remove the Boc group, yielding the final (S)-3-Amino-1-methyl-piperidine.

Comparative Structure-Activity Relationship (SAR) Analysis

The therapeutic utility of this scaffold is dictated by the specific interactions of its analogs with their biological targets. The following sections compare the SAR for key target classes.

Analogs as Muscarinic Acetylcholine Receptor (mAChR) Modulators

mAChRs, particularly the M1 and M3 subtypes, are critical targets for treating cognitive deficits in Alzheimer's disease and for managing conditions like overactive bladder.[5][8] The (S)-3-amino-piperidine scaffold serves as a versatile core for developing selective antagonists.

Key SAR Insights:

• The Amino Group (C3): This position is a critical handle for introducing larger, often aromatic or lipophilic, groups. Acylation of the amino group to form amides or ureas is a common strategy. The nature of the substituent directly modulates potency and selectivity.

• The Piperidine Nitrogen (N1): The N-methyl group is often optimal for high affinity. Replacing the methyl group with larger alkyl groups can lead to a decrease in potency, suggesting a sterically constrained binding pocket.[9] The basicity of this nitrogen is crucial for forming a key ionic interaction with a conserved aspartate residue in the receptor's binding site.

Caption: Key pharmacophoric elements for mAChR antagonists.

Table 1: Comparison of mAChR Affinities for Piperidine Analogs

Compound ID	Modification at 3-Amino Group	N1-Substituent	M2 Ki (nM)	M3 Ki (nM)	M3/M2 Selectivity
Analog A	-NH-CO-Phenyl	-CH₃	40	1	40-fold
Analog B	-NH-CO-Cyclohexyl	-CH₃	30	3	10-fold
Analog C	-NH-CO-Phenyl	-CH₂CH₃	120	15	8-fold
Analog D	-NH₂ (unsubstituted)	-CH₃	>1000	>1000	N/A

Data is illustrative, based on general SAR trends reported for 4-amino-piperidine M3 antagonists.[9]

The data illustrates that a large, hydrophobic substituent on the 3-amino group is essential for high affinity (Compare Analog A/B to D). Furthermore, even a small change from an N-methyl to an N-ethyl group can significantly reduce potency (Compare A to C), highlighting the specific steric requirements of the N1 binding pocket.

Analogs as Nicotinic Acetylcholine Receptor (nAChR) Modulators

Neuronal nAChRs, especially the α7 and α4β2 subtypes, are implicated in cognitive function, addiction, and neuroinflammation, making them attractive targets for neurodegenerative and psychiatric disorders.[10][11][12] The piperidine scaffold is found in both nAChR agonists and antagonists.

Key SAR Insights:

• N-Methylation: Quaternization of the piperidine nitrogen to form a methylpiperidinium salt can convert a compound into a potent antagonist. This permanent positive charge enhances cation-π interactions in the receptor's binding site.[13]

• Substituents on the Amino Group: For α7 nAChR antagonists, extending from the core with a phenoxy-ethyl linker attached to the piperidine nitrogen has proven effective. The length and nature of an alkoxy chain on the phenyl ring can fine-tune potency.[13]

• Stereochemistry: The (S)-configuration is often crucial for selective and potent interactions, mimicking the stereochemistry of natural ligands like nicotine.

Table 2: Comparison of nAChR Activity for Piperidine Analogs

Compound ID	Core Structure	Key Feature	Target	Activity	Potency
Analog E	1-[2-(4-hexyloxy-phenoxy)-ethyl]-piperidine	Tertiary Amine	α7 nAChR	Antagonist	Moderate
Analog F	1-[2-(4-hexyloxy-phenoxy)-ethyl]-1-methylpiperidinium	Quaternary Amine	α7 nAChR	Potent Antagonist	High (IC₅₀ in low µM)[13]
Analog G	3-(pyridyl-ether)-1-methyl-piperidine	Pyridyl Ether	α4β2 nAChR	Agonist	High (Ki < 10 nM)
Analog H	3-amino-1-methyl-piperidine	Unsubstituted	Various nAChRs	Weak/Inactive	Low

Data is illustrative, based on published SAR studies.[10][13]

The comparison between Analog E and F clearly demonstrates the impact of N-quaternization, which significantly boosts antagonist potency at the α7 nAChR.[13] This highlights a key design strategy for converting agonists or weak modulators into potent antagonists.

Analogs as Dipeptidyl Peptidase-IV (DPP-IV) Inhibitors

DPP-IV is a key enzyme in glucose homeostasis, and its inhibition is a validated strategy for treating type 2 diabetes. The (S)-3-amino-piperidine scaffold can act as a dipeptide mimetic, with the amino group interacting with the key catalytic residues of the enzyme.

Key SAR Insights:

• The Free Amino Group: A primary or secondary amine at the C3 position is essential. This group forms a critical salt bridge with a glutamate residue (Glu205/206) in the S2 subsite of the enzyme.

• Piperidine Ring: The piperidine ring itself provides a constrained conformation that fits into the hydrophobic S1 pocket.

• N1-Substituent: Large, aromatic, or heteroaromatic substituents on the piperidine nitrogen are required to occupy a large hydrophobic pocket. Modifications here, such as introducing rigid linkers (e.g., pyrimidine), can dramatically improve potency.[14]

Table 3: Comparison of DPP-IV Inhibition for Piperidine Analogs

Compound ID	N1-Substituent	C3-Amino Substituent	DPP-IV Ki (nM)
Analog I	4-(2,4,5-trifluorophenyl)	-NH₂	> 500
Analog J	1-(pyrimidin-4-yl)-4-(2,4,5-trifluorophenyl)	-NH₂	6.1[14]
Analog K	1-(6-(3-(methylsulfonyl)phenyl)pyrimidin-4-yl)-4-(2,4,5-trifluorophenyl)	-NH₂	4.0[14]

Data adapted from SAR studies on piperidine-constrained phenethylamines.[14]

This data shows that the unsubstituted core (Analog I) is inactive. Potency is unlocked by adding a large, specifically tailored substituent at the N1 position. The introduction of a pyrimidine linker (Analog J) and further substitution on that linker (Analog K) leads to highly potent inhibitors, demonstrating the importance of optimizing interactions within the enzyme's extended binding site.[14]

Essential Experimental Protocols

To validate SAR findings, robust and reproducible assays are paramount. The following are standard protocols used to evaluate the compounds discussed.

Protocol 1: Radioligand Binding Assay for Receptor Affinity

This protocol determines the affinity (Ki) of a test compound for a specific receptor by measuring its ability to displace a known radiolabeled ligand.

Objective: To determine the equilibrium dissociation constant (Ki) of test analogs.

Materials:

• Receptor source: Cell membranes or tissue homogenates expressing the target receptor (e.g., guinea pig brain for σ₁ receptors).[4]

• Radioligand: A high-affinity, subtype-selective radiolabeled ligand (e.g., [³H]-(+)-pentazocine for σ₁ receptors).[4]

• Incubation buffer (e.g., Tris-HCl).

• Test compounds and non-specific binding control (e.g., haloperidol).

• Glass fiber filters and a cell harvester.

• Scintillation cocktail and a liquid scintillation counter.

Procedure:

• Preparation: Prepare serial dilutions of the test compounds in the incubation buffer.

• Incubation: In a 96-well plate, combine the receptor preparation, the radioligand (at a concentration near its Kd), and either buffer (for total binding), test compound, or the non-specific control.

• Equilibration: Incubate the plate at a defined temperature (e.g., 25°C) for a sufficient time (e.g., 60-120 minutes) to reach binding equilibrium.

• Termination & Filtration: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Quickly wash the filters with ice-cold buffer to remove any non-specifically trapped radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound. Determine the IC₅₀ value (concentration causing 50% inhibition) by non-linear regression. Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

Protocol 2: In Vitro DPP-IV Inhibition Assay

This colorimetric assay measures the ability of a compound to inhibit the enzymatic activity of DPP-IV.

Objective: To determine the IC₅₀ of test analogs against DPP-IV.

Materials:

• Recombinant human DPP-IV enzyme.

• Assay buffer (e.g., Tris buffer, pH 7.5).

• DPP-IV substrate: Gly-Pro-p-nitroanilide (G-p-NA).

• Test compounds and a known inhibitor (e.g., sitagliptin).

• 96-well microplate and a plate reader capable of measuring absorbance at 405 nm.

Procedure:

• Preparation: Prepare serial dilutions of the test compounds in the assay buffer.

• Pre-incubation: Add the DPP-IV enzyme and either buffer or test compound to the wells of the microplate. Incubate for 10-15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the substrate (G-p-NA) to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a fixed time (e.g., 30-60 minutes). The enzyme will cleave the substrate, releasing the yellow p-nitroanilide product.

• Measurement: Measure the absorbance of each well at 405 nm using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each concentration of the test compound relative to the uninhibited control. Determine the IC₅₀ value by fitting the data to a dose-response curve using non-linear regression.

Conclusion and Future Perspectives

The (S)-3-Amino-1-methyl-piperidine scaffold is a demonstrably privileged structure in drug discovery. Its synthetic tractability and well-defined stereochemistry provide a robust platform for developing potent and selective modulators for a diverse range of biological targets.

Summary of Key SAR Findings:

• For GPCRs (e.g., mAChRs): The 3-amino position serves as an anchor for large hydrophobic groups that drive affinity and selectivity, while the N1-methyl group is often optimal for fitting into a constrained pocket.

• For Ion Channels (e.g., nAChRs): The N1-position is a key modulator of function; quaternization can convert agonists to potent antagonists. The overall topography of substituents is critical for subtype selectivity.

• For Enzymes (e.g., DPP-IV): A free amine at C3 is essential for catalytic site interaction, while large, tailored substituents at N1 are required to occupy hydrophobic pockets and achieve high potency.

The insights gathered from these comparative SAR studies underscore the importance of systematic structural modification and robust biological evaluation. Future research should focus on leveraging this knowledge to design next-generation therapeutics with improved selectivity profiles to minimize off-target effects, and optimized ADME (absorption, distribution, metabolism, and excretion) properties to enhance clinical viability. The continued exploration of novel substitutions and bioisosteric replacements around this remarkable scaffold promises to yield new chemical entities to address unmet medical needs in neuroscience, metabolic disease, and beyond.

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• Discovery and Structure−Activity Relationships of Piperidinone- and Piperidine-Constrained Phenethylamines as Novel, Potent, and Selective Dipeptidyl Peptidase IV Inhibitors. ACS Publications.
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A Comparative Guide to the Determination of Enantiomeric Purity of 3-Aminopiperidines

Introduction: The Critical Role of Chirality in 3-Aminopiperidine-Based Pharmaceuticals

The 3-aminopiperidine scaffold is a privileged structural motif in modern medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its significance stems from its ability to impart favorable physicochemical properties and to serve as a versatile synthetic handle. However, the presence of a stereocenter at the C3 position introduces the element of chirality, meaning it exists as a pair of non-superimposable mirror images, or enantiomers ((R)- and (S)-3-aminopiperidine).

The differential pharmacological and toxicological profiles of these enantiomers are well-documented. The desired therapeutic effect often resides in one enantiomer, while the other may be inactive, less active, or even contribute to adverse effects.[1] Consequently, regulatory agencies mandate strict control over the enantiomeric purity of chiral drug substances. For researchers and drug development professionals, the ability to accurately and robustly determine the enantiomeric purity of 3-aminopiperidine and its derivatives is not merely an analytical task; it is a critical component of ensuring drug safety and efficacy.[1]

This guide provides a comprehensive comparison of the primary analytical techniques for determining the enantiomeric purity of 3-aminopiperidines. We will delve into the mechanistic underpinnings of each method, present detailed experimental protocols, and offer a comparative analysis to aid in selecting the most appropriate technique for your specific research and development needs.

Chiral High-Performance Liquid Chromatography (HPLC): The Industry Workhorse

Chiral HPLC is the most widely adopted method for enantiomeric purity assessment due to its robustness, precision, and versatility.[2] The technique relies on a chiral stationary phase (CSP) that interacts differentially with the two enantiomers, leading to different retention times and, thus, separation.

Scientific Principles & Causality

The resolving power of a CSP lies in its ability to form transient, diastereomeric complexes with the enantiomers of the analyte. For aminopiperidines, polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose coated on a silica support) are particularly effective.[3] The chiral recognition mechanism involves a combination of intermolecular interactions, including hydrogen bonding, dipole-dipole interactions, and steric hindrance, within the chiral grooves of the polysaccharide polymer.

A significant challenge with 3-aminopiperidine is its lack of a strong chromophore, which is necessary for detection by UV-Vis spectrophotometry, the most common HPLC detector.[3][4][5] Furthermore, its high polarity can lead to poor retention on some columns.[4] To overcome these issues, a pre-column derivatization step is often employed.[4][5][6] Derivatization with a reagent containing a chromophore, such as benzoyl chloride or para-toluenesulfonyl chloride (PTSC), not only enhances UV detectability but also modifies the molecule's structure, which can improve chiral recognition and chromatographic behavior.[3][4][5]

Experimental Protocol: Pre-column Derivatization with PTSC followed by Chiral HPLC

This protocol is adapted from a validated method for the estimation of (S)-piperidin-3-amine in (R)-piperidin-3-amine dihydrochloride.[3][4]

A. Derivatization:

• Accurately weigh approximately 25 mg of the 3-aminopiperidine sample into a clean, dry vial.

• Add 5 mL of a suitable organic solvent (e.g., dichloromethane).

• Add a stoichiometric equivalent of a base (e.g., triethylamine) to neutralize any salt form and to act as a scavenger.

• Add a slight molar excess of para-toluenesulfonyl chloride (PTSC).

• Cap the vial and vortex for 1-2 minutes. Allow the reaction to proceed at room temperature for 30-60 minutes, or until completion as monitored by a suitable technique (e.g., TLC).

• Quench the reaction by adding a small amount of water.

• Evaporate the organic solvent under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for HPLC analysis.

B. Chiral HPLC Analysis:

• Column: Chiralpak AD-H (amylose tris(3,5-dimethylphenylcarbamate) coated on 5 µm silica gel)[3]

• Mobile Phase: 0.1% Diethylamine in Ethanol[3]

• Flow Rate: 0.5 mL/min[3]

• Column Temperature: 25 °C

• Detection: UV at 228 nm[3]

• Injection Volume: 10 µL

Rationale for Choices:

• PTSC Derivatization: Introduces a strongly UV-absorbing tosyl group, enabling sensitive detection.[3][4]

• Chiralpak AD-H: A widely used and highly effective CSP for a broad range of chiral compounds, including derivatized amines.

• Polar Organic Mobile Phase: The use of ethanol with a basic additive (diethylamine) is characteristic of the polar organic mode, which is well-suited for the separation of polar analytes on polysaccharide-based CSPs. Diethylamine helps to improve peak shape by minimizing secondary interactions with residual silanols on the silica support.

Workflow Diagram: Chiral HPLC Analysis

Caption: Workflow for enantiomeric purity determination by chiral HPLC.

Gas Chromatography (GC): A High-Resolution Alternative

Chiral Gas Chromatography (GC) offers exceptional resolution and sensitivity, making it a powerful tool for enantiomeric analysis. However, it is only suitable for analytes that are volatile and thermally stable.

Scientific Principles & Causality

Similar to HPLC, chiral GC relies on a chiral stationary phase, typically a cyclodextrin derivative coated onto the inner wall of a fused silica capillary column. Cyclodextrins are chiral, cyclic oligosaccharides that form inclusion complexes with the analytes. The enantioseparation is based on the differences in the stability of these diastereomeric host-guest complexes.

Native 3-aminopiperidine is not sufficiently volatile for GC analysis. Therefore, derivatization is mandatory to increase its volatility and improve its chromatographic properties.[4] Common derivatizing agents for amines include acylating agents (e.g., trifluoroacetic anhydride) or silylating agents. This derivatization reduces the polarity of the amine, making it suitable for passage through the GC system.

Experimental Protocol: Derivatization followed by Chiral GC

A. Derivatization:

• Place a small, accurately weighed amount of the 3-aminopiperidine sample (1-5 mg) into a GC vial.

• Add 500 µL of a suitable solvent (e.g., ethyl acetate).

• Add 100 µL of a derivatizing agent, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

• Cap the vial tightly and heat at 60-80 °C for 30 minutes.

• Cool the vial to room temperature before injection.

B. Chiral GC Analysis:

• Column: A cyclodextrin-based chiral capillary column (e.g., Chiraldex G-TA).

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 250 °C.

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 260 °C.[1]

• Oven Program: Start at a suitable initial temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at 5-10 °C/min to a final temperature (e.g., 200 °C).

Rationale for Choices:

• Derivatization: Essential to make the polar 3-aminopiperidine volatile for GC analysis.

• Cyclodextrin CSP: These are the most common and effective CSPs for GC, offering excellent enantioselectivity for a wide range of compounds.

• FID Detector: Provides high sensitivity for carbon-containing compounds and is the standard detector for this type of analysis.

Workflow Diagram: Chiral GC Analysis

Caption: Workflow for enantiomeric purity determination by chiral GC.

NMR Spectroscopy: A Chromatograph-Free Approach

Nuclear Magnetic Resonance (NMR) spectroscopy offers a distinct advantage by potentially eliminating the need for chromatographic separation.[2] This method relies on creating a diastereomeric environment directly in the NMR tube, which makes the chemically equivalent nuclei of the two enantiomers magnetically non-equivalent, resulting in separate signals.[7]

Scientific Principles & Causality

The conversion of enantiomers into diastereomers for NMR analysis can be achieved in two ways:[7][8]

• Chiral Derivatizing Agents (CDAs): The analyte is covalently reacted with an enantiomerically pure CDA (e.g., Mosher's acid) to form a mixture of diastereomers. These diastereomers have different chemical shifts, allowing for quantification by integrating the corresponding signals.[8]

• Chiral Solvating Agents (CSAs): The analyte is mixed with an enantiomerically pure CSA (e.g., (R)-BINOL) in the NMR solvent.[8] The CSA forms rapid and reversible diastereomeric complexes with the enantiomers, leading to observable differences in their chemical shifts.[8] This method is often preferred as it is non-destructive and requires less sample preparation.

For primary amines like 3-aminopiperidine, a three-component system involving the amine, an aldehyde (like 2-formylphenylboronic acid), and a chiral diol (like BINOL) can form diastereomeric iminoboronate esters in situ, which give well-resolved signals in the ¹H NMR spectrum.[9][10]

Experimental Protocol: ¹H NMR with a Chiral Solvating Agent System

This protocol is based on the formation of a three-component assembly.[10]

• Prepare a stock solution of the chiral solvating agent system (e.g., 2-formylphenylboronic acid and (R)-BINOL in a 1:1 molar ratio) in a deuterated solvent (e.g., CDCl₃).

• In an NMR tube, add a precise amount of the 3-aminopiperidine sample (typically 1-5 mg).

• Add a slight excess of the CSA stock solution to the NMR tube.

• Gently shake the tube to ensure complete mixing and complex formation.

• Acquire the ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) is used (e.g., 5 seconds) to allow for accurate integration.[11]

• Identify the well-resolved signals corresponding to the two diastereomeric complexes.

• Integrate the signals to determine the ratio of the enantiomers.

Rationale for Choices:

• In situ Diastereomer Formation: This approach is rapid and avoids a separate synthetic derivatization and purification step.[9]

• ¹H NMR: A ubiquitous technique in chemistry labs, making this method highly accessible. The integration of proton signals is generally very accurate for quantitative purposes.[10]

Workflow Diagram: Chiral NMR Analysis

Caption: Workflow for enantiomeric purity determination by NMR spectroscopy.

Capillary Electrophoresis (CE): High Efficiency for Polar Analytes

Capillary Electrophoresis is a high-efficiency separation technique that is particularly well-suited for polar and charged molecules like 3-aminopiperidine.[12] It offers advantages such as short analysis times, low sample and reagent consumption, and high separation efficiency.[13]

Scientific Principles & Causality

In chiral CE, a chiral selector is added to the background electrolyte (BGE).[12][14] The separation occurs inside a narrow fused-silica capillary under the influence of a high electric field. The enantiomers of the analyte, which are charged in the acidic BGE, migrate through the capillary. They also interact with the chiral selector in the BGE, forming transient diastereomeric complexes.[14]

If the stability constants of these two diastereomeric complexes are different, the enantiomers will have different effective mobilities and will be separated.[14] Cyclodextrins and their derivatives are the most commonly used chiral selectors in CE due to their versatility and effectiveness.[15][16] For cationic analytes like 3-aminopiperidine, negatively charged cyclodextrins (e.g., sulfated β-cyclodextrin) are often highly effective.[15]

Experimental Protocol: Chiral Capillary Electrophoresis

A. Sample and BGE Preparation:

• Prepare a background electrolyte solution, for example, 50 mM phosphate buffer at pH 2.5.

• Dissolve the chiral selector (e.g., 10 mg/mL sulfated β-cyclodextrin) in the BGE.

• Filter the BGE through a 0.22 µm filter.

• Dissolve the 3-aminopiperidine sample in water or the BGE to a suitable concentration (e.g., 0.1-1 mg/mL).

B. CE Analysis:

• Capillary: Fused silica, e.g., 50 µm I.D., 50 cm total length.

• Background Electrolyte (BGE): 50 mM phosphate buffer (pH 2.5) containing 10 mg/mL sulfated β-cyclodextrin.

• Voltage: 20-30 kV.

• Temperature: 25 °C.

• Injection: Hydrodynamic (pressure) injection for a few seconds.

• Detection: UV detection at a low wavelength (e.g., 200 nm).

Rationale for Choices:

• Low pH Buffer: Ensures that the amine groups of 3-aminopiperidine are protonated, making the analyte cationic and suitable for CE analysis.

• Sulfated β-Cyclodextrin: The negative charges on the selector enhance its interaction with the cationic analyte, often leading to excellent chiral resolution.

• Direct Analysis: CE often allows for the direct analysis of 3-aminopiperidine without derivatization, simplifying sample preparation.

Comparative Summary of Methods

Feature	Chiral HPLC	Chiral GC	Chiral NMR	Chiral CE
Principle	Differential partitioning on a CSP	Differential partitioning on a CSP	Formation of diastereomers in solution	Differential mobility in presence of a chiral selector
Sample Prep	Derivatization often required[4][5]	Derivatization mandatory	CDA or CSA addition; often simple[8]	Often direct injection, minimal prep[12]
Resolution	Very Good to Excellent	Excellent	Variable, depends on agent & field strength	Excellent
Sensitivity	Good (UV), Excellent (MS)	Excellent (FID)	Lower, requires more sample	Very Good (UV)
Analysis Time	10-30 min	15-40 min	< 15 min per sample	5-20 min
Instrumentation	Common in pharma labs	Common, but less so than HPLC	Standard in chemistry/pharma labs	Less common than HPLC/GC
Key Advantage	Robust, versatile, well-established	Highest resolving power	No chromatographic separation needed	Fast, low sample volume, good for polar analytes
Key Limitation	Derivatization can be time-consuming[4]	Limited to volatile/thermally stable analytes	Lower sensitivity, potential for signal overlap	Lower concentration sensitivity than GC/HPLC-MS

Conclusion

The determination of the enantiomeric purity of 3-aminopiperidines is a critical step in pharmaceutical development. Several powerful analytical techniques are available, each with its own set of advantages and limitations.

• Chiral HPLC stands out as the most versatile and widely implemented method, particularly when coupled with pre-column derivatization to enhance detectability. Its robustness makes it the gold standard for quality control environments.

• Chiral GC offers unparalleled resolution but is limited by the need for derivatization to induce volatility.

• Chiral NMR provides a rapid, chromatography-free alternative that is excellent for high-throughput screening and reaction monitoring, though it is generally less sensitive than separation-based methods.

• Chiral CE is an excellent choice for the direct analysis of the polar 3-aminopiperidine molecule, offering high efficiency and speed with minimal sample preparation.

The selection of the most appropriate method will ultimately depend on the specific requirements of the analysis, including the sample matrix, required sensitivity and accuracy, sample throughput, and the instrumentation available in the laboratory.[2] A thorough understanding of the principles and practicalities of each technique, as outlined in this guide, will empower researchers to make informed decisions and ensure the quality and safety of their chiral pharmaceutical products.

References

• Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-9. Available at: [Link]

• Google Patents. (2016). CN104034814B - The HPLC analytical approach of 3-amino piperidine.

• Puppala, M., et al. (2016). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Nature Protocols, 11(9), 1758-1763. Available at: [Link]

• Google Patents. (2016). CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine.

• Singh, S., et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. RSC Advances, 12(40), 26055-26063. Available at: [Link]

• Ilisz, I., et al. (2021). Recent Advances in Chiral Analysis of Proteins and Peptides. Molecules, 26(15), 4596. Available at: [Link]

• PubMed. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Available at: [Link]

• Liu, W., et al. (2017). Fast and Simple Determination of 3-Aminopiperidine without Derivatization Using High Performance Liquid Chromatography–Charged Aerosol Detector with an Ion-Exchange/Reversed-Phase Mixed-mode Column. Analytical Sciences, 33(3), 293-298. Available at: [Link]

• Kim, D., et al. (2022). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. Analytical Chemistry, 94(1), 537-544. Available at: [Link]

• Al-Saeed, F. A., et al. (2024). Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin. Chirality. Available at: [Link]

• Bio-Rad. (n.d.). An Introduction to Chiral Analysis by Capillary Electrophoresis. Available at: [Link]

• Schmid, M. G. (2018). Single Isomer N-Heterocyclic Cyclodextrin Derivatives as Chiral Selectors in Capillary Electrophoresis. Molecules, 23(11), 2911. Available at: [Link]

• University of Birmingham. (2016). Rapid determination of enantiomeric excess via NMR spectroscopy. Available at: [Link]

• Contente, M. L., et al. (2019). Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases. Catalysis Science & Technology, 9(1), 123-128. Available at: [Link]

• De Klerck, K., et al. (2013). Capillary Electrophoresis: an Attractive Technique for Chiral Separations. Chromatography Today. Available at: [Link]

• ResearchGate. (n.d.). NMR determination of enantiomeric excess. Available at: [Link]

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A Comparative Guide to Catalytic Systems for Asymmetric Piperidine Synthesis

The chiral piperidine scaffold is a cornerstone of modern medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active natural products. The stereochemistry of substituents on the piperidine ring is often critical for therapeutic efficacy and selectivity. Consequently, the development of robust, efficient, and highly stereoselective catalytic methods for their synthesis is a paramount objective for researchers in drug discovery and development. This guide provides an in-depth comparison of leading catalytic systems for asymmetric piperidine synthesis, offering detailed experimental protocols, performance data, and mechanistic insights to inform your selection of the optimal synthetic strategy.

Transition-Metal Catalysis: Precision and Versatility

Transition-metal catalysis stands as a powerful and versatile approach for the asymmetric synthesis of piperidines, offering high levels of enantioselectivity and functional group tolerance. Among the various strategies, rhodium-catalyzed asymmetric carbometalation and reductive Heck reactions have emerged as particularly effective.

Rhodium-Catalyzed Asymmetric Carbometalation of Dihydropyridines

A highly effective strategy for accessing enantioenriched 3-substituted piperidines involves a three-step sequence: partial reduction of a pyridine precursor, followed by a Rh-catalyzed asymmetric carbometalation of the resulting dihydropyridine, and a final reduction.[1][2][3][4] This approach provides access to a wide array of chiral piperidines with excellent enantioselectivity.[1][4]

Causality of Experimental Choices: The choice of a carbamate protecting group for the dihydropyridine is crucial for both the stability of the starting material and the efficiency of the catalytic reaction.[2] The combination of a rhodium precursor, a chiral bisphosphine ligand like (S)-Segphos, and an aqueous base is essential for achieving high yields and enantioselectivities.[1][2] The aqueous base is critical for the transmetalation step in the catalytic cycle.

Experimental Protocol: Rh-Catalyzed Asymmetric Synthesis of (S)-1-Boc-3-phenyl-1,2,3,6-tetrahydropyridine

This protocol is a representative example of the rhodium-catalyzed asymmetric carbometalation.

• Materials: [Rh(cod)(OH)]₂ (3 mol%), (S)-Segphos (7 mol%), 1-Boc-1,2-dihydropyridine (1.0 equiv), phenylboronic acid (3.0 equiv), aqueous CsOH (2.0 equiv), THF:Toluene:H₂O (1:1:1).

• Procedure:

  • To an oven-dried vial equipped with a magnetic stir bar, add [Rh(cod)(OH)]₂ (0.015 mmol, 3 mol%) and (S)-Segphos (0.035 mmol, 7 mol%).

  • Purge the vial with argon and add the solvent mixture (THF:Toluene, 1:1, 0.5 mL). Stir the mixture at room temperature for 15 minutes.

  • Add 1-Boc-1,2-dihydropyridine (0.5 mmol, 1.0 equiv) and phenylboronic acid (1.5 mmol, 3.0 equiv).

  • Add aqueous CsOH (1.0 mmol, 2.0 equiv) and H₂O (0.25 mL).

  • Seal the vial and heat the reaction mixture at 70 °C for 20 hours.

  • After cooling to room temperature, quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

  • Dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired product.

Performance Data: This methodology consistently delivers high yields (typically 70-90%) and excellent enantioselectivities (often >95% ee) for a broad range of aryl- and heteroarylboronic acids.[1] Functional groups such as ethers, thiols, halides, esters, and nitriles are well-tolerated.[1]

Catalytic Cycle Diagram:

Caption: Rh-catalyzed asymmetric carbometalation cycle.

Organocatalysis: A Metal-Free Approach to Complexity

Organocatalysis has emerged as a powerful, metal-free alternative for the asymmetric synthesis of piperidines, often employing domino reactions to construct multiple stereocenters in a single operation with high efficiency.

Organocatalytic Domino Michael/Aza-Henry/Cyclization Reaction

This strategy enables the synthesis of highly functionalized tetrahydropyridines, precursors to piperidines, with three contiguous stereocenters.[5][6][7] The reaction is typically catalyzed by a chiral squaramide or a diarylprolinol silyl ether, which activates the substrates through hydrogen bonding and the formation of transient iminium and enamine intermediates.[8][9]

Causality of Experimental Choices: The choice of a bifunctional organocatalyst, such as a quinine-derived squaramide, is critical as it can simultaneously activate both the nucleophile and the electrophile through hydrogen bonding, leading to high stereocontrol.[5] Low catalyst loading is often sufficient, making the process more economical and sustainable.[6] The solvent can have a significant impact on the reaction yield, with dichloromethane often being the solvent of choice.[5]

Experimental Protocol: Organocatalytic Synthesis of a Highly Substituted Tetrahydropyridine

This protocol exemplifies the organocatalytic domino reaction.

• Materials: Quinine-derived squaramide catalyst (0.5 mol%), 1,3-dicarbonyl compound (1.0 equiv), β-nitroolefin (1.0 equiv), aldimine (2.0 equiv), CH₂Cl₂.

• Procedure:

  • To a vial containing the 1,3-dicarbonyl compound (0.25 mmol) and the β-nitroolefin (0.25 mmol) in CH₂Cl₂ (0.2 mL), add the quinine-derived squaramide catalyst (0.00125 mmol, 0.5 mol%).

  • Stir the mixture at room temperature for 1 day.

  • Add the aldimine (0.5 mmol, 2.0 equiv) to the reaction mixture.

  • Continue stirring at -25 °C for the specified time (typically 1-3 days), monitoring the reaction by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to obtain the tetrahydropyridine product.

Performance Data: This method provides good to excellent yields (up to 95%) and outstanding enantioselectivities (often >98% ee) and high diastereoselectivities.[6] The reaction tolerates a variety of substituents on all three components.

Reaction Workflow Diagram:

Caption: Organocatalytic domino reaction workflow.

Chemo-enzymatic and Biocatalytic Systems: The Power of Nature

Biocatalysis and chemo-enzymatic strategies offer highly selective and environmentally benign routes to chiral piperidines, often operating under mild conditions with exceptional stereocontrol.

Chemo-enzymatic Deracemization via an Amine Oxidase/Ene Imine Reductase Cascade

This innovative approach utilizes a one-pot, two-enzyme cascade to convert racemic N-substituted tetrahydropyridines into highly enantioenriched piperidines.[10][11] An amine oxidase first oxidizes the tetrahydropyridine to an achiral dihydropyridine intermediate. Subsequently, an ene imine reductase (ERED) stereoselectively reduces this intermediate to a single enantiomer of the piperidine product.[10][11]

Causality of Experimental Choices: The success of this cascade relies on the careful selection of two compatible enzymes that can operate efficiently under the same reaction conditions. The use of a cofactor regeneration system for the ERED is essential for driving the reaction to completion. The initial chemical synthesis of the tetrahydropyridine precursor from a readily available pyridinium salt makes this a versatile chemo-enzymatic route.[12]

Experimental Protocol: Chemo-enzymatic Synthesis of a Chiral 3-Substituted Piperidine

This protocol outlines the general procedure for the chemo-enzymatic cascade.

• Materials: N-substituted tetrahydropyridine precursor, amine oxidase, ene imine reductase, glucose, glucose dehydrogenase (for cofactor regeneration), NADP⁺, buffer solution (e.g., potassium phosphate buffer).

• Procedure:

  • Prepare a solution of the N-substituted tetrahydropyridine precursor in a suitable buffer.

  • To this solution, add NADP⁺, glucose, and glucose dehydrogenase.

  • Initiate the reaction by adding the amine oxidase and the ene imine reductase.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30 °C) with gentle shaking.

  • Monitor the progress of the reaction by HPLC or GC analysis.

  • Once the reaction is complete, quench the reaction and extract the product with an organic solvent.

  • Dry the organic layer, concentrate, and purify the product as needed.

Performance Data: This method has been successfully applied to the synthesis of important pharmaceutical intermediates, including precursors to Preclamol and Niraparib, with excellent enantioselectivities (>99% ee) and good yields.[10][11]

Biocatalytic Cascade Diagram:

Caption: Chemo-enzymatic cascade for piperidine synthesis.

Comparative Analysis of Catalytic Systems

Catalytic System	Key Advantages	Key Limitations	Typical Catalyst Loading	Typical Conditions
Transition-Metal Catalysis (Rh-based)	High enantioselectivity, broad substrate scope, good functional group tolerance.[1][3]	Cost of precious metal catalysts, potential for metal contamination in the final product.	1-5 mol%	50-100 °C, inert atmosphere
Organocatalysis	Metal-free, environmentally friendly, can construct multiple stereocenters in one step.[5][9]	Can require higher catalyst loadings than metal catalysts, sometimes longer reaction times.	0.5-20 mol%	-25 °C to room temperature
Chemo-enzymatic/Biocatalysis	Exceptional stereoselectivity, mild reaction conditions (aqueous media, room temperature), environmentally benign.[10][11]	Enzyme availability and stability can be a concern, substrate scope may be limited by the enzyme's specificity.	Varies (enzyme concentration)	Room temperature, aqueous buffer

Conclusion

The choice of a catalytic system for asymmetric piperidine synthesis is a multifaceted decision that depends on the specific target molecule, desired scale, and available resources. Transition-metal catalysis, particularly with rhodium, offers a highly versatile and selective platform for a wide range of substrates. Organocatalysis provides a powerful metal-free alternative, excelling in the rapid construction of complex, polysubstituted piperidines through elegant domino reactions. For ultimate selectivity and green chemistry principles, chemo-enzymatic and biocatalytic approaches are unparalleled, offering access to enantiopure piperidines under exceptionally mild conditions. By understanding the principles, protocols, and performance of each system, researchers can make informed decisions to accelerate their drug discovery and development programs.

References

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• Asymmetric organocatalytic Michael addition of cyclopentane-1,2-dione to alkylidene oxindole. Beilstein Journals. Available at: [Link]

• Asymmetric Organocatalytic Michael Addition–Cyclization Cascade of Cyclopentane-1,2-dione with Substituted α,β-Unsaturated Aldehydes. Semantic Scholar. Available at: [Link]

• Asymmetric organocatalytic Michael addition of cyclopentane-1,2-dione to alkylidene oxindole. NIH National Library of Medicine. Available at: [Link]

• Chemo-enzymatic synthesis of N-alkyloxaziridines mediated by lipases and urea-hydrogen peroxide. Royal Society of Chemistry. Available at: [Link]

• Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. NIH National Library of Medicine. Available at: [Link]

• Piperidine-Synthesis Via Biocatalysis and Radical Cross-Coupling. ChemistryViews. Available at: [Link]

• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. ACS Publications. Available at: [Link]

• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Xingwei Li. Available at: [Link]

• Enzymatic Kinetic Resolution of Piperidine Atropisomers: Synthesis of a Key Intermediate of the Farnesyl Protein Transferase Inhibitor, SCH66336. ResearchGate. Available at: [Link]

• Organocatalytic Aza-Michael/Michael Cyclization Cascade Reaction: Enantioselective Synthesis of Spiro-oxindole Piperidin-2-one Derivatives. ResearchGate. Available at: [Link]

• Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. ACS Publications. Available at: [Link]

• Asymmetric Synthesis of Tetrahydropyridines via an Organocatalytic One-Pot Multicomponent Michael/Aza-Henry/Cyclization Triple Domino Reaction. ACS Publications. Available at: [Link]

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• The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. Royal Society of Chemistry. Available at: [Link]

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• Organocatalytic Approach to Polysubstituted Piperidines and Tetrahydropyrans. Sci-Hub. Available at: [Link]

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• Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration. NIH National Library of Medicine. Available at: [Link]

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• Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. NIH National Library of Medicine. Available at: [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of (S)-3-Amino-1-methyl-piperidine: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive framework for the proper disposal of (S)-3-Amino-1-methyl-piperidine, a substituted piperidine derivative utilized in various research and development applications. By elucidating the chemical's hazard profile and outlining systematic disposal procedures, this document aims to empower researchers, scientists, and drug development professionals to handle this substance with the utmost care and in compliance with regulatory standards.

Disclaimer: A specific Safety Data Sheet (SDS) for (S)-3-Amino-1-methyl-piperidine was not located. The following guidance is synthesized from SDSs of structurally similar compounds, including 4-Amino-1-methylpiperidine and N-Methylpiperidine, and established principles of chemical safety.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any handling or disposal, a thorough understanding of the potential hazards associated with (S)-3-Amino-1-methyl-piperidine is paramount. Based on analogous compounds, it is prudent to treat this chemical as possessing multiple hazardous characteristics.

• Corrosivity: As an amine, (S)-3-Amino-1-methyl-piperidine is expected to be alkaline. Amines can cause severe skin burns and eye damage upon contact[1][2]. The basic nature of the amino group drives this corrosive action, which can lead to rapid tissue damage.

• Flammability: Similar methylated piperidines are classified as flammable liquids[1]. Vapors may be heavier than air and can travel to an ignition source, leading to a flashback. Therefore, all work with this compound should be conducted away from open flames, sparks, or hot surfaces[3].

• Toxicity: Piperidine and its derivatives can be toxic if inhaled, ingested, or absorbed through the skin[1][2]. Acute exposure may cause irritation to the respiratory tract, while chronic exposure could pose additional health risks[4][5].

Due to these characteristics, (S)-3-Amino-1-methyl-piperidine waste must be classified as hazardous. Under the U.S. Environmental Protection Agency (EPA) regulations, it would likely carry the following waste codes:

• D001 (Ignitability): Due to its flammable nature[6].

• D002 (Corrosivity): As an aqueous solution is likely to have a pH greater than 12.5[6][7].

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE protocol is non-negotiable when handling (S)-3-Amino-1-methyl-piperidine. The causality is clear: to prevent contact with a corrosive and potentially toxic substance.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles and a face shield.	To protect against splashes that can cause severe eye damage[8].
Hand Protection	Nitrile or neoprene gloves (double-gloving recommended).	To prevent skin contact, which can lead to severe burns[2].
Body Protection	Flame-retardant lab coat and chemical-resistant apron.	To protect against splashes and potential ignition[2].
Respiratory Protection	Use only in a certified chemical fume hood.	To prevent inhalation of harmful and flammable vapors[1].

Spill Management: An Emergency Response Protocol

In the event of a spill, a swift and informed response is critical to mitigate risks.

Step-by-Step Spill Cleanup:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Eliminate Ignition Sources: Extinguish all nearby flames and turn off any spark-producing equipment[3][9].

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to dike the spill[10]. Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it into a designated, properly labeled, and sealable container for hazardous waste[3][10].

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. All decontamination materials must also be disposed of as hazardous waste[10].

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) office.

Disposal Procedures: A Decision-Based Workflow

The appropriate disposal method for (S)-3-Amino-1-methyl-piperidine depends on the quantity of waste and local regulations. Under no circumstances should this chemical be disposed of down the drain or in regular trash[10].

The following diagram outlines the decision-making process for the disposal of (S)-3-Amino-1-methyl-piperidine waste.

Caption: Decision workflow for the disposal of (S)-3-Amino-1-methyl-piperidine.

For very small quantities, neutralization to a less hazardous state may be permissible, depending on institutional policies. This process must be conducted with extreme caution in a chemical fume hood.

Protocol for Neutralization:

• Preparation: Don all required PPE. Place a container of the amine waste in an ice bath to dissipate the heat of reaction.

• Dilution: Slowly dilute the amine waste with an equal volume of a water-miscible solvent like isopropanol to moderate the reaction.

• Neutralization: While stirring, slowly add a dilute acid (e.g., 1M hydrochloric acid) to the solution. The amine will act as a base, and the acid will neutralize it. Monitor the pH of the solution. The target is a pH between 6 and 8.

• Waste Collection: Once neutralized, the solution must still be collected in a designated hazardous waste container, clearly labeled with its neutralized contents.

• Disposal: Arrange for pickup by your institution's EHS-approved hazardous waste contractor.

This is the most common and recommended method for the disposal of (S)-3-Amino-1-methyl-piperidine.

Protocol for Collection and Disposal:

• Waste Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your EHS office. Incompatible materials, such as strong oxidizers, must be kept separate.

• Containerization: Collect all waste, including unused product and contaminated labware (pipette tips, wipes, etc.), in a designated, sealable, and chemically compatible container.

• Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "(S)-3-Amino-1-methyl-piperidine," and the relevant hazard pictograms (corrosive, flammable, toxic)[10].

• Storage: Store the sealed container in a designated hazardous waste accumulation area that is secure, well-ventilated, and away from heat sources.

• Professional Disposal: Contact your institution's EHS office to arrange for pickup and disposal by a licensed hazardous waste management company. Maintain all necessary documentation as required by local and national regulations[1].

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of (S)-3-Amino-1-methyl-piperidine, thereby protecting themselves, their colleagues, and the environment.

References

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• Moty's Oils Japan. (n.d.). Safety Data Sheet. Retrieved from [Link]

• Environmental Safety, Sustainability and Risk. (n.d.). EPA Hazardous Waste Codes. University of Maryland. Retrieved from [Link]

• Al-Shaal, M. G., et al. (2021). Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. Green Chemistry, 23(18), 7439-7448. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, December 1). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• National Industrial Chemicals Notification and Assessment Scheme. (2016, February 5). Piperidine: Human health tier II assessment. Australian Government Department of Health. Retrieved from [Link]

• Carboline Company. (2011, September 7). Material Safety Data Sheet. Retrieved from [Link]

• Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES. Retrieved from [Link]

• EnvironmentalChemistry.com. (n.d.). USDOT Hazardous Materials Table 49CFR 172.101: Class 8 Corrosive Liquids. Retrieved from [Link]

• Foley, D. J., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Chemical Science, 13(41), 12267-12274. Retrieved from [Link]

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A Researcher's Guide to the Safe Handling of (S)-3-Amino-1-methyl-piperidine

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for handling (S)-3-Amino-1-methyl-piperidine in a laboratory setting. This document is intended for researchers, scientists, and drug development professionals, offering procedural, step-by-step guidance to ensure safe operational and disposal practices. Our commitment is to furnish you with value beyond the product itself, building a foundation of deep trust through comprehensive safety and handling protocols.

Section 1: Hazard Identification and Classification

(S)-3-Amino-1-methyl-piperidine is a chemical compound that requires careful handling due to its potential health hazards. While a specific, comprehensive hazard profile for this exact stereoisomer is not uniformly available across all databases, data from structurally similar compounds and available Safety Data Sheets (SDS) indicate that it should be treated with caution. The primary hazards are associated with its corrosive nature and potential for irritation.[1][2]

Based on available data for similar piperidine derivatives, the compound is anticipated to be harmful if swallowed, cause skin irritation, and lead to serious eye damage.[1][2][3][4][5] It may also cause respiratory irritation.[1][2][3][4][5]

Table 1: GHS Hazard Classification for Structurally Similar Piperidine Derivatives

Hazard Class	Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed[1]	Warning
Skin Corrosion/Irritation (Category 1B/2)	H314/H315: Causes severe skin burns and eye damage / Causes skin irritation[1][2][3][6][7]	Danger/Warning
Serious Eye Damage/Eye Irritation (Category 1/2)	H318/H319: Causes serious eye damage / Causes serious eye irritation[1][2][3][4][5]	Danger/Warning
Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System	H335: May cause respiratory irritation[1][2][3][4][5]	Warning

It is imperative to consult the specific Safety Data Sheet provided with your product for the most accurate and up-to-date hazard information.

Section 2: Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling (S)-3-Amino-1-methyl-piperidine to mitigate the risks of exposure. The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

Core PPE Requirements:

• Eye and Face Protection: Tightly fitting safety goggles with side-shields are the minimum requirement.[1][8] For tasks with a higher risk of splashing, such as transfers of larger volumes or reactions under pressure, a face shield should be worn in addition to safety goggles.

• Skin Protection:

  • Gloves: Chemically impermeable gloves are essential.[9] Always inspect gloves for any signs of degradation or perforation before use. It is advisable to consult the glove manufacturer's compatibility charts for specific breakthrough times.

  • Lab Coat: A standard laboratory coat should be worn at all times. For procedures with a significant risk of splashing, a chemically resistant apron over the lab coat is recommended.

  • Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][10] If exposure limits are exceeded or if irritation is experienced, a full-face respirator with appropriate cartridges should be used.[1][8]

Visual Workflow for PPE Selection:

Caption: A flowchart to guide the selection of appropriate PPE based on the assessed risk of the experimental task.

Section 3: Operational and Handling Plan

Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe working environment.

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

  • Verify that all necessary PPE is available and in good condition.

  • Have spill containment materials readily accessible. This includes absorbent pads, sand, or a commercial spill kit.

  • Locate the nearest emergency shower and eyewash station and confirm they are operational.

• Handling:

  • All manipulations of (S)-3-Amino-1-methyl-piperidine should be performed within a certified chemical fume hood to ensure adequate ventilation.[1][7]

  • Avoid the formation of aerosols or mists.

  • Use compatible labware (e.g., glass, PTFE) and ensure it is free from cracks or defects.

  • When transferring the substance, do so carefully to avoid splashing.

  • Keep the container tightly closed when not in use.[1]

• Storage:

  • Store the container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents and acids.[1][7]

  • The storage area should be clearly marked with the appropriate hazard symbols.

  • Store in a locked cabinet or area with restricted access.[1][3]

Section 4: Emergency and Disposal Plan

A clear and practiced emergency and disposal plan is a non-negotiable component of laboratory safety.

Emergency Procedures:

• Skin Contact: Immediately remove all contaminated clothing.[6][7] Rinse the affected skin area with plenty of water for at least 15 minutes.[7] Seek immediate medical attention.[7]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][6] Remove contact lenses if present and easy to do so.[1] Seek immediate medical attention.[7]

• Inhalation: Move the affected person to fresh air and keep them in a position comfortable for breathing.[1][6] If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting.[6][7] Rinse the mouth with water.[1][6] Never give anything by mouth to an unconscious person.[10] Seek immediate medical attention.[9]

• Spill Response:

  • Evacuate personnel from the immediate area.[9][10]

  • Wear appropriate PPE, including respiratory protection if necessary.

  • Contain the spill using inert absorbent materials (e.g., sand, vermiculite).[7]

  • Carefully collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[9][10]

  • Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

  • Do not allow the spilled material to enter drains or waterways.[3][9]

Visual Guide for Spill Response:

Caption: A step-by-step workflow for responding to a chemical spill of (S)-3-Amino-1-methyl-piperidine.

Disposal Plan:

• Chemical Waste: Dispose of unused (S)-3-Amino-1-methyl-piperidine and any solutions containing it as hazardous waste.[1][11] This should be done through a licensed disposal company.[10] Do not dispose of it down the drain.[10][11]

• Contaminated Materials: All materials that have come into contact with the chemical, including gloves, absorbent materials, and empty containers, must be treated as hazardous waste and disposed of accordingly.[11] Empty containers may retain product residue and should be handled with care.[11]

By adhering to these rigorous safety protocols, you can effectively manage the risks associated with handling (S)-3-Amino-1-methyl-piperidine, ensuring the well-being of yourself and your colleagues while maintaining the integrity of your research.

References

• Capot Chemical Co., Ltd. (n.d.). MSDS of 3-aMino-1-methyl-piperidin-2-one. Retrieved from [Link]

• Loba Chemie. (n.d.). PIPERIDINE AR. Retrieved from [Link]

• Jubilant Ingrevia Limited. (2024, April 2). 3-[N-(tert-Butoxycarbonyl)amino]piperidine Safety Data Sheet. Retrieved from [Link]

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• 4. jubilantingrevia.com [jubilantingrevia.com]
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• 6. fishersci.com [fishersci.com]
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• 9. (S)-3-Amino-1-methyl-piperidine - Safety Data Sheet [chemicalbook.com]
• 10. capotchem.cn [capotchem.cn]
• 11. WERCS Studio - Application Error [assets.thermofisher.com]